(+)-Nebivolol-d4

Core Science & Biosynthesis

An In-depth Technical Guide to (+)-Nebivolol-d4: Chemical Properties and Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and a representative synthetic route for (+)-Nebivolol-d4. This deuterated isotopologue of (+)-Nebivolol serves as a critical internal standard for its quantification in biological matrices by mass spectrometry.[1][2] The information herein is curated for professionals in drug development and research, with a focus on detailed experimental protocols and the underlying pharmacological pathways.

Core Chemical Properties

(+)-Nebivolol-d4, the dextrorotatory enantiomer of Nebivolol with four deuterium (B1214612) atoms, is primarily utilized in pharmacokinetic and metabolic studies.[3] Its properties are summarized below.

Quantitative Data Summary

The key chemical and physical properties of (+)-Nebivolol-d4 hydrochloride are presented in the table below for easy reference and comparison.

Property	Value	Reference
Chemical Name	(αR,α'R,2R,2'S)-α,α'-[Iminobis(methylene)]bis[6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol]-d4 Hydrochloride	[4]
Synonyms	d-Nebivolol-d4 HCl, Dexnebivolol-d4 HCl, (S,R,R,R)-Nebivolol-d4 HCl	[4]
Molecular Formula	C₂₂H₂₂D₄ClF₂NO₄	[5]
Formula Weight	445.92 g/mol	[4][5]
CAS Number	Not Available (NA) for the hydrochloride salt; 2701283-32-9 for the free base	[1][4]
Appearance	Light Tan Solid / Solid	[1][4]
Purity (Isotopic)	≥99% deuterated forms (d₁-d₄)	[1]
Solubility	Soluble in DMSO	[1]
Storage	2-8°C, Hygroscopic, Under Inert Atmosphere	[4]

Synthesis of (+)-Nebivolol

The synthesis of Nebivolol is a significant challenge due to the presence of four chiral centers, which allows for ten possible stereoisomers.[6] Enantioselective synthesis is crucial to isolate the desired d-Nebivolol ((+)-Nebivolol) enantiomer, which is primarily responsible for the β-receptor blocking activity.[7] The following section details a chemo-enzymatic approach for the synthesis of enantiopure (+)-Nebivolol. The deuteration to produce (+)-Nebivolol-d4 would typically involve the use of a deuterated reducing agent or other deuterated building blocks in the appropriate step. For instance, in the described pathway, a deuterated reducing agent could be used in the conversion of the chloroketone to the chlorohydrin.

Synthetic Workflow Overview

The synthesis involves the preparation of two key chiral fragments derived from 6-fluorochroman, which are then coupled to form the final product. The critical step is the enzymatic resolution or asymmetric reduction to establish the required stereochemistry. A representative six-step synthesis is outlined below.[8]

Caption: Chemo-enzymatic synthesis workflow for (+)-Nebivolol.

Experimental Protocol: Key Stages

The following protocol is a representative summary based on published synthetic strategies.[8]

Step 1: Synthesis of 2-chloro-1-(6-fluorochroman-2-yl)ethanone The synthesis begins with the conversion of methyl 6-fluorochromane-2-carboxylate. Instead of traditional methods using diazo compounds, a safer approach utilizes a sulphur ylide for a one-carbon chain extension. This forms a β-keto sulfoxonium ylide intermediate, which is subsequently converted to the racemic chloroketone, 2-chloro-1-(6-fluorochroman-2-yl)ethanone, in high yield.[8]

Step 2: Asymmetric Reduction to Halohydrins The racemic chloroketone undergoes an asymmetric reduction to produce a mixture of halohydrins. This is a critical step for establishing chirality. Biocatalytic methods using ketoreductase enzymes are highly effective, yielding the desired stereoisomers with high enantiomeric excess.[8][9]

Step 3: Separation of Halohydrin Diastereomers The resulting mixture of halohydrins is separated to isolate the required precursors. Preparative High-Performance Liquid Chromatography (HPLC) is an effective method for separating the (S)-2-Chloro-1-((S)-6-fluorochroman-2-yl)ethanol and (R)-2-Chloro-1-((S)-6-fluorochroman-2-yl)ethanol diastereomers.[8] This separation is vital as the stereochemistry of these intermediates dictates the final configuration of the Nebivolol molecule.[6]

Step 4: Amination to Form the Amino Alcohol The isolated (S)-2-Chloro-1-((S)-6-fluorochroman-2-yl)ethanol undergoes an amination reaction. This step introduces the nitrogen atom that will form the central imino bridge of the final Nebivolol structure, resulting in the formation of (R)-2-amino-1-((S)-6-fluorochroman-2-yl)ethanol.[8]

Step 5: Final Coupling Reaction The final step is the coupling of the two key chiral intermediates. The (R)-2-amino-1-((S)-6-fluorochroman-2-yl)ethanol (from Step 4) is reacted with the (R)-2-chloro-1-((S)-6-fluorochroman-2-yl)ethanol (from Step 3) in a suitable solvent like methanol (B129727) with a base such as potassium carbonate. This reaction forms the final (+)-Nebivolol product with a high enantiomeric excess (>99%).[8]

Step 6: Purification and Salt Formation The crude (+)-Nebivolol is purified using standard techniques such as crystallization. To prepare the marketed form, the purified base is treated with an appropriate acid, typically hydrochloric acid, to form the hydrochloride salt.[10]

Pharmacological Signaling Pathway

Nebivolol's mechanism of action is unique among beta-blockers. It combines selective antagonism of β1-adrenergic receptors with a vasodilatory effect mediated by nitric oxide (NO).[11][12]

• β1-Adrenergic Blockade : The d-enantiomer, (+)-Nebivolol, is a potent and highly selective β1-adrenergic receptor antagonist.[13][14] This blockade in cardiac tissue leads to a decrease in heart rate, myocardial contractility, and blood pressure.[11][13]

• Nitric Oxide-Mediated Vasodilation : The l-enantiomer (B50610) is primarily responsible for stimulating endothelial nitric oxide synthase (eNOS) through agonism of β3-adrenergic receptors.[12][13][15] This increases the production of NO, a potent vasodilator, which relaxes blood vessels, reduces peripheral vascular resistance, and contributes to the overall antihypertensive effect.[11][12][16]

This dual mechanism distinguishes Nebivolol from other beta-blockers, offering cardiovascular benefits through both cardiac modulation and vasodilation.[11]

Caption: Dual signaling pathway of Nebivolol.

References

• 1. caymanchem.com [caymanchem.com]
• 2. clearsynth.com [clearsynth.com]
• 3. veeprho.com [veeprho.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. clearsynth.com [clearsynth.com]
• 6. Optimizing Chromane Epoxide Separation for Nebivolol Synthesis with Chromatography - Rotachrom Technologies [rotachrom.com]
• 7. data.epo.org [data.epo.org]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. AU2007304419A1 - Process for preparing Nebivolol - Google Patents [patents.google.com]
• 11. What is the mechanism of Nebivolol hydrochloride? [synapse.patsnap.com]
• 12. Nebivolol - Wikipedia [en.wikipedia.org]
• 13. go.drugbank.com [go.drugbank.com]
• 14. Nebivolol | C22H25F2NO4 | CID 71301 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. Nebivolol induces nitric oxide release in the heart through inducible nitric oxide synthase activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

The Core Mechanism of (+)-Nebivolol-d4 as a Beta-Blocker: An In-depth Technical Guide

Executive Summary

Nebivolol (B1214574) is a third-generation beta-blocker characterized by a unique dual mechanism of action: highly selective antagonism of the β1-adrenergic receptor and induction of nitric oxide (NO)-mediated vasodilation.[1][2] The commercially available drug is a racemic mixture of two enantiomers: (+)-Nebivolol (d-Nebivolol or SRRR-Nebivolol) and (-)-Nebivolol (l-Nebivolol or RSSS-Nebivolol). The primary β1-blocking activity resides almost exclusively in the (+)-enantiomer.[3][4] This guide provides a detailed examination of the molecular mechanisms, quantitative pharmacology, and relevant experimental methodologies pertaining to the β-blocking action of (+)-Nebivolol.

Primary Mechanism of Action: Selective β1-Adrenergic Receptor Antagonism

The principal mechanism of action of (+)-Nebivolol is its potent and highly selective competitive antagonism of the β1-adrenergic receptor.[5][6] These receptors are predominantly located in cardiac tissue.[5]

Molecular Interaction and Signaling Cascade

Upon stimulation by endogenous catecholamines like norepinephrine (B1679862) and epinephrine, β1-adrenergic receptors, which are G-protein coupled receptors (GPCRs), activate the Gs alpha subunit. This initiates a signaling cascade involving the activation of adenylyl cyclase, leading to an increase in intracellular cyclic adenosine (B11128) monophosphate (cAMP). Elevated cAMP levels activate Protein Kinase A (PKA), which then phosphorylates various intracellular proteins, resulting in increased heart rate (chronotropy), contractility (inotropy), and conduction velocity (dromotropy).

(+)-Nebivolol binds to the β1-adrenergic receptor, preventing the binding of catecholamines and thereby inhibiting this downstream signaling pathway. This blockade results in a reduction of sympathetic tone on the heart, leading to decreased heart rate and myocardial contractility.[4][6]

Figure 1. Signaling pathway of β1-adrenergic receptor and its inhibition by (+)-Nebivolol.

Secondary Mechanism: Vasodilation (A Note on the Racemate)

While (+)-Nebivolol is the primary β1-blocker, the racemic mixture's clinical uniqueness stems from its vasodilatory properties, which are largely attributed to the (-)-enantiomer (l-Nebivolol).[4] This effect is mediated through the L-arginine/nitric oxide pathway.[6][7] L-Nebivolol is believed to act as an agonist at β3-adrenergic receptors in endothelial cells, stimulating endothelial nitric oxide synthase (eNOS) to produce NO.[1][8] The resulting NO diffuses to vascular smooth muscle cells, causing relaxation and vasodilation.[7] This contributes to the overall blood pressure-lowering effect of the racemic drug.[6]

Figure 2. NO-mediated vasodilation pathway primarily associated with (-)-Nebivolol.

Quantitative Pharmacological Data

The following tables summarize the binding affinities of Nebivolol and its enantiomers for adrenergic receptors. Data for the deuterated compound are not available; the presented values are for the non-deuterated form.

Table 1: Binding Affinities (Ki) of Nebivolol Enantiomers

Compound	Receptor	Ki (nM)	Species/Tissue Source	Reference(s)
(+)-Nebivolol (d-Nebivolol)	β1-Adrenergic	0.9	Rabbit Lung	[3]
β2-Adrenergic	-	-
(-)-Nebivolol (l-Nebivolol)	β1-Adrenergic	157.5 (175x lower than d-form)	Rabbit Lung	[3]
β2-Adrenergic	-	-
Racemic Nebivolol	β1-Adrenergic	-	Human Myocardium	[9]
β2-Adrenergic	-	Human Myocardium	[9]
β1/β2 Selectivity Ratio	321	Human Myocardium	[9]

Note: Specific Ki values for β2 receptors were not consistently provided in the same studies, but the high selectivity ratio indicates significantly weaker binding to β2 receptors.

Experimental Protocols

Radioligand Binding Assay for β1-Adrenergic Receptor Affinity

This protocol is a generalized method for determining the binding affinity of a test compound like (+)-Nebivolol-d4 to β1-adrenergic receptors using a competitive binding assay.

Objective: To determine the inhibition constant (Ki) of (+)-Nebivolol-d4 for the β1-adrenergic receptor.

Materials:

• Receptor Source: Membranes prepared from cells expressing recombinant human β1-adrenergic receptors (e.g., CHO or HEK293 cells) or from tissues rich in β1-receptors (e.g., rabbit lung, human myocardium).[3][9]

• Radioligand: A high-affinity, non-selective or β1-selective radiolabeled antagonist, such as [³H]CGP-12177 or [¹²⁵I]Iodocyanopindolol.[3][10]

• Test Compound: (+)-Nebivolol-d4, dissolved in a suitable solvent (e.g., DMSO) and serially diluted.

• Non-specific Binding Control: A high concentration of a non-labeled β-blocker (e.g., 10 µM Propranolol).[11]

• Assay Buffer: e.g., 50 mM Tris-HCl, 5 mM MgCl₂, pH 7.4.[11]

• Filtration Apparatus: 96-well plate harvester with glass fiber filters (e.g., GF/C) pre-soaked in a solution like 0.3% polyethyleneimine (PEI) to reduce non-specific binding.[11]

• Scintillation Counter and scintillation fluid.

Methodology:

• Membrane Preparation: Homogenize cells or tissue in a cold lysis buffer and pellet the membranes by centrifugation. Wash the pellet and resuspend in the assay buffer. Determine the protein concentration using a standard method (e.g., BCA assay).[11]

• Assay Setup: In a 96-well plate, set up triplicate wells for:

  • Total Binding: Receptor membranes + radioligand + assay buffer.

  • Non-specific Binding: Receptor membranes + radioligand + non-specific binding control.

  • Competitive Binding: Receptor membranes + radioligand + serial dilutions of (+)-Nebivolol-d4.

• Incubation: Add the components to the wells. Typically, this includes receptor membranes (e.g., 10-50 µg protein), a fixed concentration of radioligand (at or below its Kd), and the test compound or control. Incubate at a controlled temperature (e.g., 30°C) for a sufficient time to reach equilibrium (e.g., 60-90 minutes).[11]

• Filtration: Terminate the incubation by rapid vacuum filtration through the glass fiber filters. This separates the receptor-bound radioligand from the unbound radioligand.

• Washing: Quickly wash the filters with ice-cold wash buffer to remove any remaining unbound radioligand.[11]

• Counting: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding = Total binding - Non-specific binding.

  • Plot the percentage of specific binding against the log concentration of (+)-Nebivolol-d4.

  • Use non-linear regression to fit a sigmoidal dose-response curve and determine the IC50 value (the concentration of test compound that inhibits 50% of specific radioligand binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.[11]

Figure 3. Experimental workflow for the radioligand binding assay.

Functional Assay for β-Adrenergic Receptor Antagonism

This protocol describes a cell-based functional assay to measure the antagonist activity of (+)-Nebivolol-d4 by quantifying its ability to block agonist-induced cAMP production.

Objective: To determine the functional potency of (+)-Nebivolol-d4 as a β1-adrenergic receptor antagonist.

Materials:

• Cell Line: A cell line stably expressing the human β1-adrenergic receptor (e.g., HEK293 or CHO cells).

• Agonist: A non-selective β-agonist like Isoproterenol.

• Test Compound: (+)-Nebivolol-d4.

• cAMP Detection Kit: A kit based on principles like HTRF (Homogeneous Time-Resolved Fluorescence), ELISA, or AlphaLISA.

• Cell Culture Medium and plates.

Methodology:

• Cell Plating: Seed the cells in 96-well or 384-well plates and grow to near confluence.

• Pre-incubation with Antagonist: Remove the growth medium and add assay buffer containing various concentrations of (+)-Nebivolol-d4. Incubate for a set period (e.g., 15-30 minutes) to allow the antagonist to bind to the receptors.

• Agonist Stimulation: Add the β-agonist (Isoproterenol) at a fixed concentration (typically the EC80, the concentration that gives 80% of the maximal response) to all wells except the basal control.

• Incubation: Incubate for a period sufficient to allow for robust cAMP production (e.g., 30 minutes).

• Cell Lysis and cAMP Detection: Lyse the cells and measure the intracellular cAMP concentration according to the manufacturer's protocol for the chosen detection kit.

• Data Analysis:

  • Plot the cAMP levels against the log concentration of (+)-Nebivolol-d4.

  • Perform a non-linear regression analysis to fit the data to an inhibitory dose-response curve and determine the IC50 value.

  • The IC50 value represents the concentration of (+)-Nebivolol-d4 required to reduce the agonist-induced cAMP response by 50%.

Conclusion

(+)-Nebivolol-d4, like its non-deuterated counterpart, functions as a highly selective β1-adrenergic receptor antagonist. This is the core mechanism responsible for its beta-blocking effects on the heart, leading to reductions in heart rate and contractility. The quantitative data for (+)-Nebivolol demonstrates high affinity and selectivity for the β1 receptor over the β2 receptor. While the vasodilatory effects of racemic nebivolol are clinically significant and contribute to its unique hemodynamic profile, this action is primarily driven by the (-)-enantiomer through an NO-dependent pathway. The experimental protocols detailed herein provide a robust framework for researchers to quantify the binding affinity and functional antagonism of beta-blockers like (+)-Nebivolol-d4 at the molecular and cellular levels.

References

• 1. Nebivolol - Wikipedia [en.wikipedia.org]
• 2. Nebivolol: the somewhat-different beta-adrenergic receptor blocker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The receptor binding profile of the new antihypertensive agent nebivolol and its stereoisomers compared with various beta-adrenergic blockers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Nebivolol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Pharmacology of nebivolol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Nebivolol: a selective beta(1)-adrenergic receptor antagonist that relaxes vascular smooth muscle by nitric oxide- and cyclic GMP-dependent mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ahajournals.org [ahajournals.org]
• 9. researchgate.net [researchgate.net]
• 10. Characterization of beta(1)-selectivity, adrenoceptor-G(s)-protein interaction and inverse agonism of nebivolol in human myocardium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. giffordbioscience.com [giffordbioscience.com]

The Pharmacological Profile of Deuterated Nebivolol: A Prospective Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive overview of the projected pharmacological profile of deuterated nebivolol (B1214574). Nebivolol is a third-generation beta-blocker with a unique dual mechanism of action: highly selective β1-adrenergic receptor antagonism and nitric oxide (NO)-mediated vasodilation.[1][2][3] It is primarily metabolized by the polymorphic cytochrome P450 enzyme CYP2D6, leading to significant inter-individual variability in its pharmacokinetic profile.[1][4][5] Deuteration, the strategic replacement of hydrogen with its heavier, stable isotope deuterium, presents a promising strategy to modulate the metabolic fate of nebivolol. This guide, in the absence of direct empirical data on deuterated nebivolol, projects its potential pharmacological characteristics based on established principles of the kinetic isotope effect and the known metabolic pathways of nebivolol. We will explore the potential for an improved pharmacokinetic profile, leading to enhanced therapeutic benefits. Detailed experimental protocols for key biological assays are also provided to facilitate future research and development in this area.

Introduction: The Rationale for Deuterating Nebivolol

Nebivolol is a racemic mixture of d- and l-enantiomers. The d-enantiomer is a potent and highly selective β1-adrenergic receptor antagonist, while the l-enantiomer (B50610) is primarily responsible for the drug's vasodilatory effects through the stimulation of endothelial nitric oxide synthase (eNOS).[4][6][7] The synergistic action of both enantiomers contributes to its effective blood pressure-lowering effects.[6]

The primary route of metabolism for nebivolol is aromatic hydroxylation and N-dealkylation, catalyzed predominantly by CYP2D6.[1][4] The activity of this enzyme is genetically determined, leading to "extensive metabolizers" and "poor metabolizers" phenotypes.[5][8] Poor metabolizers can have up to 10-fold higher plasma concentrations of d-nebivolol compared to extensive metabolizers, which can alter the drug's safety and efficacy profile.[5]

Deuteration of a drug molecule at a site of metabolic oxidation can significantly slow down its rate of metabolism. This phenomenon, known as the kinetic isotope effect (KIE), is due to the greater strength of the carbon-deuterium (C-D) bond compared to the carbon-hydrogen (C-H) bond. For drugs metabolized by CYP450 enzymes, a significant KIE can lead to:

• Increased half-life and systemic exposure (AUC).

• Reduced inter-individual pharmacokinetic variability.

• A more predictable dose-response relationship.

• Potential for lower or less frequent dosing.

• "Metabolic shunting," which may lead to the formation of different metabolites, potentially reducing the formation of toxic metabolites or increasing the formation of active ones.

Given that nebivolol's metabolism is a key determinant of its pharmacokinetic variability, deuteration presents a compelling strategy to develop a "best-in-class" molecule with a more predictable and potentially safer pharmacological profile.

Projected Pharmacological Profile of Deuterated Nebivolol

While awaiting empirical data, we can project the pharmacological profile of a deuterated version of nebivolol. The most logical sites for deuteration would be on the aromatic rings of the chroman moieties, as these are the primary sites of CYP2D6-mediated hydroxylation.[4]

Pharmacodynamics

The intrinsic pharmacodynamic properties of deuterated nebivolol at the β1-adrenergic receptor and on the nitric oxide pathways are expected to remain unchanged. The deuterated molecule will be structurally and sterically identical to its non-deuterated counterpart, thus its affinity for its biological targets should be preserved. The primary alteration will be in its metabolic stability, leading to a potentially prolonged duration of action.

Pharmacokinetics

The most significant impact of deuteration is anticipated in the pharmacokinetic profile of nebivolol.

Table 1: Projected Pharmacokinetic Parameters of Deuterated Nebivolol vs. Non-deuterated Nebivolol in Extensive Metabolizers.

Parameter	Non-deuterated Nebivolol (d-enantiomer)	Projected Deuterated Nebivolol (d-enantiomer)	Projected Change	Rationale
Half-life (t½)	~12 hours[4]	18 - 24 hours	50 - 100% increase	Slowed CYP2D6-mediated metabolism due to KIE.
Area Under the Curve (AUC)	Variable	Increased and more consistent	Increase	Reduced first-pass metabolism and systemic clearance.
Maximum Concentration (Cmax)	Variable	Potentially lower with less fluctuation	Decrease	Slower absorption or reduced peak following first-pass metabolism.
Clearance (CL)	High	Reduced	Decrease	Slower enzymatic breakdown by CYP2D6.
Bioavailability	~12% in extensive metabolizers[4]	Higher and more consistent	Increase	Reduced presystemic elimination.

Experimental Protocols

To empirically determine the pharmacological profile of deuterated nebivolol and validate the projections in this guide, the following experimental protocols are recommended.

Beta-1 Adrenergic Receptor Competitive Binding Assay

This assay determines the binding affinity (Ki) of a test compound for the β1-adrenergic receptor.

Objective: To compare the binding affinity of deuterated nebivolol with non-deuterated nebivolol for the human β1-adrenergic receptor.

Materials:

• Human β1-adrenergic receptor-expressing cell membranes (e.g., from CHO or HEK293 cells).

• Radioligand: [3H]-Dihydroalprenolol ([3H]-DHA) or [125I]-Iodocyanopindolol.

• Non-labeled competitors: Deuterated nebivolol, non-deuterated nebivolol, propranolol (B1214883) (non-selective beta-blocker for non-specific binding).

• Assay buffer: 50 mM Tris-HCl, 10 mM MgCl2, pH 7.4.

• Scintillation fluid and vials.

• Glass fiber filters (e.g., Whatman GF/B).

• Filtration apparatus.

• Scintillation counter.

Procedure:

• Prepare serial dilutions of the deuterated and non-deuterated nebivolol.

• In a 96-well plate, add the assay buffer, a fixed concentration of the radioligand, and the serially diluted competitor.

• For total binding, add only the radioligand and buffer. For non-specific binding, add a high concentration of propranolol.

• Add the cell membrane preparation to each well to initiate the binding reaction.

• Incubate at room temperature for 60-90 minutes to reach equilibrium.

• Terminate the reaction by rapid filtration through the glass fiber filters under vacuum.

• Wash the filters rapidly with ice-cold assay buffer to remove unbound radioligand.

• Place the filters in scintillation vials with scintillation fluid.

• Quantify the radioactivity using a scintillation counter.

• Analyze the data using non-linear regression to determine the IC50 values, which can then be converted to Ki values using the Cheng-Prusoff equation.

In Vitro Nitric Oxide (NO) Production in Endothelial Cells

This assay measures the ability of a compound to stimulate NO production in endothelial cells.

Objective: To compare the potency of deuterated nebivolol and non-deuterated nebivolol in stimulating NO production.

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs).

• Cell culture medium (e.g., EGM-2).

• Fluorescent NO probe: 4-amino-5-methylamino-2',7'-difluorofluorescein diacetate (DAF-FM diacetate).

• Deuterated and non-deuterated nebivolol.

• L-NAME (NOS inhibitor, as a negative control).

• Fluorescence microscope or plate reader.

Procedure:

• Culture HUVECs to confluence in a 96-well plate.

• Load the cells with 5-10 µM DAF-FM diacetate in serum-free medium for 30-60 minutes at 37°C.[9][10][11]

• Wash the cells with fresh medium to remove excess probe and allow for de-esterification for 15-30 minutes.

• Treat the cells with various concentrations of deuterated or non-deuterated nebivolol. Include a vehicle control and an L-NAME pre-treated group.

• Incubate for the desired time period (e.g., 30 minutes).

• Measure the fluorescence intensity using a fluorescence microscope or a plate reader (excitation/emission ~495/515 nm).[10][11]

• Plot the fluorescence intensity against the compound concentration to determine the EC50 for NO production.

In Vitro Metabolic Stability Assay Using Human Liver Microsomes

This assay assesses the rate at which a compound is metabolized by liver enzymes.

Objective: To compare the metabolic stability of deuterated nebivolol with non-deuterated nebivolol.

Materials:

• Pooled human liver microsomes (HLMs).

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Phosphate (B84403) buffer (pH 7.4).

• Deuterated and non-deuterated nebivolol.

• Acetonitrile (for reaction quenching).

• LC-MS/MS system for analysis.

Procedure:

• Prepare a reaction mixture containing HLMs and the test compound in phosphate buffer.

• Pre-incubate the mixture at 37°C.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the reaction mixture and quench the reaction with an equal volume of ice-cold acetonitrile.

• Centrifuge the samples to precipitate the proteins.

• Analyze the supernatant for the remaining concentration of the parent compound using a validated LC-MS/MS method.

• Plot the natural logarithm of the percentage of the parent compound remaining against time.

• The slope of the linear portion of the curve represents the rate of metabolism, from which the in vitro half-life can be calculated.

Visualization of Signaling Pathways and Experimental Workflows

Signaling Pathways

References

• 1. Nebivolol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Nebivolol: vasodilator properties and evidence for relevance in treatment of cardiovascular disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. go.drugbank.com [go.drugbank.com]
• 5. ClinPGx [clinpgx.org]
• 6. researchgate.net [researchgate.net]
• 7. Nebivolol | C22H25F2NO4 | CID 71301 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. sfrbm.org [sfrbm.org]
• 10. ulab360.com [ulab360.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]

Navigating the Stability and Storage of (+)-Nebivolol-d4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended storage conditions for (+)-Nebivolol-d4. The information presented herein is crucial for ensuring the integrity and reliability of this isotopically labeled compound in research and development settings. It is important to note that while specific stability data for (+)-Nebivolol-d4 is limited, this guide synthesizes available information on its non-deuterated counterpart, Nebivolol, to provide a robust framework for its handling and storage.

Chemical Stability Profile

Nebivolol has been found to be relatively stable under photolytic, thermal, and neutral aqueous conditions. However, significant degradation is observed under basic, acidic, and oxidative stress.

Table 1: Summary of Forced Degradation Studies on Nebivolol

Stress Condition	Reagent/Parameters	Observation
Acidic Hydrolysis	1 N HCl, 1 hour	Degradation observed.[1]
Basic Hydrolysis	1 N NaOH, 1 hour	Significant degradation observed.[1][2]
Oxidative Degradation	10% H₂O₂, 24 hours	Degradation to multiple products observed.[1][2]
Thermal Degradation	Dry Heat	Generally stable.[1][3]
Photolytic Degradation	UV light	Generally stable.[1][3]
Neutral Hydrolysis	Water, 60°C, 8 hours	No significant degradation observed.[1]

Disclaimer: The data presented is for the non-deuterated Nebivolol and is intended to be indicative for (+)-Nebivolol-d4.

Recommended Storage Conditions

Proper storage is paramount to maintain the purity and stability of (+)-Nebivolol-d4. Based on manufacturer recommendations for deuterated and non-deuterated forms, the following storage conditions are advised.

Table 2: Recommended Storage Conditions for Nebivolol and its Deuterated Analogs

Compound	Recommended Storage Temperature	Additional Recommendations
rac-Nebivolol-d4.HCl	-20°C[4]	Shipped at ambient temperature.[4]
(±)-Nebivolol-d4 (hydrochloride)	Store in accordance with product insert.[5]	No special requirements for storerooms.[5]
rac Nebivolol-d4 (Major)	+4°C[6]	---
Nebivolol hydrochloride	Room temperature[7]	Store in a desiccated environment.[7]

For general guidance, most medications should be stored between 15°C and 25°C (59°F and 77°F) in a cool, dry place, away from direct sunlight, unless otherwise specified.

Experimental Protocols for Stability Testing

The following are generalized experimental protocols for forced degradation studies, based on methodologies reported for Nebivolol. These can be adapted for the evaluation of (+)-Nebivolol-d4.

General Stock Solution Preparation

A stock solution of the test substance (e.g., 1 mg/mL) is typically prepared in a suitable solvent such as methanol (B129727) or a mixture of methanol and water.

Forced Degradation Procedures

• Acidic Hydrolysis: The stock solution is treated with an equal volume of 1 N hydrochloric acid (HCl) and kept at a specified temperature (e.g., room temperature or elevated) for a defined period (e.g., 1-2 hours). The solution is then neutralized with an appropriate amount of 1 N sodium hydroxide (B78521) (NaOH).[1]

• Basic Hydrolysis: The stock solution is treated with an equal volume of 1 N sodium hydroxide (NaOH) and kept at a specified temperature for a defined period (e.g., 1-2 hours). The solution is then neutralized with an appropriate amount of 1 N hydrochloric acid (HCl).[1][2]

• Oxidative Degradation: The stock solution is treated with a solution of hydrogen peroxide (H₂O₂), typically ranging from 3% to 30%, and maintained at room temperature for up to 24 hours.[1][8]

• Thermal Degradation: The solid drug substance is exposed to dry heat in an oven at a high temperature (e.g., 60-80°C) for an extended period.

• Photolytic Degradation: The drug substance, in both solid and solution form, is exposed to UV radiation (e.g., under a UV lamp in a photostability chamber) for a defined duration.

Analytical Method

A stability-indicating analytical method, typically reverse-phase high-performance liquid chromatography (RP-HPLC) or ultra-performance liquid chromatography (UPLC) with UV or mass spectrometric detection, is used to separate the parent drug from its degradation products.[1][3][9][10]

Visualizing Methodologies and Pathways

Experimental Workflow for Forced Degradation Studies

The following diagram illustrates a typical workflow for conducting forced degradation studies as per ICH guidelines.

Caption: Workflow for Forced Degradation Studies.

Signaling Pathway of Nebivolol

Nebivolol is a third-generation β-blocker with a unique mechanism of action that includes vasodilation through the nitric oxide (NO) pathway, in addition to its β1-adrenergic receptor antagonism.

Caption: Nebivolol's Dual Signaling Pathway.

Conclusion

While direct stability-indicating studies on (+)-Nebivolol-d4 are not extensively published, the wealth of data on its non-deuterated form, Nebivolol, provides a strong foundation for its handling and storage. Researchers and drug development professionals should be aware of its susceptibility to degradation under basic, acidic, and oxidative conditions and adhere to the recommended storage conditions, primarily refrigeration or freezing, to ensure the compound's integrity. The implementation of rigorous stability testing protocols, guided by the methodologies outlined in this guide, is essential for any long-term research or development project involving (+)-Nebivolol-d4.

References

• 1. Nebivolol induces nitric oxide release in the heart through inducible nitric oxide synthase activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Nebivolol Induces Nitric Oxide Release in the Heart Through Inducible Nitric Oxide Synthase Activation: Full Paper PDF & Summary | Bohrium [bohrium.com]
• 3. ahajournals.org [ahajournals.org]
• 4. Nebivolol Increases Nitric Oxide Synthase via β3 Adrenergic Receptor in Endothelial Cells Following Exposure to Plasma from Preeclamptic Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 5. usbio.net [usbio.net]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. Medication Storage Temperature Guidelines - What is Safe? [baystatehealth.org]
• 8. researchgate.net [researchgate.net]
• 9. Nebivolol: a highly selective beta1-adrenergic receptor blocker that causes vasodilation by increasing nitric oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Nebivolol: a selective beta(1)-adrenergic receptor antagonist that relaxes vascular smooth muscle by nitric oxide- and cyclic GMP-dependent mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Stereochemical Complexity of (+)-Nebivolol-d4: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Nebivolol, a third-generation beta-blocker, is distinguished by its high β1-adrenergic receptor selectivity and its unique nitric oxide (NO)-mediated vasodilatory effects. The therapeutic efficacy of Nebivolol (B1214574) is intrinsically linked to its complex stereochemistry. The commercial drug is a racemic mixture of two enantiomers: the (S,R,R,R)-(+)-d-Nebivolol and the (R,S,S,S)-(-)-l-Nebivolol. This technical guide provides an in-depth exploration of the stereochemistry of (+)-Nebivolol-d4, a deuterated internal standard crucial for pharmacokinetic and metabolic studies. We will delve into the distinct pharmacological roles of the Nebivolol stereoisomers, present detailed experimental protocols for their separation and synthesis, and offer a comprehensive summary of their quantitative properties.

The Stereochemical Landscape of Nebivolol

Nebivolol possesses four chiral centers, which would theoretically result in 16 stereoisomers. However, due to the molecule's symmetry, only 10 stereoisomers are possible.[1] The clinically relevant forms are the d- and l-enantiomers.

• (+)-Nebivolol (d-Nebivolol): This enantiomer has the (S,R,R,R) configuration and is primarily responsible for the potent and highly selective β1-adrenergic receptor blockade.[1][2]

• (-)-Nebivolol (l-Nebivolol): With an (R,S,S,S) configuration, this enantiomer is associated with the nitric oxide-potentiating vasodilatory effects, which contribute to the overall antihypertensive action.[3]

The synergistic action of both enantiomers provides a unique clinical profile, combining heart rate control with a reduction in peripheral vascular resistance.[3]

(+)-Nebivolol-d4 is a stable isotope-labeled analog of (+)-Nebivolol, where four hydrogen atoms have been replaced by deuterium. Based on available information, the deuteration is typically on the ethylamine (B1201723) bridge connecting the two chroman moieties.[4][5][] This isotopic labeling makes it an ideal internal standard for mass spectrometry-based bioanalytical assays, allowing for precise quantification of Nebivolol in biological matrices.

Pharmacological and Physicochemical Properties

The distinct stereochemistry of the Nebivolol enantiomers translates into significant differences in their pharmacological activity and physicochemical properties.

Quantitative Pharmacological Data

Stereoisomer	Receptor Binding Affinity (Ki) for β1-adrenergic receptor	Receptor Binding Affinity (Ki) for β2-adrenergic receptor	Primary Pharmacological Effect
(+)-Nebivolol (S,R,R,R)	0.9 nM[2]	50-fold lower than for β1[2]	Selective β1-adrenergic receptor antagonist[1][2]
(-)-Nebivolol (R,S,S,S)	157.5 nM (175 times lower than d-enantiomer)[2]	Not specified	NO-mediated vasodilation[3]
Racemic Nebivolol	0.9 nM[2]	50-fold lower than for β1[2]	Combined β1-blockade and vasodilation

Physicochemical Properties

Property	Value
Molecular Formula ((+)-Nebivolol)	C22H25F2NO4
Molecular Weight ((+)-Nebivolol)	405.44 g/mol
Molecular Formula ((+)-Nebivolol-d4)	C22H21D4F2NO4[7]
Molecular Weight ((+)-Nebivolol-d4)	409.50 g/mol [7]
Solubility (Nebivolol HCl)	Slightly soluble in water (approx. 0.1 to 1 mg/mL), soluble in ethanol, chloroform, and propylene (B89431) glycol.[8]
Appearance (Nebivolol HCl)	White to off-white crystalline powder.[9]

Experimental Protocols

Chiral Separation of Nebivolol Stereoisomers via High-Performance Liquid Chromatography (HPLC)

The separation of Nebivolol's ten stereoisomers can be achieved using normal-phase chiral HPLC.

Method 1: Isocratic Normal Phase HPLC

• Column: Chiralpak AD-3 (250 x 4.6 mm, 3 µm), an amylose-based chiral stationary phase.

• Mobile Phase: n-hexane:ethanol:isopropanol:diethanolamine (42:45:13:0.1, v/v/v/v).

• Flow Rate: 1.0 mL/min.[10]

• Column Temperature: 25°C.[10]

• Detection: UV at 280 nm.

• Injection Volume: 10-20 µL.[10]

• Sample Preparation: Dissolve the sample in the mobile phase to a concentration of 1 mg/mL and filter through a 0.45 µm syringe filter.[10]

• Expected Outcome: This method has been reported to separate all ten stereoisomers of Nebivolol with a resolution greater than 2.0 for all pairs of components.

Method 2: Rapid Chiral HPLC

• Column: 3-AmyCoat (150 × 46 mm) [tris-(3,5-dimethylphenyl carbamate)].[11]

• Mobile Phase: n-heptane:ethanol:diethylamine (DEA) (85:15:0.1, v/v).[11]

• Flow Rate: 3.0 mL/min.[11]

• Detection: UV at 225 nm.[11]

• Expected Outcome: This method allows for the rapid chiral separation of the (+)-RRRS and (-)-SSSR enantiomers within 12 minutes.[11]

Asymmetric Synthesis of (+)-Nebivolol

The enantioselective synthesis of (+)-Nebivolol ((S,R,R,R)-Nebivolol) is a multi-step process. A key strategy involves the enzymatic resolution of a chroman ester precursor.

Simplified Synthetic Pathway Overview

Figure 1: Simplified workflow for the asymmetric synthesis of (+)-Nebivolol.

Key Synthetic Steps:

• Enzymatic Resolution: A racemic mixture of a 6-fluoro-2-carboxylic acid ester is resolved via enantioselective hydrolysis using an esterase, such as one from Ophiostoma novo-ulmi. This yields the (S)-acid and the unreacted (R)-ester.[12]

• Formation of Chiral Intermediates: The separated (S)-acid and (R)-ester are then used to synthesize the key chiral intermediates: an (R,R)-epoxide and an (S,R)-amino alcohol.[12][13]

• Coupling: The (S,R)-amino alcohol is reacted with the (R,R)-epoxide to form the N-benzyl protected d-Nebivolol.[13]

• Deprotection: The benzyl (B1604629) group is removed to yield the final (+)-Nebivolol product.[13]

A detailed six-step synthesis has been reported, achieving a cumulative yield of 32% and an enantiomeric excess exceeding 99%.[14] This process involves the reaction of (R)-2-amino-1-((S)-6-fluorochroman-2-yl)ethanol with (R)-2-chloro-1-((S)-6-fluorochroman-2-yl)ethanol.[14]

Signaling Pathways and Logical Relationships

The distinct pharmacological effects of the Nebivolol enantiomers can be visualized as separate but complementary pathways leading to the overall therapeutic effect.

Figure 2: Distinct signaling pathways of Nebivolol enantiomers contributing to the overall antihypertensive effect.

Conclusion

The stereochemistry of (+)-Nebivolol-d4 is a critical aspect of its function as an internal standard in pharmaceutical research and development. A thorough understanding of the distinct roles of the d- and l-enantiomers of its non-deuterated counterpart is essential for interpreting pharmacological and clinical data. The experimental protocols provided in this guide offer a starting point for the chiral separation and asymmetric synthesis of Nebivolol, facilitating further research into this unique cardiovascular drug. The intricate interplay between stereochemical configuration and biological activity underscores the importance of stereospecific analysis in modern drug development.

References

• 1. Stereochemical comparison of nebivolol with other beta-blockers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The receptor binding profile of the new antihypertensive agent nebivolol and its stereoisomers compared with various beta-adrenergic blockers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. caymanchem.com [caymanchem.com]
• 5. chemwhat.com [chemwhat.com]
• 7. Nebivolol D4 | CAS No- 2124271-47-0 | Simson Pharma Limited [simsonpharma.com]
• 8. researchgate.net [researchgate.net]
• 9. geneesmiddeleninformatiebank.nl [geneesmiddeleninformatiebank.nl]
• 10. benchchem.com [benchchem.com]
• 11. Rapid and economic chiral-HPLC method of nebivolol enantiomers resolution in dosage formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. EP2646426B1 - Process for the preparation of nebivolol - Google Patents [patents.google.com]
• 13. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 14. researchgate.net [researchgate.net]

In vitro and in vivo studies using (+)-Nebivolol-d4

An In-Depth Technical Guide to the Application of (+)-Nebivolol-d4 in Preclinical and Clinical Research

Introduction

(+)-Nebivolol-d4 is the deuterated form of (+)-Nebivolol, an active enantiomer of the antihypertensive drug Nebivolol (B1214574). Due to the kinetic isotope effect, deuterated compounds exhibit similar physiological properties to their non-deuterated counterparts but can be distinguished by mass spectrometry. This property makes (+)-Nebivolol-d4 an ideal internal standard for quantitative bioanalytical methods. Its primary role is not as a therapeutic agent itself, but as a critical tool to ensure the accuracy and precision of liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays that measure Nebivolol concentrations in biological matrices.

This guide provides a comprehensive overview of the in vitro and in vivo studies conducted on Nebivolol, where the use of (+)-Nebivolol-d4 or similar deuterated standards is fundamental for obtaining reliable pharmacokinetic and pharmacodynamic data.

Part 1: Bioanalytical Methodology Utilizing (+)-Nebivolol-d4

The accurate quantification of Nebivolol enantiomers in biological samples like plasma is crucial for pharmacokinetic analysis. (+)-Nebivolol-d4 is employed as an internal standard (IS) to correct for variability during sample preparation and analysis.

Experimental Protocol: Quantification of Nebivolol in Human Plasma via LC-MS/MS

This protocol is a representative method for the simultaneous determination of Nebivolol enantiomers.[1][2]

• Sample Preparation (Solid Phase Extraction):

  • To 500 µL of human plasma, add 50 µL of the internal standard working solution (racemic Nebivolol-d4).

  • Vortex the mixture for 30 seconds.

  • Load the sample onto an Oasis MCX (30 mg, 1 cc) solid phase extraction cartridge, pre-conditioned with methanol (B129727) and water.

  • Wash the cartridge with 1 mL of 2% formic acid followed by 1 mL of methanol.

  • Elute the analytes with 1 mL of 5% ammonium (B1175870) hydroxide (B78521) in methanol.

  • Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 200 µL of the mobile phase.

• Chromatographic Conditions:

  • HPLC System: Agilent 1200 Series or equivalent.

  • Column: CHIRALPACK AY-RH (150 x 4.6 mm, 5 µm).[1]

  • Mobile Phase: Acetonitrile and 158 mg/L ammonium carbonate in water (80:20 v/v).[1]

  • Flow Rate: 0.9 mL/min.[1]

  • Column Temperature: 35°C.[1]

  • Injection Volume: 10 µL.

• Mass Spectrometric Conditions:

  • Mass Spectrometer: MDS Sciex API 4000 or equivalent triple quadrupole mass spectrometer.

  • Ionization Source: Turbo-Ion spray, positive ion mode.[2]

  • Multiple Reaction Monitoring (MRM) Transitions:

    • Nebivolol: m/z 406.00 → 151.00.[2]

    • Nebivolol-d4 (IS): m/z 410.20 → 151.00.[2]

  • Key Parameters: Dwell time, collision energy, and other source parameters are optimized for maximum signal intensity.

Data Presentation: Bioanalytical Method Validation Summary

The following table summarizes typical validation parameters for an LC-MS/MS method for Nebivolol quantification.

Parameter	Specification	Result
Linearity Range	20.0 to 6000 pg/mL	Correlation coefficient (r²) > 0.99
Precision (RSD%)	Intra-day & Inter-day: ≤15%	Within acceptable limits (0.33-8.67%)[2]
Accuracy (%)	Intra-day & Inter-day: 85-115%	Within acceptable limits (87.00-100.40%)[2]
Recovery (%)	Consistent and reproducible	~67-73% for Nebivolol, ~68% for IS[2][3]
Lower Limit of Quantification (LLOQ)	30-50 pg/mL	Sufficient for pharmacokinetic studies[2]

Visualization: Bioanalytical Workflow

Caption: Workflow for quantification of Nebivolol in plasma using an internal standard.

Part 2: In Vitro Studies of Nebivolol

In vitro studies are essential for elucidating the molecular mechanisms of Nebivolol, particularly its unique vasodilatory properties mediated by nitric oxide (NO).

Key Findings from In Vitro Research

• Endothelium-Dependent Vasodilation: Nebivolol stimulates the production of NO in endothelial cells, a key signaling molecule for vasodilation. This effect is blocked by inhibitors of nitric oxide synthase (NOS), confirming the pathway's involvement.[4]

• Signaling Pathways: Nebivolol's effects are mediated through several pathways. It can activate β3-adrenergic receptors, leading to the stimulation of endothelial NOS (eNOS).[5] Additionally, it has been shown to inhibit AKT phosphorylation at high concentrations, which can affect vascular smooth muscle cell (VSMC) proliferation and migration.[6]

• Antioxidant Properties: Nebivolol reduces oxidative stress by decreasing superoxide (B77818) production, which in turn increases the bioavailability of NO.[4]

Experimental Protocol: VSMC Proliferation Assay

This protocol describes a method to assess the effect of Nebivolol on vascular smooth muscle cell proliferation induced by a mitogen like basic fibroblast growth factor (bFGF).[6]

• Cell Culture:

  • Culture human aortic smooth muscle cells in appropriate growth medium (e.g., SmGM-2) at 37°C and 5% CO₂.

  • Seed cells into 96-well plates at a density of 5,000 cells/well and allow them to adhere overnight.

  • Starve the cells in a serum-free medium for 24 hours to synchronize their cell cycle.

• Treatment:

  • Treat the cells with varying concentrations of Nebivolol (e.g., 10 nM to 10 µM) for 30 minutes.

  • Stimulate the cells with bFGF (e.g., 10 ng/mL) for 24 hours. Include control groups (vehicle only, bFGF only).

• Proliferation Assessment (e.g., using CellTiter 96 AQueous One Solution Reagent):

  • Add the reagent to each well and incubate for 1-4 hours at 37°C.

  • Measure the absorbance at 490 nm using a microplate reader.

  • Calculate cell proliferation as a percentage relative to the bFF-stimulated control group.

Data Presentation: Effect of Nebivolol on Cell Proliferation

Concentration	bFGF-Induced VSMC Proliferation (% of Control)
Low Conc. (e.g., 10 nM)	Enhancement of proliferation[6]
High Conc. (e.g., 10 µM)	Inhibition of proliferation[6]

Visualization: Nebivolol Signaling Pathways in Endothelial Cells

Caption: Nebivolol-mediated nitric oxide signaling and antioxidant effects.

Part 3: In Vivo and Clinical Studies of Nebivolol

In vivo studies in animal models and clinical trials in humans have established the therapeutic efficacy and safety profile of Nebivolol.

Key Findings from In Vivo Research

• Antihypertensive Efficacy: Nebivolol effectively lowers blood pressure in both animal models of hypertension and in human patients with mild to moderate essential hypertension.[7][8][9] Doses of 5 mg once daily are commonly effective.[8]

• Cardiovascular Effects: In addition to lowering blood pressure, Nebivolol reduces heart rate and peripheral vascular resistance while improving stroke volume.[4] It has also been shown to improve diastolic function and reduce myocardial remodeling in obese, insulin-resistant rats.[10]

• Tolerability: Clinical trials have demonstrated that Nebivolol has a favorable side-effect profile, comparable to placebo and superior to older beta-blockers like atenolol, particularly concerning fatigue and sexual dysfunction.[11]

Experimental Protocol: Randomized, Double-Blind, Placebo-Controlled Clinical Trial

This protocol outlines a typical design for a clinical trial evaluating the antihypertensive efficacy of Nebivolol.[7][8]

• Study Population:

  • Enroll adult patients with mild to moderate essential hypertension (e.g., sitting diastolic blood pressure [DBP] between 95 and 109 mm Hg).

  • Exclude patients with secondary hypertension, severe comorbidities, or contraindications to beta-blockers.

• Study Design:

  • A multicenter, randomized, double-blind, placebo-controlled, parallel-group design.

  • After a 2-4 week placebo run-in period, randomize patients to receive either placebo or Nebivolol (e.g., 1.25, 2.5, 5, 10, 20, or 40 mg) once daily for 12 weeks.

• Endpoints and Assessments:

  • Primary Efficacy Endpoint: Change from baseline in trough sitting DBP at the end of the treatment period.

  • Secondary Endpoints: Change in trough sitting systolic blood pressure (SBP), responder rates (% of patients with DBP < 90 mm Hg or a ≥10 mm Hg reduction).

  • Safety Assessments: Monitor adverse events, vital signs, ECGs, and laboratory parameters throughout the study.

• Statistical Analysis:

  • Use an Analysis of Covariance (ANCOVA) model to compare the change from baseline in blood pressure between treatment groups and placebo.

Data Presentation: Clinical and Pharmacokinetic Data

Table 1: Antihypertensive Efficacy of Nebivolol (12-Week Study) [7]

Treatment Group (once daily)	Change in Trough Sitting DBP (mm Hg)	Change in Trough Sitting SBP (mm Hg)
Placebo	-2.9	+2.2
Nebivolol 5 mg	-9.8	-7.5
Nebivolol 10 mg	-10.3	-8.0
Nebivolol 20 mg	-11.2	-9.5
Nebivolol 40 mg	-10.1	-9.2
All Nebivolol groups showed statistically significant reductions compared to placebo (P<.001).

Table 2: Pharmacokinetic Parameters of Nebivolol Enantiomers in Healthy Volunteers [12][13][14]

Parameter	d-Nebivolol (SRRR)	l-Nebivolol (RSSS)
Tmax (hours)	1.5 - 4	1.5 - 4
Half-life (t½) (hours)	~12 (Extensive Metabolizers)	Varies with metabolism
Plasma Protein Binding	98.1% (to albumin)	97.9% (to albumin)
Clearance (CL) (L/h)	51.6 ± 11.6 (Normal)	71.6 ± 17.4 (Obese)[14]
Metabolism is highly dependent on the CYP2D6 phenotype, leading to significant variability.

Visualization: Clinical Trial Workflow

Caption: A typical workflow for a randomized, placebo-controlled clinical trial.

Conclusion

While (+)-Nebivolol-d4 is not studied for its own therapeutic effects, it is an indispensable tool in the development and evaluation of Nebivolol. Its use as an internal standard enables the generation of high-quality, reliable data from both in vitro and in vivo studies. This precise quantification is the bedrock upon which our understanding of Nebivolol's unique pharmacology—from its molecular signaling pathways to its clinical efficacy and safety—is built. The methodologies and findings presented in this guide highlight the critical interplay between advanced bioanalytical techniques and comprehensive preclinical and clinical research in modern drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantitative determination of nebivolol from human plasma using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development and validation of a bio-analytical method for simultaneous quantification of nebivolol and labetalol in aqueous humor and plasma using LC-MS/MS and its application to ocular pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Nebivolol: a highly selective beta1-adrenergic receptor blocker that causes vasodilation by increasing nitric oxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Mechanisms of nebivolol-mediated effects on bFGF-induced vascular smooth muscle cell proliferation and migration - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A randomized, double-blind, placebo-controlled parallel-group study to assess the efficacy and safety of nebivolol, a novel beta-blocker, in patients with mild to moderate hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Nebivolol in hypertension: a double-blind placebo-controlled multicenter study assessing its antihypertensive efficacy and impact on quality of life - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Nebivolol improves diastolic dysfunction and myocardial remodeling through reductions in oxidative stress in the Zucker obese rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Nebivolol: A Novel Beta-Blocker with Nitric Oxide-Induced Vasodilatation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pharmacokinetic study and cardiovascular monitoring of nebivolol in normal and obese subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Clinical pharmacokinetics of nebivolol: a systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Physical and Chemical Characteristics of (+)-Nebivolol-d4

This technical guide provides a comprehensive overview of the physical and chemical properties of (+)-Nebivolol-d4, a deuterated analog of the cardiovascular drug Nebivolol. This document is intended for researchers, scientists, and professionals in the field of drug development and analysis.

Introduction

(+)-Nebivolol, the d-enantiomer of Nebivolol, is a highly selective β1-adrenergic receptor antagonist.[1] Nebivolol is unique among beta-blockers due to its nitric oxide (NO)-potentiating vasodilatory effect, which is primarily attributed to the l-enantiomer (B50610).[1] The deuterated form, (+)-Nebivolol-d4, serves as an invaluable tool in analytical and pharmacokinetic studies, particularly as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.[2] The substitution of hydrogen with deuterium (B1214612) atoms results in a molecule with a higher mass, allowing for its differentiation from the unlabeled drug in mass spectrometric analysis while maintaining nearly identical physicochemical and chromatographic properties.[3]

Physical and Chemical Properties

Table 1: General and Chemical Properties of (+)-Nebivolol-d4

Property	Value	Source(s)
Chemical Name	(αR,α'R,2R,2'S)-α,α'-[Iminobis(methylene)]bis[6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol]-d4	[4]
Synonyms	(S,R,R,R)-Nebivolol-d4, Dexnebivolol-d4, d-Nebivolol-d4	[4]
Molecular Formula	C22H21D4F2NO4	[5]
Molecular Weight	409.47 g/mol	[5]
Physical Form	Solid	[3]
Appearance	Light Tan Solid	[4]
Storage Conditions	2-8°C, Hygroscopic, Refrigerator, Under Inert Atmosphere	[4]

Table 2: Physicochemical Properties of (+)-Nebivolol-d4 Hydrochloride

Property	Value	Source(s)
Molecular Formula	C22H22D4ClF2NO4	[4][6]
Molecular Weight	445.92 g/mol	[4][6]
Solubility	Soluble in DMSO	[3]
Melting Point (°C)	220-222 (for non-deuterated Nebivolol HCl)	[][8][9]

Note: Specific melting point data for (+)-Nebivolol-d4 HCl was not found; the value for the non-deuterated compound is provided as an estimate.

Signaling Pathways of Nebivolol

Nebivolol exerts its therapeutic effects through a dual mechanism of action: selective blockade of β1-adrenergic receptors and promotion of nitric oxide-mediated vasodilation.

β1-Adrenergic Receptor Blockade

The d-enantiomer of Nebivolol is primarily responsible for its high-affinity blockade of β1-adrenergic receptors in the heart.[1] This action leads to a reduction in heart rate, myocardial contractility, and blood pressure.

β1-Adrenergic Receptor Blockade Pathway

Nitric Oxide-Mediated Vasodilation

The l-enantiomer of Nebivolol is thought to be responsible for stimulating endothelial nitric oxide synthase (eNOS), leading to increased production of nitric oxide (NO).[1] NO is a potent vasodilator that relaxes blood vessels, reduces peripheral vascular resistance, and contributes to the antihypertensive effect.

Nitric Oxide (NO) Signaling Pathway

Experimental Protocols

(+)-Nebivolol-d4 is predominantly used as an internal standard for the quantification of Nebivolol in biological matrices by LC-MS/MS. Below is a typical experimental protocol for such an application.

Sample Preparation (Protein Precipitation)

• To a 100 µL aliquot of the biological sample (e.g., plasma) in a microcentrifuge tube, add a known concentration of (+)-Nebivolol-d4 solution in an organic solvent (e.g., acetonitrile).

• Vortex the mixture vigorously for 1-2 minutes to precipitate proteins.

• Centrifuge the sample at high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

A validated LC-MS/MS method for the simultaneous quantification of Nebivolol and an internal standard like (+)-Nebivolol-d4 would typically involve the following conditions:

• Chromatographic Column: A reverse-phase C18 column is commonly used.[2]

• Mobile Phase: A gradient or isocratic elution with a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate (B1210297) or formic acid in water) and an organic solvent (e.g., acetonitrile (B52724) or methanol).[2]

• Ionization: Electrospray ionization (ESI) in the positive ion mode is typically employed.[2]

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is used for quantification.[2] The MRM transitions would be specific for Nebivolol and (+)-Nebivolol-d4. For example, a transition for Nebivolol could be m/z 406.2 → 151.1.[2]

Experimental Workflow

The following diagram illustrates a typical workflow for a pharmacokinetic study utilizing (+)-Nebivolol-d4 as an internal standard.

Pharmacokinetic Study Workflow

Conclusion

(+)-Nebivolol-d4 is a critical analytical tool for the accurate and precise quantification of Nebivolol in biological samples. Its physical and chemical properties are nearly identical to the parent drug, making it an ideal internal standard for LC-MS/MS applications. Understanding its characteristics and the underlying pharmacology of Nebivolol is essential for its effective use in drug development and research.

References

• 1. Nebivolol - Wikipedia [en.wikipedia.org]
• 2. caymanchem.com [caymanchem.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. clearsynth.com [clearsynth.com]
• 5. clearsynth.com [clearsynth.com]
• 6. 169293-50-9 CAS MSDS (NEBIVOLOL HCL) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. 152520-56-4 CAS MSDS (Nebivolol hydrochloride) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 9. Nebivolol | C22H25F2NO4 | CID 71301 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Throughput Quantification of Nebivolol in Human Plasma Using (+)-Nebivolol-d4 as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Nebivolol (B1214574) is a third-generation beta-blocker with high selectivity for β1-adrenergic receptors and unique vasodilatory properties mediated by nitric oxide (NO).[1][2][3][4] This dual mechanism of action makes it an effective therapeutic agent for the management of hypertension and heart failure.[1][3] Accurate and reliable quantification of Nebivolol in biological matrices is crucial for pharmacokinetic studies, bioequivalence trials, and therapeutic drug monitoring. This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of Nebivolol in human plasma, utilizing its deuterated analog, (+)-Nebivolol-d4, as an internal standard to ensure high accuracy and precision.

Principle

The method involves the extraction of Nebivolol and the internal standard, (+)-Nebivolol-d4, from human plasma followed by chromatographic separation on a reverse-phase C18 column. The analytes are then detected by a triple quadrupole mass spectrometer operating in the multiple reaction monitoring (MRM) mode. The use of a stable isotope-labeled internal standard, which co-elutes with the analyte and has similar ionization and fragmentation properties, compensates for variability in sample preparation and matrix effects, leading to reliable quantification.

Quantitative Data Summary

The following tables summarize the quantitative performance of the LC-MS/MS method for Nebivolol using (+)-Nebivolol-d4 as an internal standard, based on data from various validated methods.[5][6][7]

Table 1: Linearity and Sensitivity

Analyte	Matrix	Linearity Range (pg/mL)	LLOQ (pg/mL)	Correlation Coefficient (r²)	Reference
Nebivolol	Human Plasma	20.0 - 6000	20.0	> 0.99	[8]
Nebivolol	Human Plasma	50 - 5000	30	Not Specified	[6][9]
Nebivolol	Human Plasma	10 - 4000	10	> 0.9997	[7]
Nebivolol	Aqueous Humor & Plasma	0.43 - 750 ng/mL	0.43 ng/mL	> 0.99	[5]

Table 2: Precision and Accuracy

Matrix	Concentration Level	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)	Reference
Human Plasma	LLOQ, LQC, MQC, HQC	Within ±15% (±20% at LLOQ)	Within ±15% (±20% at LLOQ)	85% - 115% (80% - 120% at LLOQ)	[8]
Human Plasma	LQC, MQC, HQC	0.33 - 8.67%	0.33 - 8.67%	87.00 - 100.40%	[6]
Human Plasma	Not Specified	0.7 - 8.2%	4.5 - 6.1%	Not Specified	[7]
Aqueous Humor	Not Specified	Within 11.4%	Within 11.4%	≤ 9.6% (bias)	[5]
Plasma	Not Specified	Within 11.4%	Within 11.4%	≤ 11.4% (bias)	[5]

Table 3: Recovery

Analyte	Internal Standard	Matrix	Mean Recovery (%)	Reference
Nebivolol	(+)-Nebivolol-d4	Human Plasma	67.67	[6]
(+)-Nebivolol-d4	-	Human Plasma	68.74	[6]
Nebivolol	(+)-Nebivolol-d4	Human Plasma	87.71	[7]
(+)-Nebivolol-d4	-	Human Plasma	84.97	[7]
Nebivolol	Nebivolol-d4	Aqueous Humor	72.4	[5]
Nebivolol	Nebivolol-d4	Plasma	73.0	[5]

Experimental Protocols

This section provides a detailed methodology for the quantification of Nebivolol in human plasma using (+)-Nebivolol-d4 as an internal standard. The protocol is a composite of best practices from published literature.

1. Materials and Reagents

• Nebivolol reference standard

• (+)-Nebivolol-d4 internal standard

• Human plasma (with anticoagulant, e.g., K2-EDTA)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) acetate (B1210297) (LC-MS grade)

• Water (deionized, 18 MΩ·cm)

2. Stock and Working Solutions Preparation

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Nebivolol and (+)-Nebivolol-d4 in methanol.

• Working Solutions: Prepare serial dilutions of the Nebivolol stock solution in 50:50 (v/v) acetonitrile:water to create calibration standards. Prepare a working solution of (+)-Nebivolol-d4 in the same diluent at an appropriate concentration.

3. Sample Preparation (Protein Precipitation)

• Aliquot 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the (+)-Nebivolol-d4 working solution.

• Add 300 µL of acetonitrile to precipitate plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot (e.g., 5-10 µL) into the LC-MS/MS system.

4. LC-MS/MS Conditions

• Liquid Chromatography:

  • Column: Zorbax SB-C18, 4.6 x 100 mm, 3.5 µm[5]

  • Mobile Phase A: 5 mM ammonium acetate in water with 0.1% formic acid[5]

  • Mobile Phase B: Acetonitrile/Methanol (75:25, v/v)[5]

  • Gradient: Isocratic (e.g., 30:70, A:B)[5]

  • Flow Rate: 0.8 mL/min[6]

  • Column Temperature: 35°C

  • Run Time: 2.0 minutes[6]

• Mass Spectrometry:

  • Mass Spectrometer: Triple quadrupole mass spectrometer

  • Ionization Source: Electrospray Ionization (ESI), positive mode[5]

  • MRM Transitions:

    • Nebivolol: m/z 406.2 → 151.1[5][7]

    • (+)-Nebivolol-d4: m/z 410.2 → 151.0[6][7]

  • Ion Source Temperature: 500°C

  • Ion Spray Voltage: 5500 V

5. Data Analysis and Quantification

• Integrate the peak areas for both Nebivolol and (+)-Nebivolol-d4.

• Calculate the peak area ratio of Nebivolol to (+)-Nebivolol-d4.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards using a weighted (1/x²) linear regression.

• Determine the concentration of Nebivolol in the unknown samples from the calibration curve.

Visualizations

Caption: Experimental workflow for LC-MS/MS analysis of Nebivolol.

Caption: Signaling pathway of Nebivolol's dual mechanism of action.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. researchgate.net [researchgate.net]
• 3. What is the mechanism of Nebivolol hydrochloride? [synapse.patsnap.com]
• 4. abap.co.in [abap.co.in]
• 5. Development and validation of a bio-analytical method for simultaneous quantification of nebivolol and labetalol in aqueous humor and plasma using LC-MS/MS and its application to ocular pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantitative determination of nebivolol from human plasma using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Nebivolol Enantiomers in Human Plasma using (+)-Nebivolol-d4 as an Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Nebivolol (B1214574) is a third-generation beta-blocker used for the treatment of hypertension.[1][2] It is administered as a racemic mixture of two enantiomers, d-nebivolol (SRRR-nebivolol) and l-nebivolol (RSSS-nebivolol).[3][4] These enantiomers exhibit distinct pharmacological properties. The d-enantiomer is a potent and selective β1-adrenergic receptor antagonist, while the l-enantiomer (B50610) is responsible for nitric oxide (NO)-mediated vasodilation.[4] The synergistic action of both enantiomers contributes to the overall antihypertensive effect.[4][5] Due to the stereoselective pharmacokinetics and pharmacodynamics of nebivolol, it is crucial to develop bioanalytical methods for the separate quantification of its enantiomers in biological matrices.[3]

This application note provides a detailed protocol for the simultaneous quantitative analysis of d-nebivolol and l-nebivolol in human plasma using a sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. The method utilizes (+)-Nebivolol-d4 as a stable isotope-labeled internal standard (IS) to ensure accuracy and precision.

Pharmacological Signaling of Nebivolol Enantiomers

Caption: Differential signaling pathways of d- and l-nebivolol.

Experimental Protocol

This protocol is intended for researchers, scientists, and drug development professionals.

Materials and Reagents

• d-Nebivolol and l-Nebivolol reference standards

• (+)-Nebivolol-d4 (Internal Standard)

• Human plasma (with anticoagulant)

• Acetonitrile (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Ammonium carbonate

• Formic acid

• Water (deionized, 18 MΩ·cm)

• Solid Phase Extraction (SPE) cartridges (Ion exchange)

Equipment

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

• Chiral HPLC column (e.g., CHIRALPACK AY-RH, 5 µm, 150 mm × 4.6 mm)[6]

• Analytical balance

• Centrifuge

• Vortex mixer

• Pipettes and tips

Sample Preparation (Solid Phase Extraction)

• Spiking: To 500 µL of human plasma, add the internal standard ((+)-Nebivolol-d4) to reach a final concentration of 100 pg/mL. For calibration standards and quality control (QC) samples, spike with appropriate concentrations of d- and l-nebivolol.

• Vortexing: Gently vortex the samples for 30 seconds.

• SPE Cartridge Conditioning: Condition the ion exchange SPE cartridges according to the manufacturer's instructions.

• Loading: Load the plasma samples onto the conditioned SPE cartridges.

• Washing: Wash the cartridges to remove interferences. A typical wash solution is 1 mL of 5% methanol in water.

• Elution: Elute the analytes and internal standard with 1 mL of an appropriate elution solvent (e.g., 5% formic acid in methanol).

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the residue in 100 µL of the mobile phase.

• Injection: Inject a portion of the reconstituted sample into the LC-MS/MS system.

Liquid Chromatography

• Column: CHIRALPACK AY-RH, 5 µm, 150 mm × 4.6 mm[6]

• Mobile Phase: Acetonitrile : 158 mg/L Ammonium Carbonate in water (80:20, v/v)[6]

• Flow Rate: 0.9 mL/min[6]

• Column Temperature: 35°C[6]

• Injection Volume: 10 µL

Mass Spectrometry

• Ionization Mode: Electrospray Ionization (ESI), Positive[6]

• Detection Mode: Multiple Reaction Monitoring (MRM)[6]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Nebivolol (d- and l-)	406.0	151.0
(+)-Nebivolol-d4	410.2	151.0

Note: The specific MS parameters such as declustering potential, collision energy, and source temperature should be optimized for the instrument in use.

Experimental Workflow

Caption: Workflow for the quantitative analysis of nebivolol enantiomers.

Method Validation Data

The following tables summarize the performance characteristics of a typical validated method for the quantitative analysis of nebivolol enantiomers in human plasma.[6]

Table 1: Calibration Curve and Linearity

Analyte	Concentration Range (pg/mL)	Correlation Coefficient (r²)
d-Nebivolol	20.0 - 6000	> 0.99
l-Nebivolol	20.0 - 6000	> 0.99

Table 2: Precision and Accuracy

Analyte	QC Level	Concentration (pg/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)
d-Nebivolol	LLOQ	20.0	< 20	< 20	80 - 120
LQC	60.0	< 15	< 15	85 - 115
MQC	3000	< 15	< 15	85 - 115
HQC	4800	< 15	< 15	85 - 115
l-Nebivolol	LLOQ	20.0	< 20	< 20	80 - 120
LQC	60.0	< 15	< 15	85 - 115
MQC	3000	< 15	< 15	85 - 115
HQC	4800	< 15	< 15	85 - 115

LLOQ: Lower Limit of Quantification, LQC: Low Quality Control, MQC: Medium Quality Control, HQC: High Quality Control, %RSD: Percent Relative Standard Deviation.

Table 3: Recovery and Matrix Effect

Analyte	QC Level	Mean Recovery (%)	Matrix Effect (%)
d-Nebivolol	LQC	~85	Minimal
MQC	~85	Minimal
HQC	~85	Minimal
l-Nebivolol	LQC	~85	Minimal
MQC	~85	Minimal
HQC	~85	Minimal
(+)-Nebivolol-d4	-	~83	Minimal

Conclusion

The described LC-MS/MS method provides a robust, sensitive, and specific approach for the simultaneous quantification of d- and l-nebivolol enantiomers in human plasma. The use of (+)-Nebivolol-d4 as an internal standard ensures high accuracy and precision, making this method suitable for pharmacokinetic and bioequivalence studies. The detailed protocol and performance data presented in this application note can be readily adapted by researchers in the fields of pharmacology and drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. Nebivolol | C22H25F2NO4 | CID 71301 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Stereoselective analysis of nebivolol isomers in human plasma by high-performance liquid chromatography-tandem mass spectrometry: application in pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Different pharmacological properties of two enantiomers in a unique beta-blocker, nebivolol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The l-enantiomer of nebivolol potentiates the blood pressure lowering effect of the d-enantiomer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Development of Bioanalytical Methods for (+)-Nebivolol-d4: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of Nebivolol (B1214574) in biological matrices using its deuterated analog, (+)-Nebivolol-d4, as an internal standard. The methodologies described herein are based on validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) techniques, ensuring high sensitivity, specificity, and accuracy for pharmacokinetic, bioequivalence, and therapeutic drug monitoring studies.

Introduction

Nebivolol is a third-generation beta-blocker with high selectivity for β1-adrenergic receptors and unique vasodilatory properties mediated by nitric oxide (NO) release.[1][2] It is a racemic mixture of d- and l-enantiomers, with the d-enantiomer being responsible for the β-blocking activity and the l-enantiomer (B50610) contributing to the NO-mediated effects.[3] Accurate quantification of Nebivolol in biological samples is crucial for understanding its pharmacokinetic profile and ensuring therapeutic efficacy and safety. The use of a stable isotope-labeled internal standard, such as (+)-Nebivolol-d4, is the gold standard for LC-MS/MS-based bioanalysis as it corrects for matrix effects and variations in sample processing and instrument response.[4][5]

Signaling Pathway of Nebivolol

Nebivolol exerts its therapeutic effects through a dual mechanism of action. Firstly, as a selective β1-adrenergic receptor antagonist, it blocks the effects of catecholamines in the heart, leading to a decrease in heart rate and myocardial contractility.[2] Secondly, it promotes vasodilation by stimulating endothelial nitric oxide synthase (eNOS) to produce nitric oxide (NO), a potent vasodilator.[2][6] This NO-mediated pathway involves the activation of β3-adrenergic receptors.[7]

References

• 1. researchgate.net [researchgate.net]
• 2. What is the mechanism of Nebivolol hydrochloride? [synapse.patsnap.com]
• 3. mdpi.com [mdpi.com]
• 4. Quantitative determination of nebivolol from human plasma using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Signalling transduction pathways implicated in Nebivolol-induced NO production in endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Nebivolol induces nitric oxide release in the heart through inducible nitric oxide synthase activation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for (+)-Nebivolol-d4 in Pharmacokinetic and Pharmacodynamic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Nebivolol, a racemic mixture of d-nebivolol and l-nebivolol, is a third-generation beta-blocker distinguished by its unique dual mechanism of action. The d-enantiomer is a highly selective β1-adrenergic receptor antagonist, while the l-enantiomer (B50610) promotes vasodilation through the nitric oxide (NO) pathway.[1][2] This combined action effectively reduces blood pressure and heart rate, making nebivolol (B1214574) a valuable therapeutic agent for hypertension and heart failure.[2][3] (+)-Nebivolol-d4, a deuterated analog of nebivolol, serves as an essential tool in pharmacokinetic (PK) and pharmacodynamic (PD) studies. Its primary application is as an internal standard in bioanalytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), to ensure accurate quantification of nebivolol and its enantiomers in biological matrices.[4]

Pharmacokinetics of (+)-Nebivolol

Nebivolol undergoes extensive metabolism, primarily through the cytochrome P450 2D6 (CYP2D6) enzyme system, leading to significant inter-individual variability in its pharmacokinetic profile.[5][6] The bioavailability of nebivolol can range from 12% in extensive metabolizers to 96% in poor metabolizers of CYP2D6.[7] The drug is highly bound to plasma proteins, approximately 98%, mainly to albumin.[7][8] The half-life of d-nebivolol is about 12 hours in extensive metabolizers and extends to 19 hours in poor metabolizers.[5][7]

Quantitative Pharmacokinetic Data

The following tables summarize key pharmacokinetic parameters for nebivolol's enantiomers.

Parameter	d-Nebivolol	l-Nebivolol	Both Enantiomers	Reference
Cmax (ng/mL)	2.75 ± 1.55	5.29 ± 2.06	8.02 ± 3.47	[7]
Tmax (hours)	1.5 - 4	1.5 - 4	1.5 - 4	[7]
Apparent Volume of Distribution (L)	10,290.81 ± 3911.72	8,066.66 ± 4,055.50	10,423.42 ± 6796.50	[7]
Clearance (L/h)	1241.63 ± 749.77	435.53 ± 180.93	635.31 ± 300.25	[7]
Data from a 20mg dose.

Population	AUC₀-∞ (d-nebivolol)	Half-life (d-nebivolol)	Reference
Extensive CYP2D6 Metabolizers	-	~12 hours	[5][7]
Poor CYP2D6 Metabolizers	15-fold higher than EMs	~19 hours	[5][7][9]
Chronic Kidney Disease	3-fold greater	-	[9]
Obese Subjects	-	10.0 hours (vs. 10.3 h in controls)	[10]

Experimental Protocols

Protocol 1: Quantification of Nebivolol Enantiomers in Human Plasma using LC-MS/MS

This protocol outlines a validated bioanalytical method for the simultaneous determination of d-nebivolol and l-nebivolol in human plasma, employing (+)-Nebivolol-d4 as an internal standard.[4]

1. Sample Preparation (Solid Phase Extraction)

• Spike plasma samples with (+)-Nebivolol-d4 solution (internal standard).

• Load the plasma samples onto ion-exchange solid-phase extraction cartridges.

• Wash the cartridges to remove interfering substances.

• Elute the analytes (d- and l-nebivolol) and the internal standard.

• Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography:

  • Column: Chiral column (e.g., CHIRALPACK AY-RH, 5 µm, 150 mm × 4.6 mm).[4]

  • Mobile Phase: Acetonitrile and ammonium (B1175870) carbonate in water (e.g., 80:20 v/v).[4]

  • Flow Rate: 0.9 mL/min.[4]

  • Column Temperature: 35°C.[4]

• Mass Spectrometry:

  • Ionization Mode: Positive Ion Electrospray Ionization (ESI+).[4]

  • Detection Mode: Multiple Reaction Monitoring (MRM).[4]

  • MRM Transitions:

    • Nebivolol: m/z 406.0 → 151.0.[11][12]

    • (+)-Nebivolol-d4: m/z 410.2 → 151.0.[11][12]

3. Data Analysis

• Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the analyte concentration.

• The curve should be linear over the concentration range of 20.0 to 6000 pg/mL for both enantiomers.[4]

• The method should be validated for accuracy, precision, selectivity, matrix effect, recovery, and stability according to regulatory guidelines.

Caption: Workflow for Pharmacokinetic Analysis of Nebivolol.

Pharmacodynamics of (+)-Nebivolol

The pharmacodynamic effects of nebivolol are a result of the distinct actions of its two enantiomers.

• d-Nebivolol: Exerts its effects through highly selective antagonism of β1-adrenergic receptors in the heart. This leads to a decrease in heart rate, myocardial contractility, and blood pressure.[7]

• l-Nebivolol: Is responsible for the vasodilatory effects. It acts as an agonist on β3-adrenergic receptors in endothelial cells, which stimulates endothelial nitric oxide synthase (eNOS) to produce nitric oxide (NO).[7][13][14] NO then leads to vasodilation, reducing peripheral vascular resistance.[14]

Signaling Pathways

The dual mechanism of action of nebivolol involves two primary signaling pathways.

Caption: Dual Pharmacodynamic Pathways of Nebivolol Enantiomers.

Protocol 2: Assessment of Pharmacodynamic Effects

1. Measurement of Hemodynamic Parameters

• Blood Pressure and Heart Rate: Monitor systolic and diastolic blood pressure and heart rate at regular intervals post-dose using a validated automated oscillometric device.

• Cardiac Output: Assess changes in cardiac output using non-invasive methods like impedance cardiography or echocardiography.

2. Assessment of Endothelial Function

• Flow-Mediated Dilation (FMD): Measure the dilation of the brachial artery in response to an increase in blood flow, induced by reactive hyperemia, using high-resolution ultrasound. An improvement in FMD indicates enhanced endothelial NO bioavailability.[15]

• Biomarkers: Measure plasma or urinary levels of NO metabolites (nitrite/nitrate) and markers of oxidative stress.

3. Experimental Workflow

Caption: Workflow for a Pharmacodynamic Study of Nebivolol.

Conclusion

(+)-Nebivolol-d4 is an indispensable tool for the accurate quantification of nebivolol enantiomers in biological samples, which is fundamental for robust pharmacokinetic analysis. Understanding the distinct pharmacokinetic and pharmacodynamic profiles of d- and l-nebivolol is crucial for optimizing therapeutic strategies and for the development of personalized medicine approaches in the management of cardiovascular diseases. The protocols and data presented herein provide a framework for researchers to design and execute comprehensive PK/PD studies of nebivolol.

References

• 1. researchgate.net [researchgate.net]
• 2. theaspd.com [theaspd.com]
• 3. Nebivolol - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Nebivolol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. theaspd.com [theaspd.com]
• 7. go.drugbank.com [go.drugbank.com]
• 8. researchgate.net [researchgate.net]
• 9. Clinical pharmacokinetics of nebivolol: a systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Pharmacokinetic study and cardiovascular monitoring of nebivolol in normal and obese subjects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Quantitative determination of nebivolol from human plasma using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Nitric oxide mechanisms of nebivolol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. What is the mechanism of Nebivolol hydrochloride? [synapse.patsnap.com]
• 15. Nebivolol: haemodynamic effects and clinical significance of combined beta-blockade and nitric oxide release - PubMed [pubmed.ncbi.nlm.nih.gov]

Chromatographic Separation of Nebivolol Isomers Using (+)-Nebivolol-d4 as an Internal Standard: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nebivolol (B1214574) is a third-generation beta-blocker with unique vasodilatory properties, administered as a racemic mixture of (d)- and (l)-enantiomers. The enantiomers exhibit distinct pharmacological activities, with the (d)-isomer being a potent β1-adrenergic receptor antagonist and the (l)-isomer contributing to nitric oxide-mediated vasodilation.[1] Therefore, the stereoselective analysis of nebivolol is crucial in both pharmaceutical quality control and clinical pharmacokinetic studies. This application note presents a detailed protocol for the chiral chromatographic separation and quantification of nebivolol isomers in bulk drug substances and plasma samples using (+)-Nebivolol-d4 as an internal standard (IS). The method utilizes High-Performance Liquid Chromatography (HPLC) coupled with tandem mass spectrometry (LC-MS/MS) for sensitive and accurate measurements.

Introduction

Nebivolol possesses four chiral centers, resulting in a total of 16 possible stereoisomers; however, it is commercially available as a racemic mixture of two enantiomers: (+)-(SRRR)-nebivolol (d-nebivolol) and (-)-(RSSS)-nebivolol (l-nebivolol).[2][3] The distinct pharmacological profiles of these enantiomers necessitate the development of robust stereoselective analytical methods. Chiral chromatography is the technique of choice for separating enantiomers, and the use of a stable isotope-labeled internal standard, such as (+)-Nebivolol-d4, ensures high accuracy and precision in quantitative analysis by compensating for matrix effects and variations in sample processing.[4] This document provides a comprehensive methodology for the separation of nebivolol isomers, adaptable for both quality control and bioanalytical applications.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) with Mass Spectrometric Detection

This protocol outlines a validated method for the enantiomeric separation of nebivolol in human plasma, adapted for the use of (+)-Nebivolol-d4 as an internal standard.

a. Materials and Reagents

• Nebivolol hydrochloride reference standard

• (+)-Nebivolol-d4 (Internal Standard)

• Methanol (B129727) (HPLC grade)

• Acetonitrile (HPLC grade)

• Ammonium carbonate

• Formic acid

• Diisopropyl ether

• Dichloromethane

• Human plasma (K2-EDTA)

• Deionized water

b. Instrumentation

• HPLC system with a binary pump, autosampler, and column oven

• Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source

c. Chromatographic Conditions

Parameter	Condition
Column	CHIRALPAK AY-RH (150 x 4.6 mm, 5 µm)[5]
Mobile Phase	Acetonitrile : 158 mg/L Ammonium Carbonate in water (80:20, v/v)[5]
Flow Rate	0.9 mL/min[5]
Column Temperature	35°C[5]
Injection Volume	10 µL
Run Time	Approximately 8 minutes

d. Mass Spectrometric Conditions

Parameter	Condition
Ionization Mode	Positive Electrospray Ionization (ESI+)[5]
Scan Type	Multiple Reaction Monitoring (MRM)[4][5]
MRM Transitions	Nebivolol: m/z 406.0 -> 151.0[4][6]
(+)-Nebivolol-d4: m/z 410.2 -> 151.0[4][6]
Source Temperature	500°C
Ion Spray Voltage	5500 V

e. Sample Preparation (Human Plasma)

• Spike 500 µL of human plasma with the internal standard solution ((+)-Nebivolol-d4).

• Add 250 µL of 0.1 M sodium hydroxide (B78521) to alkalinize the sample.

• Perform liquid-liquid extraction by adding 3 mL of a diisopropyl ether:dichloromethane (70:30, v/v) mixture.[2]

• Vortex for 10 minutes and centrifuge at 4000 rpm for 5 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

• Inject 10 µL into the LC-MS/MS system.

Ultra-Performance Convergence Chromatography (UPC²) Method

For a faster and more environmentally friendly separation, Ultra-Performance Convergence Chromatography (UPC²), a form of supercritical fluid chromatography (SFC), can be employed.[7]

a. Instrumentation

• ACQUITY UPC² System with a PDA detector

b. Chromatographic Conditions

Parameter	Condition
Column	Chiral 3 µm column (e.g., 4.6 x 150 mm)[7]
Mobile Phase A	Supercritical CO₂[7]
Mobile Phase B	Methanol[7]
Gradient	Isocratic or gradient elution can be optimized
Flow Rate	2.0 mL/min
Column Temperature	40°C
Detection	PDA at 220 nm[7]
Run Time	Under 6 minutes[7]

c. Sample Preparation

• Dissolve the nebivolol standard and (+)-Nebivolol-d4 in methanol to a final concentration of 500 ppm.[7]

Data Presentation

The following tables summarize the quantitative data typically obtained from a validated LC-MS/MS method for nebivolol isomer analysis.

Table 1: Calibration Curve and Sensitivity

Analyte	Calibration Range (pg/mL)	R²	LLOQ (pg/mL)
(d)-Nebivolol	20.0 - 6000	> 0.99	20.0[5]
(l)-Nebivolol	20.0 - 6000	> 0.99	20.0[5]

Table 2: Accuracy and Precision

Analyte	Concentration (pg/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)
(d)-Nebivolol	60	< 15	< 15	85-115
3000	< 15	< 15	85-115
4800	< 15	< 15	85-115
(l)-Nebivolol	60	< 15	< 15	85-115
3000	< 15	< 15	85-115
4800	< 15	< 15	85-115

(Data based on typical validation acceptance criteria as per regulatory guidelines)[5]

Visualizations

Experimental Workflow

Caption: Experimental workflow for nebivolol isomer analysis.

Signaling Pathways of Nebivolol Enantiomers

Caption: Distinct signaling pathways of nebivolol enantiomers.

Conclusion

The presented LC-MS/MS method provides a robust and sensitive approach for the chiral separation and quantification of nebivolol isomers using (+)-Nebivolol-d4 as an internal standard. This methodology is suitable for detailed pharmacokinetic studies, therapeutic drug monitoring, and quality control of nebivolol in pharmaceutical formulations. The alternative UPC² method offers a significant reduction in analysis time and solvent consumption, presenting a greener analytical solution.[7] The choice of method will depend on the specific application and available instrumentation.

References

• 1. Identification of the New Metabolite of Nebivolol Using Liquid Chromatography Coupled with High-Resolution Mass Spectrometry and Chemometrics [mdpi.com]
• 2. Stereoselective analysis of nebivolol isomers in human plasma by high-performance liquid chromatography-tandem mass spectrometry: application in pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Optimizing Chromane Epoxide Separation for Nebivolol Synthesis with Chromatography - Rotachrom Technologies [rotachrom.com]
• 4. Quantitative determination of nebivolol from human plasma using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. waters.com [waters.com]

Application Notes and Protocols for High-Throughput Screening Assays Involving (+)-Nebivolol-d4

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for high-throughput screening (HTS) assays relevant to the pharmacological profile of (+)-Nebivolol, a highly selective β1-adrenergic receptor antagonist with a unique vasodilatory effect mediated by β3-adrenergic receptor agonism and subsequent nitric oxide production. The inclusion of (+)-Nebivolol-d4, a deuterated form of the active d-enantiomer, is highlighted in a mass spectrometry-based competitive binding assay, a key application for stable isotope-labeled compounds in modern drug discovery.

Introduction to (+)-Nebivolol's Dual Mechanism of Action

(+)-Nebivolol is the d-enantiomer of Nebivolol (B1214574) and is responsible for its potent and highly selective β1-adrenergic receptor antagonist activity.[1] This selectivity makes it effective in managing hypertension and heart failure by reducing heart rate and myocardial contractility.[2] Uniquely among beta-blockers, Nebivolol also promotes vasodilation by stimulating nitric oxide (NO) production in the endothelium. This effect is attributed to its agonist activity at the β3-adrenergic receptor, which activates endothelial nitric oxide synthase (eNOS).[3][4] This dual mechanism of action provides a comprehensive approach to cardiovascular therapy.

Quantitative Data Summary

The following table summarizes the binding affinities and functional potencies of Nebivolol and its enantiomers from various in vitro assays. This data is crucial for designing and interpreting HTS assays.

Compound	Assay Type	Target Receptor	Parameter	Value (nM)	Reference
(±)-Nebivolol	Radioligand Binding	β1-adrenergic (rabbit lung)	Ki	0.9	[5]
(S,R,R,R)-(+)-Nebivolol	Radioligand Binding	β1-adrenergic (rabbit lung)	Ki	-	-
(R,S,S,S)-(-)-Nebivolol	Radioligand Binding	β1-adrenergic (rabbit lung)	Ki	157.5	[5]
(±)-Nebivolol	Radioligand Binding	β2-adrenergic (rat lung)	Ki	45	[5]
(±)-Nebivolol	Radioligand Binding	5-HT1A (S1A)	Ki	20	[5]
(±)-Nebivolol	Radioligand Binding	Human Myocardium β1	Ki	-	[6]
(±)-Nebivolol	Radioligand Binding	Human Myocardium β2	Ki	-	[6]

Note: Specific Ki value for the (+)-enantiomer at the β1-receptor was not explicitly stated in the provided abstract, but it is noted as the active enantiomer.

Signaling Pathways

The signaling pathways associated with (+)-Nebivolol's dual mechanism of action are critical for understanding its therapeutic effects and for the development of relevant HTS assays.

β1-Adrenergic Receptor Antagonism Pathway

β3-Adrenergic Receptor Agonism and NO Production Pathway

High-Throughput Screening Protocols

The following are detailed protocols for HTS assays designed to identify and characterize compounds that mimic the activities of (+)-Nebivolol.

Mass Spectrometry-Based Competitive Binding Assay for β1-Adrenergic Receptor Antagonists

This assay leverages the specificity and sensitivity of mass spectrometry to identify compounds that compete with (+)-Nebivolol-d4 for binding to the β1-adrenergic receptor. The use of a deuterated standard allows for clear differentiation between the labeled competitor and unlabeled test compounds.

Objective: To identify compounds that bind to the β1-adrenergic receptor by measuring the displacement of (+)-Nebivolol-d4.

Principle: Cell membranes expressing the β1-adrenergic receptor are incubated with a fixed concentration of (+)-Nebivolol-d4 and a library of test compounds. After incubation, the bound and free ligands are separated, and the amount of bound (+)-Nebivolol-d4 is quantified by LC-MS/MS. A decrease in the amount of bound (+)-Nebivolol-d4 indicates that the test compound has competed for binding to the receptor.

Experimental Workflow:

Mass Spectrometry-Based Competitive Binding Assay Workflow

Materials:

• Cell Line: CHO-K1 or HEK293 cells stably expressing the human β1-adrenergic receptor.

• Cell Culture Media: Appropriate media and supplements for cell growth.

• Lysis Buffer: 50 mM Tris-HCl (pH 7.4), 5 mM MgCl2, with protease inhibitors.

• Assay Buffer: 50 mM Tris-HCl (pH 7.4), 10 mM MgCl2, 0.1% BSA.

• Competitor: (+)-Nebivolol-d4.

• Test Compounds: Compound library dissolved in DMSO.

• Control Compounds: Propranolol (non-selective antagonist), Isoproterenol (agonist).

• Filtration Plate: 96- or 384-well glass fiber filter plates.

• LC-MS/MS System: A sensitive triple quadrupole mass spectrometer coupled with a high-performance liquid chromatography system.

Protocol:

• Cell Membrane Preparation:

  • Culture cells to high confluency.

  • Harvest cells and wash with ice-cold PBS.

  • Resuspend the cell pellet in lysis buffer and homogenize.

  • Centrifuge the homogenate at low speed to remove nuclei and debris.

  • Centrifuge the supernatant at high speed (e.g., 40,000 x g) to pellet the cell membranes.

  • Wash the membrane pellet with lysis buffer and resuspend in a small volume of assay buffer.

  • Determine the protein concentration using a BCA assay.

  • Store membrane preparations at -80°C.

• Assay Procedure:

  • Prepare serial dilutions of test compounds in DMSO.

  • In a 96- or 384-well assay plate, add assay buffer.

  • Add test compounds, control compounds, or DMSO (for total binding and non-specific binding wells).

  • Add (+)-Nebivolol-d4 to all wells at a final concentration equal to its Kd for the β1-adrenergic receptor.

  • For non-specific binding wells, add a high concentration of a non-labeled antagonist (e.g., 10 µM Propranolol).

  • Initiate the binding reaction by adding the cell membrane preparation to each well.

  • Incubate the plate with gentle agitation for 60 minutes at room temperature.

  • Terminate the reaction by rapid filtration through the glass fiber filter plate, followed by washing with ice-cold wash buffer.

  • Elute the bound ligands from the filter plate using an appropriate organic solvent.

  • Analyze the eluates by LC-MS/MS to quantify the amount of bound (+)-Nebivolol-d4.

• Data Analysis:

  • Calculate the percent inhibition of (+)-Nebivolol-d4 binding for each test compound.

  • Plot the percent inhibition against the compound concentration to determine the IC50 value.

Cell-Based Nitric Oxide Production Assay

This assay is designed to identify compounds that act as β3-adrenergic receptor agonists by measuring the production of nitric oxide in endothelial cells.

Objective: To identify and characterize compounds that stimulate nitric oxide production in a cell-based assay.

Principle: Endothelial cells are treated with test compounds, and the subsequent production of nitric oxide is measured using a fluorescent probe (e.g., DAF-FM diacetate) or by quantifying its stable metabolites, nitrite (B80452) and nitrate (B79036), using the Griess reagent. An increase in fluorescence or colorimetric signal indicates an increase in nitric oxide production.

Experimental Workflow:

Cell-Based Nitric Oxide Production Assay Workflow

Materials:

• Cell Line: Human Umbilical Vein Endothelial Cells (HUVECs) or other suitable endothelial cell line.

• Cell Culture Media: Endothelial cell growth medium.

• Assay Buffer: HBSS or other suitable buffer.

• Test Compounds: Compound library dissolved in DMSO.

• Control Compounds: BRL 37344 (β3-agonist), L-NAME (NOS inhibitor).

• Griess Reagent System: Sulfanilamide solution and N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) (NEDD) solution.

• Nitrate Reductase: For the conversion of nitrate to nitrite.

• Microplate Reader: Capable of measuring absorbance at 540 nm.

Protocol:

• Cell Culture and Plating:

  • Culture HUVECs in appropriate media.

  • Seed cells into 96- or 384-well plates and grow to confluency.

  • Prior to the assay, replace the culture medium with assay buffer and equilibrate the cells.

• Assay Procedure:

  • Prepare serial dilutions of test compounds in assay buffer.

  • Add test compounds, control compounds, or vehicle to the wells.

  • Incubate the plate at 37°C for the desired time period (e.g., 30-60 minutes).

  • Collect the supernatant from each well.

  • To a new plate, add the collected supernatant.

  • If measuring total nitric oxide (nitrite + nitrate), add nitrate reductase and cofactors and incubate to convert nitrate to nitrite.

  • Add the Griess reagent (sulfanilamide followed by NEDD) to each well.

  • Incubate at room temperature for 10-15 minutes to allow for color development.

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis:

  • Generate a standard curve using known concentrations of sodium nitrite.

  • Calculate the concentration of nitrite in each sample from the standard curve.

  • Plot the nitric oxide concentration against the compound concentration to determine the EC50 value.

Conclusion

The provided application notes and protocols describe robust and relevant HTS assays for the discovery and characterization of compounds with a pharmacological profile similar to (+)-Nebivolol. The mass spectrometry-based competitive binding assay offers a modern, label-free approach for identifying β1-adrenergic receptor antagonists, with the use of (+)-Nebivolol-d4 providing a clear and quantifiable readout. The cell-based nitric oxide production assay provides a functional screen for the unique β3-adrenergic agonist activity of this class of compounds. Together, these assays provide a comprehensive platform for the identification of novel dual-action cardiovascular drug candidates.

References

• 1. Cell Disruption and Membrane Preparation [sigmaaldrich.com]
• 2. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. The receptor binding profile of the new antihypertensive agent nebivolol and its stereoisomers compared with various beta-adrenergic blockers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application of (+)-Nebivolol-d4 in Drug Metabolism Studies

Introduction

(+)-Nebivolol-d4 is the deuterated form of (+)-Nebivolol, a highly selective beta-1 adrenergic receptor antagonist. In drug metabolism and pharmacokinetic (DMPK) studies, deuterated compounds like (+)-Nebivolol-d4 serve as ideal internal standards for quantitative analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The deuterium (B1214612) labeling provides a mass shift from the unlabeled drug, allowing for its distinction from the analyte of interest (Nebivolol) during mass spectrometric detection, while exhibiting nearly identical chromatographic behavior and extraction recovery. This ensures high accuracy and precision in the quantification of Nebivolol (B1214574) in various biological matrices. This document provides detailed application notes and protocols for the use of (+)-Nebivolol-d4 in such studies.

Metabolic Pathway of Nebivolol

Nebivolol is extensively metabolized in the liver, primarily through aromatic hydroxylation and N-dealkylation, followed by glucuronidation. The cytochrome P450 enzyme CYP2D6 is the main enzyme responsible for its metabolism.[1][2] This metabolic pathway is subject to genetic polymorphism, leading to significant inter-individual variability in plasma concentrations.[3] Individuals can be classified as extensive metabolizers (EMs) or poor metabolizers (PMs) of CYP2D6 substrates.[3] The primary active metabolite is 4-hydroxy-nebivolol.[3]

Figure 1: Metabolic pathway of Nebivolol.

Application Note: Quantification of Nebivolol in Human Plasma using LC-MS/MS

This application note describes a validated method for the quantification of Nebivolol in human plasma using (+)-Nebivolol-d4 as an internal standard. The method is sensitive, specific, and suitable for pharmacokinetic studies.

Quantitative Data Summary

The following tables summarize the key parameters of the LC-MS/MS method.

Table 1: Mass Spectrometry Parameters

Parameter	Nebivolol	(+)-Nebivolol-d4 (Internal Standard)
Ionization Mode	Electrospray Ionization (ESI), Positive	Electrospray Ionization (ESI), Positive
Precursor Ion (m/z)	406.00 - 406.2	410.20
Product Ion (m/z)	151.00 - 151.1	151.00
Dwell Time (ms)	200	200

Data compiled from multiple sources.[4][5][6]

Table 2: Chromatographic Conditions

Parameter	Value
HPLC Column	Zorbax SB-C18 (4.6 x 100 mm, 3.5 µm) or equivalent
Mobile Phase	A: 5 mM Ammonium Acetate (B1210297) in water with Formic Acid (pH 3.5) B: Acetonitrile (B52724)/Methanol (75:25, v/v)
Gradient	Isocratic: 30:70 (A:B)
Flow Rate	0.8 mL/min
Injection Volume	10 µL
Column Temperature	Ambient
Run Time	2.0 - 10.0 minutes

Data compiled from multiple sources.[4][5][6]

Table 3: Method Validation Parameters

Parameter	Result
Linearity Range	0.43 - 750 ng/mL
Correlation Coefficient (r²)	> 0.99
Accuracy (% bias)	≤ 11.4%
Precision (% RSD)	≤ 11.4%
Mean Recovery (Nebivolol)	67.67% - 87.71%
Mean Recovery (IS)	68.74% - 84.97%

Data compiled from multiple sources.[4][5][6]

Experimental Protocol: Sample Preparation and LC-MS/MS Analysis

This protocol outlines the steps for the extraction of Nebivolol from human plasma and subsequent analysis by LC-MS/MS.

Experimental Workflow

Figure 2: Sample preparation workflow.

Materials and Reagents

• Human plasma (with anticoagulant, e.g., K2-EDTA)

• (+)-Nebivolol-d4 (Internal Standard)

• Nebivolol hydrochloride (Reference Standard)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ammonium acetate (LC-MS grade)

• Formic acid (LC-MS grade)

• Deionized water

Procedure

• Preparation of Standard and QC Samples:

  • Prepare stock solutions of Nebivolol and (+)-Nebivolol-d4 in methanol.

  • Prepare working solutions for calibration curve standards and quality control (QC) samples by serial dilution of the Nebivolol stock solution with a suitable solvent (e.g., 50:50 acetonitrile:water).

  • Spike blank human plasma with the appropriate working solutions to create calibration standards and QC samples.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample (blank, standard, QC, or unknown), add 25 µL of the (+)-Nebivolol-d4 internal standard working solution.

  • Add 300 µL of acetonitrile to precipitate plasma proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Transfer the supernatant to a clean tube.

  • Evaporate the supernatant to dryness under a stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

  • Vortex briefly and transfer to an autosampler vial for analysis.

• LC-MS/MS Analysis:

  • Set up the LC-MS/MS system with the chromatographic and mass spectrometric conditions detailed in Tables 1 and 2.

  • Inject the reconstituted samples into the LC-MS/MS system.

  • Acquire data in Multiple Reaction Monitoring (MRM) mode for the transitions of Nebivolol and (+)-Nebivolol-d4.

• Data Analysis:

  • Integrate the peak areas for both Nebivolol and (+)-Nebivolol-d4.

  • Calculate the peak area ratio of Nebivolol to (+)-Nebivolol-d4.

  • Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards using a weighted linear regression model.

  • Determine the concentration of Nebivolol in the QC and unknown samples from the calibration curve.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Nebivolol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Phenotypic differences in nebivolol metabolism and bioavailability in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Development and validation of a bio-analytical method for simultaneous quantification of nebivolol and labetalol in aqueous humor and plasma using LC-MS/MS and its application to ocular pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quantitative determination of nebivolol from human plasma using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols for the Quantification of (+)-Nebivolol-d4 in Human Plasma

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the quantitative analysis of Nebivolol (B1214574) in human plasma using (+)-Nebivolol-d4 as an internal standard. The methodologies described herein are based on established liquid chromatography-tandem mass spectrometry (LC-MS/MS) techniques, which are widely accepted for their sensitivity, specificity, and accuracy in bioanalytical studies.

Introduction

Nebivolol is a third-generation beta-blocker with high selectivity for β1 adrenergic receptors and additional vasodilatory properties mediated by nitric oxide.[1] It is clinically used as a racemic mixture of d-Nebivolol (SRRR-Nebivolol) and l-Nebivolol (RSSS-Nebivolol).[2] The d-enantiomer is primarily responsible for the β-blocking activity, while the l-enantiomer (B50610) contributes to the vasodilatory effects.[2] Accurate quantification of Nebivolol in human plasma is crucial for pharmacokinetic, bioequivalence, and therapeutic drug monitoring studies.[3][4] The use of a deuterated internal standard, such as (+)-Nebivolol-d4, is essential for correcting for matrix effects and variations in sample processing and instrument response, thereby ensuring the reliability of the analytical results.[3][5]

Mechanism of Action of Nebivolol

Nebivolol exerts its therapeutic effects through a dual mechanism of action. As a cardioselective β-blocker, it competitively inhibits β1-adrenergic receptors in the heart, leading to a reduction in heart rate and cardiac output. Additionally, it stimulates endothelial nitric oxide synthase (eNOS), resulting in the release of nitric oxide (NO), which causes vasodilation and a decrease in peripheral vascular resistance.

Figure 1: Simplified signaling pathway of Nebivolol's dual mechanism of action.

Experimental Protocols

Several validated methods for the quantification of Nebivolol in human plasma using (+)-Nebivolol-d4 as an internal standard have been reported. The following sections outline common experimental procedures.

Sample Preparation

The choice of sample preparation technique depends on the desired level of cleanliness and the complexity of the plasma matrix. Common methods include protein precipitation (PPT), liquid-liquid extraction (LLE), and solid-phase extraction (SPE).

Protocol 1: Protein Precipitation (PPT) [6][7]

• To 250 µL of human plasma in a microcentrifuge tube, add 50 µL of (+)-Nebivolol-d4 working solution (internal standard).

• Add 750 µL of acetonitrile (B52724) to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 4000 rpm for 5 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

• Inject a portion of the reconstituted sample into the LC-MS/MS system.

Protocol 2: Liquid-Liquid Extraction (LLE) [3][5]

• To 500 µL of human plasma, add 50 µL of (+)-Nebivolol-d4 working solution.

• Add 100 µL of 0.1 M NaOH to alkalinize the sample.

• Add 3 mL of an organic extraction solvent (e.g., a mixture of diisopropyl ether and dichloromethane, 70:30 v/v).[2]

• Vortex for 10 minutes.

• Centrifuge at 4000 rpm for 5 minutes.

• Transfer the organic layer to a new tube and evaporate to dryness under nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

Protocol 3: Solid-Phase Extraction (SPE) [8]

• Condition an appropriate SPE cartridge (e.g., ion exchange) with methanol (B129727) followed by water.

• Load the pre-treated plasma sample (plasma diluted with an acidic buffer).

• Wash the cartridge with a weak organic solvent to remove interferences.

• Elute the analyte and internal standard with a suitable elution solvent (e.g., methanol containing a small percentage of ammonia).

• Evaporate the eluate to dryness.

• Reconstitute the residue in the mobile phase for analysis.

Figure 2: General experimental workflow for plasma sample preparation.

LC-MS/MS Conditions

The following tables summarize typical chromatographic and mass spectrometric conditions for the analysis of Nebivolol and (+)-Nebivolol-d4.

Table 1: Chromatographic Conditions

Parameter	Condition 1	Condition 2	Condition 3
Column	Waters Symmetry C18, 4.6 x 150 mm, 5 µm[3]	Zorbax SB-C18, 4.6 x 100 mm, 3.5 µm[9]	Chiralpack AY-RH, 4.6 x 150 mm, 5 µm[8]
Mobile Phase A	0.01% Formic acid in water[3]	5 mM Ammonium acetate, pH 3.5[9]	Ammonium carbonate in water (158 mg/L)[8]
Mobile Phase B	Acetonitrile[3]	Methanol:Acetonitrile (25:75, v/v)[9]	Acetonitrile[8]
Gradient/Isocratic	Isocratic (40:60, A:B)[3]	Isocratic (30:70, A:B)[9]	Isocratic (20:80, A:B)[8]
Flow Rate	0.8 mL/min[3]	-	0.9 mL/min[8]
Column Temp.	Ambient	-	35°C[8]
Injection Volume	10 µL	-	-
Run Time	2.0 min[3]	-	-

Table 2: Mass Spectrometric Conditions

Parameter	Setting
Mass Spectrometer	Triple Quadrupole
Ionization Mode	Electrospray Ionization (ESI), Positive[9]
Scan Type	Multiple Reaction Monitoring (MRM)[3]
MRM Transition (Nebivolol)	m/z 406.0 -> 151.0[3][5]
MRM Transition ((+)-Nebivolol-d4)	m/z 410.2 -> 151.0[3][5]
Collision Energy	Optimized for specific transitions
Ion Source Temp.	~500°C

Method Validation Parameters

A summary of key validation parameters from published methods is presented below. These parameters demonstrate the performance and reliability of the described analytical approaches.

Table 3: Summary of Quantitative Data and Method Validation Parameters

Parameter	Range/Value	Reference
Linearity Range	50 - 5000 pg/mL	[3]
20 - 6000 pg/mL
10 - 4000 pg/mL	[5]
0.43 - 750 ng/mL	[9]
Correlation Coefficient (r²)	> 0.99	[9]
Accuracy	87.00 - 100.40%	[3]
Within 85-115%
Bias ≤ 11.4%	[9]
Precision (%RSD)	0.33 - 8.67%	[3]
Within ±15%
RSD ≤ 11.4%	[9]
Mean Recovery (Nebivolol)	67.67%	[3]
87.71%	[5]
73.0%	[9]
Mean Recovery ((+)-Nebivolol-d4)	68.74%	[3]
84.97%	[5]
Lower Limit of Quantification (LLOQ)	30 pg/mL	[3]
20 pg/mL
10 pg/mL	[5]
0.43 ng/mL	[9]

Stability

Nebivolol has been shown to be stable in human plasma under various storage conditions. Stability should be assessed during method validation to ensure sample integrity.

• Freeze-Thaw Stability: Stable for at least three freeze-thaw cycles.[2][3]

• Bench-Top Stability: Stable at room temperature for at least 4 hours.[2]

• Long-Term Stability: Stable when stored at -20°C for at least one month.[9]

Conclusion

The use of (+)-Nebivolol-d4 as an internal standard in conjunction with LC-MS/MS provides a robust, sensitive, and specific method for the quantification of Nebivolol in human plasma. The protocols and data presented in these application notes offer a solid foundation for researchers, scientists, and drug development professionals to establish and validate their own bioanalytical methods for Nebivolol. Adherence to proper validation guidelines is crucial to ensure the generation of high-quality data for pharmacokinetic and clinical studies.

References

• 1. Nebivolol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Stereoselective analysis of nebivolol isomers in human plasma by high-performance liquid chromatography-tandem mass spectrometry: application in pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Quantitative determination of nebivolol from human plasma using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. impactfactor.org [impactfactor.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Development and validation of a bio-analytical method for simultaneous quantification of nebivolol and labetalol in aqueous humor and plasma using LC-MS/MS and its application to ocular pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing Mass Spectrometry for (+)-Nebivolol-d4 Detection: A Detailed Guide

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to the finely-tuned mass spectrometry settings and protocols for the optimal detection of (+)-Nebivolol-d4, a deuterated internal standard crucial for the accurate quantification of the antihypertensive drug Nebivolol.

This application note provides detailed methodologies for liquid chromatography-tandem mass spectrometry (LC-MS/MS) analysis of (+)-Nebivolol-d4. The protocols cover sample preparation from biological matrices, chromatographic separation, and optimized mass spectrometry parameters for sensitive and robust detection. The information presented is intended to aid in the development and validation of bioanalytical methods for pharmacokinetic studies and therapeutic drug monitoring.

Mass Spectrometry and Chromatographic Conditions

The successful detection of (+)-Nebivolol-d4 relies on specific and optimized mass spectrometry settings. The parameters outlined below have been compiled from validated methods to ensure high sensitivity and selectivity. Electrospray ionization in the positive mode (ESI+) is the universally accepted method for the analysis of Nebivolol and its deuterated analogs.

Multiple Reaction Monitoring (MRM) is the gold standard for quantification, providing excellent specificity by monitoring a specific precursor-to-product ion transition. For (+)-Nebivolol-d4, the protonated molecule [M+H]⁺ is selected as the precursor ion in the first quadrupole (Q1) and a characteristic fragment ion is monitored in the third quadrupole (Q3) after collision-induced dissociation in the second quadrupole (Q2).

Table 1: Optimized Mass Spectrometry Parameters for (+)-Nebivolol-d4 and Nebivolol

Parameter	(+)-Nebivolol-d4	Nebivolol
Ionization Mode	Electrospray Ionization (ESI), Positive	Electrospray Ionization (ESI), Positive
Precursor Ion (Q1) m/z	410.2	406.2
Product Ion (Q3) m/z	151.0	151.0, 151.1
Ion Source Temperature	Ambient to 550°C	Ambient to 550°C
IonSpray Voltage	~ -4500 V to 5500 V	~ -4500 V to 5500 V
Curtain Gas (CUR)	~ 35 psi	~ 35 psi
Nebulizer Gas (GS1)	~ 45 psi	~ 45 psi
Auxiliary Gas (GS2)	~ 45 psi	~ 45 psi
Collision Gas (CAD)	Nitrogen	Nitrogen
Detector Voltage	~ 1.3 kV	~ 1.3 kV

Note: Optimal source parameters such as temperatures and gas flows are instrument-dependent and may require further optimization.

Liquid chromatography is employed to separate (+)-Nebivolol-d4 from matrix components and other analytes prior to mass spectrometric detection. Reverse-phase chromatography is the method of choice.

Table 2: Typical Liquid Chromatography Parameters

Parameter	Value
Column	Zorbax SB C18 (5µ, 50 x 3.6mm i.d.) or equivalent
Mobile Phase	Acetonitrile (B52724) : Ammonium Acetate buffer (e.g., 80:20 v/v, pH 6)
Flow Rate	0.5 mL/min
Column Temperature	Ambient
Injection Volume	10 µL
Run Time	~ 5.0 min

Experimental Protocols

Accurate quantification of (+)-Nebivolol-d4 in biological samples such as plasma requires efficient extraction from the matrix. Two common and effective methods are protein precipitation and liquid-liquid extraction.

Protocol 1: Protein Precipitation

This method is rapid and effective for high-throughput analysis.

Materials:

• Human plasma sample

• Acetonitrile (ACN), HPLC grade

• (+)-Nebivolol-d4 internal standard spiking solution

• Vortex mixer

• Centrifuge

Procedure:

• Pipette 100 µL of human plasma into a clean microcentrifuge tube.

• Add the appropriate volume of (+)-Nebivolol-d4 internal standard spiking solution.

• Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.

• Vortex the mixture vigorously for 1 minute.

• Centrifuge the sample at 10,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

Protocol 2: Liquid-Liquid Extraction

This method offers a cleaner extract, potentially reducing matrix effects.

Materials:

• Human plasma sample

• (+)-Nebivolol-d4 internal standard spiking solution

• Methyl tert-butyl ether (MTBE) or other suitable organic solvent

• Vortex mixer

• Centrifuge

• Evaporator (e.g., nitrogen evaporator)

• Reconstitution solution (e.g., mobile phase)

Procedure:

• Pipette 500 µL of human plasma into a clean glass tube.

• Add the appropriate volume of (+)-Nebivolol-d4 internal standard spiking solution.

• Add 2.5 mL of methyl tert-butyl ether.

• Vortex the mixture for 5 minutes.

• Centrifuge at 4000 rpm for 15 minutes to separate the aqueous and organic layers.

• Transfer the upper organic layer to a clean tube.

• Evaporate the organic solvent to dryness under a stream of nitrogen at approximately 40°C.

• Reconstitute the dried residue in 100 µL of the mobile phase.

• Vortex briefly and transfer to an autosampler vial for injection.

Visualizing the Workflow and Fragmentation

To provide a clearer understanding of the analytical process and the underlying mass spectrometric principles, the following diagrams illustrate the experimental workflow and the fragmentation pathway of (+)-Nebivolol-d4.

Experimental Workflow

The fragmentation of (+)-Nebivolol-d4 in the collision cell of the mass spectrometer is a critical step for its specific detection. The primary fragmentation involves the cleavage of the bond between the two chiral centers, leading to the formation of the stable product ion at m/z 151.0.

Fragmentation Pathway

By adhering to these optimized parameters and detailed protocols, researchers can achieve reliable and reproducible quantification of (+)-Nebivolol-d4, thereby ensuring the accuracy of pharmacokinetic and other bioanalytical studies involving Nebivolol.

Technical Notes & Optimization

Technical Support Center: Overcoming Matrix Effects in (+)-Nebivolol-d4 Quantification

Welcome to the technical support center for the bioanalysis of Nebivolol (B1214574). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions regarding the quantification of Nebivolol and its deuterated internal standard, (+)-Nebivolol-d4, using LC-MS/MS.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in the quantification of Nebivolol?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte, such as Nebivolol, due to the presence of co-eluting compounds from the sample matrix.[1] This can lead to either ion suppression (a decrease in signal) or ion enhancement (an increase in signal), both of which can significantly compromise the accuracy, precision, and sensitivity of the bioanalytical method.[1][2] In the context of Nebivolol quantification in biological matrices like plasma or serum, endogenous components such as phospholipids (B1166683), proteins, and salts are common causes of matrix effects.[3] These effects are a major concern as they can lead to erroneous pharmacokinetic and toxicokinetic data.[4]

Q2: I am using a deuterated internal standard, (+)-Nebivolol-d4. Shouldn't this automatically correct for matrix effects?

A2: While a stable isotope-labeled internal standard (SIL-IS) like (+)-Nebivolol-d4 is the preferred choice for mitigating matrix effects, it may not always provide complete correction.[5] A SIL-IS is expected to have nearly identical chemical and physical properties to the analyte, meaning it should co-elute and experience the same degree of ion suppression or enhancement.[6] However, in some cases, differential matrix effects can occur where the analyte and the SIL-IS are not affected to the same extent. This can lead to inaccurate quantification. Therefore, it is still crucial to assess and minimize matrix effects during method development and validation.[1]

Q3: How can I quantitatively assess the extent of matrix effects in my assay?

A3: The most common method for quantifying matrix effects is the post-extraction spike method.[3] This involves comparing the peak response of an analyte (and internal standard) spiked into the extract of a blank biological sample to the peak response of the analyte in a neat solution at the same concentration. The ratio of these responses is known as the matrix factor (MF).[3] An MF of less than 1 indicates ion suppression, while an MF greater than 1 suggests ion enhancement.[3]

Q4: What are the primary strategies for minimizing matrix effects?

A4: The primary strategies for minimizing matrix effects focus on reducing the amount of interfering endogenous components in the final sample extract and optimizing chromatographic conditions to separate the analyte from these interferences.[5] Key approaches include:

• Effective Sample Preparation: Employing more rigorous sample cleanup techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) over simpler methods like protein precipitation (PPT).[7]

• Chromatographic Separation: Modifying the HPLC or UHPLC conditions (e.g., changing the column, mobile phase, or gradient) to achieve chromatographic separation of Nebivolol from matrix components, particularly phospholipids.[5]

• Dilution: Diluting the sample can reduce the concentration of interfering components, but this is only feasible if the analyte concentration is high enough for detection after dilution.[6]

Troubleshooting Guides

Issue 1: Poor Accuracy and Precision in Quality Control (QC) Samples

Possible Cause: Significant and variable matrix effects between different lots of the biological matrix are likely causing inconsistent ion suppression or enhancement.

Troubleshooting Steps:

• Evaluate Your Sample Preparation Method: Protein precipitation is a common starting point for sample preparation, but it may not be sufficient for removing phospholipids and other interfering components. Consider more selective techniques.

  • Liquid-Liquid Extraction (LLE): LLE can provide a cleaner extract than PPT.[7] The pH of the aqueous matrix should be adjusted to be two pH units higher than the pKa of a basic analyte or two units lower for an acidic analyte to ensure the analyte is uncharged.[7]

  • Solid-Phase Extraction (SPE): SPE is generally considered the most effective technique for removing matrix interferences.[8] Ion-exchange cartridges have been successfully used for Nebivolol extraction from human plasma.[9]

• Optimize Chromatographic Conditions: Ensure that Nebivolol and (+)-Nebivolol-d4 are not co-eluting with regions of significant ion suppression. This can be checked using a post-column infusion experiment.[1] If co-elution is observed, consider the following adjustments:

  • Change the organic modifier in the mobile phase: Acetonitrile and methanol (B129727) have different elution strengths and may provide better separation from interferences.

  • Adjust the mobile phase pH: Using a buffer, such as ammonium (B1175870) formate, can improve peak shape and may alter the retention of interfering compounds.[10]

  • Employ a different stationary phase: A C18 column is commonly used, but other column chemistries could offer different selectivity.[10][11]

Issue 2: Low Signal Intensity and Poor Sensitivity

Possible Cause: Severe ion suppression is likely occurring, leading to a significant loss of signal for both Nebivolol and (+)-Nebivolol-d4.

Troubleshooting Steps:

• Improve Sample Cleanup: As detailed in the previous section, enhancing the sample preparation method is the most effective way to combat severe ion suppression.[7] Below is a comparison of reported recovery and matrix effects for different sample preparation methods for Nebivolol.

  Sample Preparation Method	Analyte	Mean Recovery (%)	Matrix Factor	Reference
  Protein Precipitation	Nebivolol	73.0%	Not explicitly stated, but no interference was observed	[11]
  Liquid-Liquid Extraction	Nebivolol	87.7%	Not explicitly stated, but within acceptable limits	[10]
  Solid-Phase Extraction	Nebivolol Enantiomers	Not explicitly stated, but validated for matrix effect	[9]

• Check for Phospholipid Co-elution: Phospholipids are a primary cause of ion suppression in bioanalysis.[5] Consider incorporating a phospholipid removal step in your sample preparation, or adjust your chromatography to avoid their elution window.

• Optimize Ion Source Parameters: Ensure that the electrospray ionization (ESI) source parameters (e.g., capillary voltage, gas flow, temperature) are optimized for Nebivolol. ESI is more susceptible to matrix effects than atmospheric pressure chemical ionization (APCI).[2] Nebivolol is typically analyzed in positive ESI mode.[9][11]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE)

This protocol is based on a validated method for the determination of Nebivolol in human plasma.[10]

• To 100 µL of human plasma in a microcentrifuge tube, add 50 µL of the internal standard working solution ((+)-Nebivolol-d4, 10 pg/mL).

• Vortex for 10 seconds.

• Add 1 mL of the extraction solvent (e.g., a mixture of ethyl acetate (B1210297) and n-hexane).

• Vortex for 10 minutes.

• Centrifuge at 4000 rpm for 5 minutes.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject a portion of the reconstituted sample into the LC-MS/MS system.

Protocol 2: Solid-Phase Extraction (SPE)

This protocol is based on a validated method for the simultaneous determination of Nebivolol enantiomers in human plasma.[9]

• Condition an ion-exchange SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load 0.5 mL of plasma sample onto the cartridge.

• Wash the cartridge with 1 mL of an appropriate washing solution (e.g., 2% formic acid in water).

• Elute the analyte and internal standard with 1 mL of an appropriate elution solvent (e.g., 5% ammonia (B1221849) in methanol).

• Evaporate the eluate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase.

• Inject a portion of the reconstituted sample into the LC-MS/MS system.

Visualizations

Caption: A generalized workflow for the bioanalysis of Nebivolol.

Caption: A decision tree for troubleshooting matrix effects.

References

• 1. tandfonline.com [tandfonline.com]
• 2. eijppr.com [eijppr.com]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. benchchem.com [benchchem.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. Preparation of Antihypertensive Drugs in Biological Matrix with Solvent Front Position Extraction for LC–MS/MS Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Development and validation of a bio-analytical method for simultaneous quantification of nebivolol and labetalol in aqueous humor and plasma using LC-MS/MS and its application to ocular pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Sensitivity for (+)-Nebivolol-d4 Analysis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the analytical sensitivity for low concentrations of (+)-Nebivolol-d4.

Frequently Asked Questions (FAQs)

Q1: What is the typical lower limit of quantification (LLOQ) achievable for Nebivolol (B1214574) in plasma using LC-MS/MS?

A1: Published LC-MS/MS methods have demonstrated a wide range of LLOQs for Nebivolol in human plasma, typically ranging from as low as 10-30 pg/mL to 0.5 ng/mL.[1][2] Achieving a lower LLOQ depends on optimizing sample preparation, chromatographic separation, and mass spectrometric conditions.

Q2: What are the common mass transitions (MRM) for Nebivolol and (+)-Nebivolol-d4?

A2: For quantitative analysis, the precursor to product ion transitions in multiple reaction monitoring (MRM) mode are crucial. Commonly used transitions are:

• Nebivolol: m/z 406.0 -> 151.0[1] or 406.2 -> 151.0[2]

• (+)-Nebivolol-d4 (Internal Standard): m/z 410.2 -> 151.0[1][2]

Q3: Which ionization technique is most suitable for Nebivolol analysis?

A3: Electrospray ionization (ESI) in the positive ion mode is the most commonly reported and effective ionization technique for the analysis of Nebivolol.[3]

Q4: How can matrix effects be minimized to improve sensitivity?

A4: Matrix effects, which can cause ion suppression or enhancement, are a significant challenge in achieving low LLOQs.[4] Strategies to minimize matrix effects include:

• Efficient Sample Preparation: Employing more selective sample preparation techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) over simple protein precipitation can significantly reduce matrix components.[4]

• Chromatographic Separation: Optimizing the chromatographic method to separate Nebivolol from co-eluting matrix components is critical.

• Use of a Stable Isotope-Labeled Internal Standard: Using (+)-Nebivolol-d4 helps to compensate for matrix effects as it co-elutes with the analyte and experiences similar ionization effects.

Troubleshooting Guide

Issue 1: High Background Noise or Poor Signal-to-Noise (S/N) Ratio at the LLOQ

Possible Causes & Solutions

• Contaminated LC-MS System:

  • Solution: Flush the entire LC system, including the column, with a strong solvent wash sequence (e.g., isopropanol, methanol, acetonitrile, and water). Check for contamination in the mobile phase, solvents, and additives.

• Matrix Effects:

  • Solution: Enhance the sample clean-up procedure. If using protein precipitation, consider switching to LLE or SPE. A post-column infusion experiment can help identify regions of ion suppression or enhancement in the chromatogram.[5]

• Suboptimal Mass Spectrometer Parameters:

  • Solution: Optimize MS parameters such as spray voltage, gas flows (nebulizer, heater, and curtain gas), and collision energy for the specific MRM transitions of Nebivolol and (+)-Nebivolol-d4.

Issue 2: Inconsistent or Low Recovery of (+)-Nebivolol-d4

Possible Causes & Solutions

• Inefficient Extraction:

  • Solution: Re-evaluate the sample preparation method. For LLE, optimize the extraction solvent and pH. For SPE, ensure the correct sorbent, wash, and elution solvents are being used. Mean recovery for Nebivolol has been reported to be around 67-73%.[1][3]

• Analyte Instability:

  • Solution: Investigate the stability of Nebivolol under various conditions (bench-top, freeze-thaw, and long-term storage).[1][6] Ensure samples are processed and stored under appropriate conditions to prevent degradation.

• Improper pH of Extraction Buffer:

  • Solution: Nebivolol is a basic compound. Adjusting the pH of the sample and extraction buffers can significantly impact its extraction efficiency.

Issue 3: Poor Peak Shape (Tailing or Fronting) at Low Concentrations

Possible Causes & Solutions

• Column Overload or Secondary Interactions:

  • Solution: Ensure the analytical column is not overloaded. Use a column with a suitable stationary phase (e.g., C18) and optimize the mobile phase composition and pH. Adding a small amount of an amine modifier (e.g., diethylamine) to the mobile phase can sometimes improve the peak shape for basic compounds.[6]

• Injector Issues:

  • Solution: Clean the injector and ensure the injection volume is appropriate for the column dimensions and concentration of the sample.

• Inappropriate Mobile Phase:

  • Solution: Experiment with different mobile phase compositions, including varying the organic solvent (acetonitrile vs. methanol) and the aqueous component (e.g., ammonium (B1175870) formate (B1220265) or formic acid concentration).[2][3]

Experimental Protocols

High-Sensitivity LC-MS/MS Method for Nebivolol in Human Plasma

This protocol is a synthesized example based on highly sensitive published methods.[1][2][6]

1. Sample Preparation (Solid-Phase Extraction)

• Cartridge: Use a suitable ion-exchange SPE cartridge.

• Conditioning: Condition the cartridge according to the manufacturer's instructions.

• Loading: Load 500 µL of human plasma sample.

• Washing: Wash the cartridge with an appropriate solvent to remove interferences.

• Elution: Elute the analyte and internal standard with an optimized elution solvent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the mobile phase.

2. LC-MS/MS System and Conditions

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 analytical column (e.g., 50 mm × 2.1 mm, 1.7 µm).[7]

• Mobile Phase:

  • A: 5 mM Ammonium acetate (B1210297) in water with 0.1% formic acid.[3]

  • B: Acetonitrile with 0.1% formic acid.

• Gradient Elution: Optimize a gradient elution profile to ensure good separation and peak shape.

• Flow Rate: 0.4 mL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization: Electrospray ionization (ESI) in positive mode.

• MRM Transitions:

  • Nebivolol: 406.2 -> 151.0

  • (+)-Nebivolol-d4: 410.2 -> 151.0

Quantitative Data Summary

Table 1: Comparison of LC-MS/MS Method Parameters for Nebivolol Analysis

Parameter	Method 1[2]	Method 2[1]	Method 3	Method 4[6]
Matrix	Human Plasma	Human Plasma	Human Plasma	Human Plasma
Sample Prep	Liquid-Liquid Extraction	Liquid-Liquid Extraction	Solid-Phase Extraction	Liquid-Liquid Extraction
LLOQ	10 pg/mL	30 pg/mL	20 pg/mL	25 pg/mL
Linear Range	10 - 4000 pg/mL	50 - 5000 pg/mL	20 - 6000 pg/mL	25 - 2500 pg/mL
Recovery	87.7%	67.7%	Not Reported	Not Reported
Internal Standard	Nebivolol-d4	Nebivolol-d4	Racemic Nebivolol-d4	Tramadol

Visualizations

References

• 1. Quantitative determination of nebivolol from human plasma using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Development and validation of a bio-analytical method for simultaneous quantification of nebivolol and labetalol in aqueous humor and plasma using LC-MS/MS and its application to ocular pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. Stereoselective analysis of nebivolol isomers in human plasma by high-performance liquid chromatography-tandem mass spectrometry: application in pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. d-nb.info [d-nb.info]

Technical Support Center: (+)-Nebivolol-d4 LC-MS/MS Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing (+)-Nebivolol-d4 as an internal standard in LC-MS/MS assays for the quantification of Nebivolol (B1214574).

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I am observing poor peak shape (e.g., tailing, fronting, or splitting) for Nebivolol and/or (+)-Nebivolol-d4. What are the potential causes and solutions?

A: Poor peak shape can arise from several factors related to the sample, chromatography, or column integrity.

• Sample Overload: Injecting too concentrated a sample can lead to peak fronting.

  • Solution: Dilute the sample or reduce the injection volume.

• Column Contamination or Degradation: Accumulation of matrix components can cause peak tailing. A loss of packing material can result in peak splitting.

  • Solution: Implement a column wash step with a strong solvent (e.g., 100% isopropanol) or reverse the column direction and flush. If the problem persists, the column may need replacement.

• Inappropriate Mobile Phase pH: Since Nebivolol is a basic compound, the mobile phase pH can significantly impact peak shape.

  • Solution: Ensure the mobile phase pH is appropriate for the column type. For reversed-phase columns, a slightly acidic mobile phase (e.g., using 0.1% formic acid) can improve peak symmetry by ensuring the analyte is in its protonated form.

• Extra-Column Volume: Excessive tubing length or large-diameter fittings between the injector, column, and detector can cause peak broadening.

  • Solution: Minimize the length and internal diameter of all connecting tubing.

Q2: My signal intensity for Nebivolol and/or (+)-Nebivolol-d4 is low or inconsistent. What should I investigate?

A: Low or variable signal intensity is a common issue that can be traced back to the sample preparation, chromatography, or mass spectrometer settings.

• Matrix Effects: Co-eluting endogenous compounds from the biological matrix (e.g., plasma, urine) can suppress or enhance the ionization of the analyte and internal standard.[1]

  • Solution: Improve sample clean-up using techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[2] Modifying the chromatographic method to separate the analytes from the region of ion suppression is also effective.[1]

• Suboptimal Ionization Source Parameters: Incorrect settings for the ion source (e.g., temperature, gas flows, voltage) will lead to poor ionization efficiency.

  • Solution: Optimize ion source parameters by infusing a standard solution of Nebivolol and adjusting the settings to maximize the signal response.

• Analyte Degradation: Nebivolol may be unstable under certain conditions.

  • Solution: Investigate the stability of Nebivolol in the biological matrix and during all sample processing steps (e.g., freeze-thaw cycles, bench-top stability).[3][4] Ensure samples are processed and stored under appropriate conditions (e.g., low temperature, protected from light).

Q3: The retention times for Nebivolol and (+)-Nebivolol-d4 are different. Is this normal and how can I address it?

A: A slight difference in retention time between an analyte and its deuterated internal standard can occur, a phenomenon known as the "isotope effect". Deuterated compounds may elute slightly earlier than their non-deuterated counterparts.[5]

• Chromatographic Conditions: The extent of this shift can be influenced by the mobile phase composition and the stationary phase.

  • Solution: While minor shifts are often acceptable, significant separation can be problematic if it leads to differential matrix effects.[1] Adjusting the mobile phase composition or gradient profile may help to minimize the separation. Using a C13-labeled internal standard, if available, can sometimes mitigate this issue as the isotope effect is less pronounced.[5]

Q4: I am concerned about the contribution of the d4-internal standard to the signal of the unlabeled analyte. How can I check for this?

A: It is possible for the deuterated internal standard to contain a small amount of the unlabeled analyte as an impurity.

• Experimental Check:

  • Protocol: Prepare a blank matrix sample and spike it only with the (+)-Nebivolol-d4 internal standard at the concentration used in your assay.

  • Analysis: Analyze this sample and monitor the multiple reaction monitoring (MRM) transition for the unlabeled Nebivolol.

  • Evaluation: The response for the unlabeled analyte should be less than 20% of the response observed for the Lower Limit of Quantification (LLOQ) standard. A higher response indicates significant contamination.[6]

  • Solution: If significant contamination is found, a new, purer batch of the internal standard should be sourced.

Quantitative Data Summary

The following tables summarize key quantitative parameters for a typical (+)-Nebivolol-d4 LC-MS/MS assay.

Table 1: Mass Spectrometry Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Polarity
Nebivolol	406.0 - 406.2	151.0 - 151.1	Positive
(+)-Nebivolol-d4	410.2	151.0	Positive

Data compiled from multiple sources.[4][7][8][9]

Table 2: Typical Method Performance Characteristics

Parameter	Typical Value
Linearity Range	20 - 6000 pg/mL[10]
Lower Limit of Quantification (LLOQ)	20 - 50 pg/mL[7][10]
Mean Recovery (Nebivolol)	~67-73%[4][8]
Mean Recovery ((+)-Nebivolol-d4)	~68%[4]
Inter-day & Intra-day Precision (%RSD)	< 15%[3][8]

Experimental Protocols

Detailed Methodology for Sample Preparation (Liquid-Liquid Extraction)

This protocol is a representative example for the extraction of Nebivolol from human plasma.

• Sample Aliquoting: Pipette 250 µL of human plasma into a clean microcentrifuge tube.

• Internal Standard Spiking: Add the working solution of (+)-Nebivolol-d4 to each sample (except for blank samples).

• Alkalinization: Add a basifying agent (e.g., a small volume of dilute sodium hydroxide (B78521) or ammonium (B1175870) hydroxide) and vortex briefly.

• Extraction: Add an appropriate organic extraction solvent (e.g., diisopropyl ether:dichloromethane (70:30, v/v)[3]).

• Vortexing & Centrifugation: Vortex the tubes for 5-10 minutes, followed by centrifugation at high speed (e.g., 10,000 rpm) for 5-10 minutes to separate the organic and aqueous layers.

• Supernatant Transfer: Carefully transfer the upper organic layer to a new clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at a controlled temperature (e.g., 40°C).

• Reconstitution: Reconstitute the dried residue in the mobile phase.

• Injection: Inject the reconstituted sample into the LC-MS/MS system.

Visualizations

Caption: A logical workflow for troubleshooting common LC-MS/MS assay issues.

Caption: Standard experimental workflow for evaluating matrix effects.

References

• 1. myadlm.org [myadlm.org]
• 2. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 3. Stereoselective analysis of nebivolol isomers in human plasma by high-performance liquid chromatography-tandem mass spectrometry: application in pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quantitative determination of nebivolol from human plasma using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Internal standard in LC-MS/MS - Chromatography Forum [chromforum.org]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Development and validation of a bio-analytical method for simultaneous quantification of nebivolol and labetalol in aqueous humor and plasma using LC-MS/MS and its application to ocular pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Mobile Phase for (+)-Nebivolol-d4 Separation

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting advice and frequently asked questions (FAQs) for the chromatographic separation of (+)-Nebivolol-d4. As (+)-Nebivolol-d4 is the deuterated internal standard for d-Nebivolol, its separation is intrinsically linked to the chiral separation of d- and l-Nebivolol enantiomers.

Frequently Asked Questions (FAQs)

Q1: What is the primary chromatographic technique for separating Nebivolol (B1214574) enantiomers?

A1: Chiral High-Performance Liquid Chromatography (HPLC) is the most common technique. Normal-phase chromatography is frequently used, employing a chiral stationary phase (CSP), such as an amylose-based column.[1] This setup is effective for resolving the stereoisomers of Nebivolol. UltraPerformance Convergence Chromatography (UPC²), which uses supercritical CO2 as the primary mobile phase, is a faster and more environmentally friendly alternative to traditional normal-phase LC.

Q2: What is a typical mobile phase composition for normal-phase chiral separation of Nebivolol?

A2: A typical mobile phase consists of a non-polar solvent, an alcohol modifier, and a basic additive.[1] A commonly successful combination is n-hexane, ethanol (B145695), isopropanol, and a basic additive like diethanolamine (B148213) (DEA) or diethylamine (B46881).[1][2] The precise ratios must be optimized, but a starting point could be a mixture like n-hexane–ethanol–isopropanol–diethanolamine (42:45:13:0.1 v/v/v/v).[2]

Q3: What is the function of the basic additive (e.g., DEA) in the mobile phase?

A3: For a basic compound like Nebivolol, a basic additive such as diethylamine (DEA) is critical for achieving good peak shape and resolution.[1] It minimizes unwanted interactions between the basic analyte and acidic silanol (B1196071) groups on the silica (B1680970) surface of the stationary phase, which is a common cause of peak tailing.[1]

Q4: How does temperature impact the chiral separation of Nebivolol?

A4: Temperature is a critical parameter that can influence the selectivity and resolution of the separation. While higher temperatures can sometimes improve peak shape and efficiency, they might also reduce chiral selectivity.[1] It is a parameter that should be optimized for each specific method. For some separations, a temperature of 45°C has been found to provide complete resolution and shorten analysis time.[1]

Q5: Can I use a reversed-phase (RP-HPLC) method for this separation?

A5: While normal-phase is more common for chiral separation of Nebivolol itself, reversed-phase HPLC methods have been developed for the general analysis of Nebivolol in pharmaceutical formulations, often not focusing on enantiomeric separation.[3][4][5] These methods typically use C18 columns with mobile phases like methanol/water or methanol/acetonitrile/phosphate buffer mixtures.[3][4][5] Chiral separation has been achieved on reversed-phase amylose-based columns (e.g., Chiralpak AD-RH) using mobile phases like pure ethanol or 1-propanol.[6]

Troubleshooting Guide

This section addresses specific issues you may encounter during the separation of (+)-Nebivolol-d4 and its non-deuterated counterpart.

Issue 1: Poor or No Resolution Between Enantiomers

• Q: My chromatogram shows a single peak or overlapping peaks for the Nebivolol enantiomers. What steps can I take to improve resolution?

• A: If you observe poor or no resolution, consider the following systematic approach:

  • Verify Column Choice: Confirm you are using a suitable chiral stationary phase (CSP), such as amylose (B160209) tris(3,5-dimethyl phenyl carbamate), which is known to be effective.[6]

  • Optimize Mobile Phase Composition: The ratio of the alcohol modifier (e.g., ethanol, isopropanol) to the non-polar solvent (e.g., n-hexane) is the most critical factor for resolution in normal-phase chromatography.[1] Systematically vary the alcohol percentage. Decreasing the alcohol content generally increases retention and may improve resolution, but can also lead to broader peaks.[1]

  • Lower the Flow Rate: Chiral separations often benefit from lower flow rates, as this increases the interaction time between the analytes and the CSP.[1][6] A flow rate of 0.5 mL/min has been shown to achieve the best resolution in some methods.[6]

  • Adjust Temperature: Evaluate the effect of column temperature. Try adjusting it both up and down from your current setting to see if it improves the separation.[1]

Issue 2: Peak Tailing

• Q: The peak for (+)-Nebivolol-d4 is asymmetrical and shows significant tailing. How can I improve the peak shape?

• A: Peak tailing for a basic compound like Nebivolol is a common problem, often related to secondary interactions with the stationary phase.

  • Optimize the Basic Additive: Tailing is frequently caused by the interaction of the basic analyte with acidic residual silanol groups on the silica support.[1] Ensure you have an appropriate concentration of a basic additive like diethylamine (DEA) or diethanolamine in your mobile phase. A starting concentration is often 0.1%, but you may need to slightly increase this to improve peak symmetry.[1]

  • Reduce Sample Load: Injecting too much sample can overload the column and lead to peak tailing.[1] Try reducing the injection volume or diluting your sample.

  • Check Column Health: If tailing develops over time, the column may be contaminated or the stationary phase could be degrading.[1] Consider flushing the column with a strong solvent or replacing it if performance does not improve.

Issue 3: Peak Fronting

• Q: My peaks are showing a sharp front edge with a leading shoulder. What causes this?

• A: Peak fronting is less common than tailing but can occur for several reasons:

  • Sample Solvent Mismatch: If your sample is dissolved in a solvent that is significantly stronger than your mobile phase, it can cause peak distortion.[1] The ideal practice is to dissolve your sample in the mobile phase itself.[1]

  • Column Overload: Severe column overloading can also manifest as peak fronting.[1] Try injecting a more dilute sample.

  • Column Bed Collapse: In rare cases, a physical collapse of the stationary phase at the column inlet can cause fronting, often accompanied by a sudden drop in backpressure.[1]

Issue 4: Shifting Retention Times

• Q: I am observing inconsistent retention times between injections. What is the likely cause?

• A: Drifting retention times point to a lack of equilibrium or stability in the system.

  • Ensure Column Equilibration: The column must be thoroughly equilibrated with the mobile phase before starting an analysis. Insufficient equilibration is a common cause of retention time drift.[1]

  • Mobile Phase Stability: In normal-phase chromatography, trace amounts of water can significantly alter solvent strength and affect retention times.[1] Use dry solvents and prepare the mobile phase fresh daily.

  • Temperature Fluctuations: Maintain a stable column temperature using a column oven, as inconsistent temperatures will lead to shifting retention times.[1]

  • Check Pump Performance: Verify that your HPLC pump is delivering a consistent and pulse-free flow rate.[1]

Experimental Protocols & Data

Example Protocol: Chiral NP-HPLC Method

This protocol is a synthesized example based on published methods for the separation of Nebivolol enantiomers.

• Instrumentation:

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Chromatographic Conditions:

  • Column: Chiralpak AD-3 (250 x 4.6 mm, 3 µm) or similar amylose-based CSP.

  • Mobile Phase: n-hexane, ethanol, isopropanol, and diethanolamine in a ratio of 42:45:13:0.1 (v/v/v/v).[2]

  • Flow Rate: 1.0 mL/min (can be optimized, e.g., lowered to 0.5 mL/min for better resolution).[6][7]

  • Column Temperature: 25°C (can be optimized).[1]

  • Detection: UV at 280 nm.[1][7]

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Accurately weigh and dissolve the (+)-Nebivolol-d4 standard or sample in the mobile phase to a final concentration of approximately 1 mg/mL.[1]

• Procedure:

  • Equilibrate the column with the mobile phase for at least 30-60 minutes or until a stable baseline is achieved.

  • Inject the prepared sample.

  • Monitor the chromatogram for the separation of the enantiomers.

Comparative Data of Mobile Phases

The following table summarizes different mobile phase compositions and conditions used for the separation of Nebivolol enantiomers.

Chromatographic Mode	Stationary Phase	Mobile Phase Composition	Flow Rate (mL/min)	Resolution (Rs)	Reference
Normal Phase (NP)	Chiralpak AD-3	n-hexane:Ethanol:Isopropanol:Diethanolamine (42:45:13:0.1)	1.0	>2.0 for all isomers	[7]
Normal Phase (NP)	Chiralpak AD	Ethanol	0.5	2.63	[6]
Normal Phase (NP)	Chiralpak AD	1-Propanol	0.5	1.71	[6]
Reversed Phase (RP)	Chiralpak AD-RH	Ethanol	0.5	1.73	[6]
Reversed Phase (RP)	Chirobiotic V	Methanol:Acetic acid:Diethylamine (100:0.15:0.05)	N/A	Baseline Separation	[8]
UPC² (SFC)	Chiral Column (3-µm)	Supercritical CO₂ with Methanol modifier	N/A	2.1 (USP)

Visual Guides

Logical Workflow for Mobile Phase Optimization

The following diagram illustrates a systematic workflow for optimizing the mobile phase to achieve better separation.

Caption: Workflow for optimizing mobile phase in chiral HPLC.

Troubleshooting Decision Tree

This diagram provides a decision tree to quickly diagnose and address common chromatographic issues.

Caption: Decision tree for troubleshooting common HPLC peak issues.

References

• 1. benchchem.com [benchchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. d-nb.info [d-nb.info]
• 4. wjpmr.com [wjpmr.com]
• 5. globalresearchonline.net [globalresearchonline.net]
• 6. HPLC enantiomeric resolution of nebivolol on normal and reversed amylose based chiral phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Stereoselective analysis of nebivolol isomers in human plasma by high-performance liquid chromatography-tandem mass spectrometry: application in pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]

Addressing ion suppression issues with (+)-Nebivolol-d4

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges related to ion suppression when using (+)-Nebivolol-d4 as an internal standard in LC-MS/MS bioanalysis.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern?

Ion suppression is a type of matrix effect where the ionization efficiency of a target analyte, such as Nebivolol (B1214574), is reduced by co-eluting compounds from the sample matrix (e.g., plasma, urine).[1][2] The matrix consists of all sample components other than the analyte, including proteins, lipids, salts, and other endogenous compounds.[1] This phenomenon occurs in the mass spectrometer's ion source when matrix components compete with the analyte for ionization, leading to a decreased signal intensity.[3] Significant ion suppression can negatively impact the accuracy, sensitivity, and reproducibility of quantitative analyses.[1][4]

Q2: I'm using (+)-Nebivolol-d4, a deuterated internal standard. Shouldn't that automatically correct for ion suppression?

Ideally, a stable isotope-labeled internal standard (SIL-IS) like (+)-Nebivolol-d4 co-elutes perfectly with the non-labeled analyte and experiences the same degree of ion suppression.[3][4] In this scenario, the ratio of the analyte signal to the internal standard (IS) signal remains constant, allowing for accurate quantification.[3]

However, perfect correction is not always guaranteed. "Differential ion suppression" can occur if the analyte and the IS are affected differently by the matrix.[3] This can be caused by the "deuterium isotope effect," where the deuterium (B1214612) substitution slightly alters the physicochemical properties, potentially causing a small chromatographic separation between the analyte and (+)-Nebivolol-d4.[3][5] If this separation occurs in a region of intense and variable matrix effects, the correction will be inaccurate.[4][5]

Q3: How can I diagnose the presence and severity of ion suppression in my assay?

A post-column infusion experiment is a standard method to identify regions of ion suppression.[3] This technique involves infusing a constant flow of Nebivolol and (+)-Nebivolol-d4 solution directly into the mass spectrometer while injecting an extracted blank matrix sample onto the LC column. Any dips in the otherwise stable baseline signal for the analyte and IS indicate retention times where matrix components are eluting and causing suppression.[3]

Troubleshooting Guide

Problem 1: Low signal intensity or poor sensitivity for both Nebivolol and (+)-Nebivolol-d4.

• Possible Cause: Significant ion suppression from co-eluting matrix components, particularly phospholipids, which are common in plasma samples prepared by protein precipitation.[6][7][8]

• Solutions:

  • Optimize Sample Preparation: The most effective way to combat matrix effects is to remove interferences before analysis.[1][9] While protein precipitation (PPT) is fast, it is the least effective at removing matrix components.[6] Liquid-liquid extraction (LLE) and solid-phase extraction (SPE) provide much cleaner extracts.[6] Mixed-mode SPE, which uses both reversed-phase and ion-exchange mechanisms, is often the most effective at removing a wide range of interferences.[6]

  • Adjust Chromatographic Conditions: Modify the LC gradient to better separate Nebivolol from the regions of ion suppression identified by a post-column infusion experiment.[9] Altering the mobile phase pH can also change the retention of basic analytes relative to matrix components like phospholipids.[6]

  • Sample Dilution: If the analyte concentration is sufficiently high, diluting the sample can reduce the concentration of interfering matrix components.[4]

Problem 2: Inconsistent or irreproducible results for QC samples.

• Possible Cause: Differential ion suppression between the analyte and (+)-Nebivolol-d4, potentially due to a slight chromatographic separation.[3][5] Sample-to-sample variability in matrix composition can also lead to varying degrees of suppression.[10]

• Solutions:

  • Verify Co-elution: Overlay the chromatograms for Nebivolol and (+)-Nebivolol-d4. The retention times should be identical. Even a small offset can cause issues in the presence of a steep suppression gradient.

  • Improve Chromatography: The use of UPLC technology can provide better resolution and sharper peaks, which may help separate the analyte from interfering matrix components more effectively.[6]

  • Use Matrix-Matched Calibrators: Prepare calibration standards and QCs in the same biological matrix as the study samples to ensure that the standards and samples experience similar matrix effects.[1][10]

Problem 3: The (+)-Nebivolol-d4 signal is variable or decreasing throughout the analytical run.

• Possible Cause: Carryover of late-eluting matrix components from previous injections is causing progressive ion suppression.[3]

• Solutions:

  • Extend Run Time/Wash Step: Increase the LC run time or add a high-organic wash step at the end of each gradient to ensure all matrix components have eluted before the next injection.

  • Inject Blank Samples: Inject blank solvent injections after high-concentration samples to confirm that carryover is not occurring.[3]

Data and Methodologies

Quantitative Data: Comparison of Sample Preparation Methods

The choice of sample preparation is critical for minimizing ion suppression. The following table summarizes typical recovery data, which reflects the efficiency of the extraction method in removing interferences. Higher recovery generally indicates a cleaner sample and reduced matrix effects.

Sample Preparation Method	Analyte	Mean Recovery (%)	Internal Standard	Mean Recovery (%)	Reference
Liquid-Liquid Extraction (LLE)	Nebivolol	67.7%	Nebivolol-d4	68.7%	[11]
Liquid-Liquid Extraction (LLE)	Nebivolol	87.7%	Nebivolol-d4	85.0%	[12]
Solid-Phase Extraction (SPE)	Nebivolol Enantiomers	Not Specified	Nebivolol-d4	Not Specified	[13]
Protein Precipitation (PPT)	Nebivolol	73.0%	Nebivolol-d4	Not Specified	[14]

Note: Direct measurement of Matrix Factor is the most accurate way to assess ion suppression. However, recovery data is more frequently reported. Methods like SPE and LLE are consistently shown to produce cleaner extracts than PPT, leading to a significant reduction in matrix effects.[6]

Experimental Protocols & Workflows

Protocol 1: Liquid-Liquid Extraction (LLE) for Nebivolol in Human Plasma

This protocol is based on methodologies developed for the quantification of Nebivolol in human plasma.[11][12]

• Sample Preparation:

  • Pipette 100 µL of human plasma into a clean microcentrifuge tube.

  • Add 50 µL of the internal standard working solution ((+)-Nebivolol-d4, e.g., 10 pg/mL).

  • Vortex for 30 seconds.

  • Add 1 mL of an appropriate organic extraction solvent (e.g., a mixture of diisopropyl ether and dichloromethane).

  • Vortex vigorously for 5-10 minutes.

  • Centrifuge at high speed (e.g., 4000 rpm) for 5 minutes to separate the layers.

• Extraction:

  • Carefully transfer the upper organic layer to a new clean tube.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitution & Injection:

  • Reconstitute the dried residue in 100-200 µL of the mobile phase.

  • Vortex to mix thoroughly.

  • Inject a portion (e.g., 10 µL) into the LC-MS/MS system.

LC-MS/MS Parameters

• LC Column: C18 reverse-phase column (e.g., Waters Symmetry C18, 4.6 x 150 mm, 5 µm).[11]

• Mobile Phase: A gradient or isocratic mixture of Acetonitrile and an aqueous buffer (e.g., 0.01% Formic Acid in water or 20mM Ammonium Formate, pH 3.0).[11][12]

• Flow Rate: 0.8 - 1.0 mL/min.[11][12]

• Ionization Mode: Electrospray Ionization, Positive (ESI+).[13]

• MS/MS Transitions (MRM):

  • Nebivolol: Q1: 406.2 m/z → Q3: 151.0 m/z.[11][12]

  • (+)-Nebivolol-d4: Q1: 410.2 m/z → Q3: 151.0 m/z.[11][12]

Diagrams

References

• 1. longdom.org [longdom.org]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. waters.com [waters.com]
• 6. researchgate.net [researchgate.net]
• 7. Minimizing matrix effects while preserving throughput in LC-MS/MS bioanalysis. | Semantic Scholar [semanticscholar.org]
• 8. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. benchchem.com [benchchem.com]
• 11. Quantitative determination of nebivolol from human plasma using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Development and validation of a bio-analytical method for simultaneous quantification of nebivolol and labetalol in aqueous humor and plasma using LC-MS/MS and its application to ocular pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Method Refinement for Robust (+)-Nebivolol-d4 Analysis

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the bioanalysis of (+)-Nebivolol using its deuterated internal standard, (+)-Nebivolol-d4.

Frequently Asked Questions (FAQs)

Q1: What are the typical mass transitions for Nebivolol (B1214574) and Nebivolol-d4 in LC-MS/MS analysis?

A1: For quantitative analysis using tandem mass spectrometry, the precursor-to-product ion transitions are monitored. In positive ionization mode, typical transitions are:

• Nebivolol: m/z 406.00 → 151.00[1] or 406.2 → 151.1[2].

• Nebivolol-d4: m/z 410.20 → 151.00[1].

Q2: Why is my (+)-Nebivolol-d4 internal standard eluting slightly earlier than the unlabeled (+)-Nebivolol?

A2: Deuterated compounds can sometimes exhibit slightly shorter retention times in reversed-phase chromatography compared to their non-deuterated counterparts.[3][4] This phenomenon, known as an isotopic effect, can lead to differential matrix effects where the analyte and internal standard experience different levels of ion suppression or enhancement, potentially compromising accuracy.[3][4]

Q3: What can cause isotopic exchange (loss of deuterium) in my (+)-Nebivolol-d4 standard?

A3: Isotopic exchange, or back-exchange, occurs when deuterium (B1214612) atoms are replaced by hydrogen from the sample matrix or solvent.[4] This is more likely if the deuterium labels are on heteroatoms like oxygen (-OH) or nitrogen (-NH) or on carbons adjacent to carbonyl groups.[3][4] Storing or analyzing the compound in highly acidic or basic solutions can also catalyze this exchange.[4]

Q4: What are the key validation parameters to assess for a robust bioanalytical method for Nebivolol?

A4: According to regulatory guidelines and published methods, the key validation parameters include:

• Selectivity and Specificity: Ensuring no interference from matrix components.[1]

• Linearity: Establishing a linear relationship between concentration and response, typically with a correlation coefficient (r²) > 0.99.[2]

• Accuracy and Precision: Intra-day and inter-day precision should be within ±15% (±20% at the LLOQ), and accuracy should be within 85%-115% (80%-120% at the LLOQ).

• Recovery: Assessing the efficiency of the extraction process.[1]

• Matrix Effect: Evaluating the ion suppression or enhancement caused by the biological matrix.

• Stability: Testing the stability of the analyte in the matrix under various conditions (freeze-thaw, bench-top, long-term storage).[1]

Troubleshooting Guides

Issue 1: High Variability or Inaccurate Quantification

Question: My quantitative results for (+)-Nebivolol are inconsistent despite using (+)-Nebivolol-d4 as an internal standard. What are the potential causes and solutions?

Answer: High variability or inaccuracy often points to issues with the internal standard's ability to compensate for analytical variations. Common causes include differential matrix effects, isotopic instability, or impurities.

Troubleshooting Steps:

• Verify Analyte and Internal Standard Co-elution:

  • Problem: The deuterated internal standard may elute slightly before the native analyte, exposing them to different matrix effects.[3]

  • Solution: Overlay the chromatograms for (+)-Nebivolol and (+)-Nebivolol-d4 to confirm they elute together. If a separation is observed, consider adjusting the mobile phase composition or gradient to improve co-elution.[4] Using a column with slightly lower resolution might also help them elute as a single peak.[3]

• Assess for Differential Matrix Effects:

  • Problem: Even with perfect co-elution, the analyte and internal standard can experience different degrees of ion suppression or enhancement, leading to inaccurate results.[3][4]

  • Solution: Conduct a post-extraction addition experiment. Analyze blank matrix extracts spiked with the analyte and internal standard and compare the response to the same compounds in a neat solution. This will quantify the degree of ion suppression or enhancement for each.

• Check Internal Standard Purity:

  • Problem: The (+)-Nebivolol-d4 standard may contain unlabeled (+)-Nebivolol as an impurity, leading to an overestimation at low concentrations.

  • Solution: Prepare a blank matrix sample spiked only with the working concentration of (+)-Nebivolol-d4. Analyze this sample and monitor the mass transition for the unlabeled (+)-Nebivolol. The response should be insignificant compared to the Lower Limit of Quantification (LLOQ) response.[4] Always obtain a certificate of analysis from the supplier specifying isotopic and chemical purity.[3]

Issue 2: Poor Peak Shape (Tailing, Broadening, or Splitting)

Question: I am observing poor chromatographic peak shapes for Nebivolol and/or Nebivolol-d4. How can I resolve this?

Answer: Poor peak shape can be caused by a variety of factors related to the sample, mobile phase, or column.

Troubleshooting Steps:

• Injection Solvent Mismatch:

  • Problem: If the injection solvent is significantly stronger (higher organic content) than the mobile phase, it can cause peak distortion, including splitting and broadening.[5]

  • Solution: Whenever possible, dissolve your extracted samples in a solvent that is of equal or lesser strength than the initial mobile phase conditions.

• Column Contamination or Degradation:

  • Problem: Accumulation of matrix components on the column frit or stationary phase can lead to peak tailing or splitting.[5] High pH mobile phases (>7) can cause silica-based columns to degrade, creating voids and tailing peaks.[5]

  • Solution: Use an in-line filter or guard column to protect the analytical column.[5] Implement a robust column flushing procedure after each batch. If the column is old or has been exposed to harsh conditions, replace it.

• Secondary Interactions:

  • Problem: Nebivolol has basic functional groups that can interact with residual acidic silanols on the silica (B1680970) surface of C18 columns, causing peak tailing.

  • Solution: Ensure the mobile phase pH is appropriately controlled. Using a mobile phase with a low concentration of an acidic modifier like formic acid (e.g., 0.01% to 0.1%) can help protonate the analyte and minimize these secondary interactions.[1]

Quantitative Data Summary

The following tables summarize parameters from published LC-MS/MS methods for Nebivolol analysis. These can serve as a starting point for method development and refinement.

Table 1: Chromatographic Conditions for Nebivolol Analysis

Parameter	Method 1	Method 2	Method 3
Column	Waters Symmetry C18 (4.6 x 150 mm, 5 µm)[1]	Zorbax SB-C18 (4.6 x 100 mm, 3.5 µm)	Chiralpack AY-RH (4.6 x 150 mm, 5 µm)
Mobile Phase A	0.01% Formic Acid in Water[1]	5 mM Ammonium Acetate (pH 3.5)	Ammonium Carbonate in Water (158 mg/L)
Mobile Phase B	Acetonitrile[1]	Methanol:Acetonitrile (25:75, v/v)	Acetonitrile
Composition	40:60 (A:B)[1]	30:70 (A:B)	20:80 (A:B)
Flow Rate	0.8 mL/min[1]	Not Specified	0.9 mL/min[6]
Run Time	2.0 min[1]	Not Specified	Not Specified

Table 2: Method Validation & Performance Summary

Parameter	Method 1	Method 2	Method 3
Linearity Range	50 - 5000 pg/mL[1]	0.43 - 750 ng/mL[2]	20 - 6000 pg/mL
LLOQ	30 pg/mL[1]	0.43 ng/mL[2]	20 pg/mL
Intra-day Precision (%RSD)	0.33 - 8.67%[1]	< 11.4%[2]	< 15%
Inter-day Precision (%RSD)	0.33 - 8.67%[1]	< 11.4%[2]	< 15%
Accuracy (% Bias)	87.00 - 100.40%[1]	≤ 11.4%[2]	85 - 115%
Mean Recovery	67.67%[1]	73.0% (in plasma)[2]	Not Specified

Experimental Protocols

Protocol 1: Sample Preparation using Liquid-Liquid Extraction (LLE)

This protocol is a representative example based on published methods for extracting Nebivolol from human plasma.

• Sample Thawing: Thaw frozen plasma samples at room temperature.

• Aliquoting: Pipette 200 µL of plasma into a clean microcentrifuge tube.

• Internal Standard Spiking: Add 20 µL of (+)-Nebivolol-d4 working solution (at an appropriate concentration) to all samples except for the blank.

• Vortexing: Briefly vortex the samples for 10-15 seconds.

• Basification: Add 100 µL of 0.1 M NaOH to each tube to basify the plasma. Vortex again.

• Extraction: Add 2 mL of the extraction solvent (e.g., methyl tert-butyl ether or ethyl acetate).

• Mixing: Cap the tubes and mix on a mechanical shaker for 15 minutes at medium speed.

• Centrifugation: Centrifuge the samples at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Supernatant Transfer: Carefully transfer the upper organic layer to a new clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 200 µL of the mobile phase. Vortex for 30 seconds.

• Analysis: Transfer the reconstituted sample to an autosampler vial for LC-MS/MS analysis.

Protocol 2: LC-MS/MS Analysis

This protocol provides a starting point for the instrumental analysis.

• Chromatographic System: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• Column: Zorbax SB-C18 (4.6 x 100 mm, 3.5 µm) or equivalent.[2]

• Mobile Phase A: 5 mM Ammonium Acetate with 0.1% Formic Acid in water.[2]

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient Program:

  • 0.0-0.5 min: 30% B

  • 0.5-2.5 min: 30% to 90% B

  • 2.5-3.5 min: Hold at 90% B

  • 3.5-3.6 min: 90% to 30% B

  • 3.6-5.0 min: Hold at 30% B (Re-equilibration)

• Flow Rate: 0.7 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 40°C.

• Mass Spectrometer:

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • (+)-Nebivolol: 406.2 → 151.1[2]

    • (+)-Nebivolol-d4: 410.2 → 151.0[1]

  • Optimization: Optimize source parameters (e.g., ion spray voltage, temperature, gas flows) and compound parameters (e.g., declustering potential, collision energy) by infusing a standard solution of the analyte and internal standard.

Visualizations

Caption: Troubleshooting workflow for inaccurate or variable quantitative results.

Caption: Key issues associated with deuterated internal standards and their impact.

Caption: General experimental workflow for bioanalysis of (+)-Nebivolol.

References

• 1. Quantitative determination of nebivolol from human plasma using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development and validation of a bio-analytical method for simultaneous quantification of nebivolol and labetalol in aqueous humor and plasma using LC-MS/MS and its application to ocular pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. agilent.com [agilent.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Synthesis and Purification of (+)-Nebivolol-d4

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during the synthesis and purification of (+)-Nebivolol-d4.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the synthesis of (+)-Nebivolol-d4?

A1: The synthesis of (+)-Nebivolol-d4 presents several key challenges. The primary difficulty lies in the stereochemical complexity of the Nebivolol (B1214574) molecule, which contains four chiral centers, resulting in ten possible stereoisomers.[1] Achieving the desired (S,R,R,R) configuration of (+)-Nebivolol is a significant hurdle. Introducing deuterium (B1214612) atoms at specific positions without isotopic scrambling or loss of stereochemical integrity adds another layer of complexity. Common issues include incomplete deuteration, low yields, and difficulties in separating the desired deuterated stereoisomer from other isomers and impurities.

Q2: Where is the deuterium typically introduced in the synthesis of (+)-Nebivolol-d4?

A2: While the exact position of deuteration in commercially available (+)-Nebivolol-d4 can vary, it is generally introduced in a way that minimizes the risk of exchange under physiological conditions. Common strategies involve the use of deuterated reducing agents (e.g., sodium borodeuteride) to introduce deuterium at specific positions during the reduction of a ketone or aldehyde precursor to an alcohol. The stability of the C-D bond is a critical consideration in selecting the deuteration site.

Q3: What analytical techniques are recommended for monitoring the progress and purity of the synthesis?

A3: A combination of analytical techniques is essential. High-Performance Liquid Chromatography (HPLC), particularly chiral HPLC, is crucial for separating and quantifying the different stereoisomers of Nebivolol.[2] Mass Spectrometry (MS) is used to confirm the molecular weight and determine the level of deuterium incorporation. Nuclear Magnetic Resonance (NMR) spectroscopy, specifically ¹H NMR and ²H NMR, is invaluable for confirming the position of the deuterium labels and assessing isotopic purity.

Q4: What are the most effective methods for the purification of (+)-Nebivolol-d4?

A4: The purification of (+)-Nebivolol-d4 is challenging due to the presence of multiple stereoisomers. Preparative chiral HPLC is a common and effective method for isolating the desired d-nebivolol enantiomer.[2] Another approach involves a tandem two-column chromatography system using reverse-phase adsorbents, which can be a more economical method for separating the isomers.[3] Additionally, centrifugal partition chromatography (CPC) has been shown to be effective in separating key diastereomeric intermediates, which can simplify the final purification steps.[1]

Troubleshooting Guides

Synthesis Troubleshooting

Problem	Potential Cause	Recommended Solution
Low Deuterium Incorporation	Incomplete reaction with the deuterating agent. Isotopic exchange with protic solvents or reagents.	Ensure the deuterating agent is fresh and used in sufficient stoichiometric excess. Use anhydrous solvents and reagents to minimize proton sources. Monitor the reaction by MS to determine the optimal reaction time.
Isotopic Scrambling	Presence of acidic or basic impurities that can catalyze H/D exchange. Unstable position of the deuterium label.	Purify all starting materials and reagents to remove acidic or basic impurities. Choose a deuteration position that is not prone to enolization or other exchange mechanisms.
Low Diastereomeric Excess	Poor stereoselectivity in a key reaction step, such as the reduction of a chloroketone intermediate.[4]	Optimize reaction conditions, particularly temperature. Low temperatures (e.g., 0°C to -20°C) often enhance stereoselectivity.[4] Consider using a stereoselective catalyst or a different reducing agent.
Low Overall Yield	Multiple potential causes including incomplete reactions, side product formation, or degradation of intermediates.	Analyze each step of the synthesis to identify the source of yield loss. Use techniques like TLC or LC-MS to monitor reaction progress and identify side products. Optimize reaction conditions (temperature, concentration, catalyst) for each step.

Purification Troubleshooting

Problem	Potential Cause	Recommended Solution
Poor Separation of Stereoisomers	Inadequate resolution on the chromatography column. Co-elution of the desired product with other isomers.	Optimize the chiral HPLC method by screening different chiral stationary phases and mobile phase compositions. For reverse-phase chromatography, a tandem two-column setup can improve resolution.[3] Adjust the flow rate and temperature to enhance separation.
Product Contamination with Starting Materials or Reagents	Incomplete reaction or inefficient work-up.	Monitor the reaction to ensure it goes to completion. Optimize the work-up procedure to effectively remove unreacted starting materials and reagents. Consider an additional purification step, such as flash chromatography, before the final chiral separation.
Low Recovery from Purification	Adsorption of the product onto the stationary phase. Degradation of the product during purification.	Use a column with a different stationary phase to minimize adsorption. Ensure the mobile phase is compatible with the product and will not cause degradation. For sensitive compounds, minimize the time spent on the column.

Experimental Protocols & Methodologies

Generalized Protocol for Stereoselective Reduction and Deuterium Introduction

This protocol outlines a general method for the stereoselective reduction of a key chloroketone intermediate to the corresponding chlorohydrin, a critical step in Nebivolol synthesis where deuterium can be introduced.

• Reaction Setup: A solution of the 2-chloro-1-(6-fluorochroman-2-yl)ethanone intermediate in an anhydrous solvent (e.g., methanol-d4 (B120146) or THF) is prepared in a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen).

• Cooling: The reaction mixture is cooled to a low temperature, typically between 0°C and -20°C, to enhance stereoselectivity.[4]

• Addition of Deuterated Reducing Agent: A solution of a deuterated reducing agent, such as sodium borodeuteride (NaBD₄), is added dropwise to the cooled solution of the chloroketone. The rate of addition is controlled to maintain the low temperature.

• Reaction Monitoring: The progress of the reaction is monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to determine when the starting material has been consumed.

• Quenching: Once the reaction is complete, it is carefully quenched by the slow addition of a suitable reagent, such as deuterated water (D₂O) or a saturated solution of ammonium (B1175870) chloride in D₂O.

• Work-up: The product is extracted with an organic solvent (e.g., ethyl acetate). The organic layers are combined, washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• Purification: The crude product is then purified by flash column chromatography or preparative HPLC to isolate the desired deuterated chlorohydrin diastereomer.

Visualizations

Caption: Generalized workflow for the synthesis and purification of (+)-Nebivolol-d4.

Caption: Troubleshooting logic for addressing low yield or purity in (+)-Nebivolol-d4 synthesis.

References

• 1. Optimizing Chromane Epoxide Separation for Nebivolol Synthesis with Chromatography - Rotachrom Technologies [rotachrom.com]
• 2. researchgate.net [researchgate.net]
• 3. Preparative separation of nebivolol isomers by improved throughput reverse phase tandem two column chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Ensuring the Isotopic Purity of (+)-Nebivolol-d4 Standards

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to ensure the isotopic purity of (+)-Nebivolol-d4 standards in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is isotopic purity and why is it critical for (+)-Nebivolol-d4 standards?

A1: Isotopic purity refers to the percentage of a compound that contains the desired stable isotope at a specific position. For (+)-Nebivolol-d4, it is the percentage of molecules where four specific hydrogen atoms have been replaced by deuterium (B1214612). High isotopic purity is crucial for its use as an internal standard in quantitative bioanalysis by mass spectrometry.[1][2] The presence of non-deuterated or partially deuterated species can lead to an overestimation of the analyte concentration, especially at low levels.[3]

Q2: What are the primary analytical techniques for determining the isotopic purity of (+)-Nebivolol-d4?

A2: The two primary analytical techniques for determining isotopic purity are Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) Spectroscopy.[1][4] High-resolution mass spectrometry (HR-MS) is used to determine the isotopic enrichment by analyzing the mass-to-charge ratio of the molecule and its isotopologues.[1][2] NMR spectroscopy, particularly ¹H and ²H NMR, confirms the position of the deuterium labels and can provide insights into the relative isotopic purity.[1][5]

Q3: What is a typical acceptable isotopic purity for a (+)-Nebivolol-d4 standard?

A3: While the specific requirement may vary depending on the assay's sensitivity and regulatory guidelines, a desirable isotopic purity for a deuterated standard is generally 99.5% or higher.[6] This minimizes the contribution of the internal standard to the signal of the unlabeled analyte.

Q4: How should (+)-Nebivolol-d4 standards be stored to maintain their isotopic integrity?

A4: Proper storage is critical to prevent degradation and isotopic exchange. Solid (+)-Nebivolol-d4 should be stored in a tightly sealed vial, protected from light, and at the temperature specified by the supplier (typically -20°C).[7] Stock solutions should be prepared in a non-protic, anhydrous solvent, stored in aliquots in tightly sealed vials at -20°C, and are generally usable for up to one month.[7] It is recommended to allow the product to reach room temperature before opening the vial to prevent condensation.[7]

Q5: What is isotopic back-exchange and how can it be prevented?

A5: Isotopic back-exchange is the unintended replacement of deuterium atoms with hydrogen atoms from the surrounding environment, such as protic solvents (e.g., water, methanol).[3][8] This can be minimized by using anhydrous and, if possible, deuterated solvents for sample preparation and analysis.[8] Performing reactions and handling under an inert atmosphere (e.g., Argon or Nitrogen) can also help prevent back-exchange.[8]

Troubleshooting Guides

Issue 1: High Abundance of Unlabeled Nebivolol (B1214574) (d0) Detected in the (+)-Nebivolol-d4 Standard

Potential Cause	Troubleshooting Step
Isotopic Impurity in the Standard	The deuterated standard may contain a small amount of the non-deuterated analyte from the synthesis process.[3] Action: Prepare a blank sample (matrix with no analyte) and spike it with the (+)-Nebivolol-d4 standard at the concentration used in the assay. Analyze the sample by LC-MS/MS and monitor the mass transition for the unlabeled analyte. The response for the unlabeled analyte should be minimal. If it is high, the standard may not be suitable for the assay.[9]
Isotopic Back-Exchange	Deuterium labels, especially on certain positions, can be susceptible to exchange with protons from protic solvents or acidic/basic conditions.[3][9] Action: Ensure all solvents and reagents are anhydrous. If possible, use deuterated solvents for sample preparation.[8] Evaluate the pH of the sample and mobile phase to ensure it is not promoting exchange.
In-source Fragmentation/Exchange	The conditions in the mass spectrometer's ion source can sometimes cause fragmentation or hydrogen-deuterium exchange. Action: Optimize the ion source parameters, such as temperature and voltages, to minimize in-source decay or exchange.

Issue 2: Poor Chromatographic Resolution Between (+)-Nebivolol and (+)-Nebivolol-d4

Potential Cause	Troubleshooting Step
Isotope Effect on Chromatography	Deuterated compounds can sometimes exhibit slightly different retention times compared to their non-deuterated counterparts.[9] Action: Overlay the chromatograms of the analyte and the internal standard to check for co-elution. Even a slight shift can lead to differential matrix effects.[3]
Suboptimal Chromatographic Conditions	The current LC method may not be optimized for the co-elution of Nebivolol and its deuterated analog. Action: Adjust the gradient slope; a shallower gradient can improve co-elution. Experiment with different organic modifiers (e.g., acetonitrile (B52724) vs. methanol) or additives.[3] Consider testing different stationary phases (e.g., C18, Phenyl-Hexyl).[3]

Experimental Protocols

Protocol 1: Determination of Isotopic Purity by High-Resolution Mass Spectrometry (HR-MS)

• Sample Preparation:

  • Dissolve a small amount of the (+)-Nebivolol-d4 standard in a suitable solvent (e.g., acetonitrile) to a final concentration of approximately 1 µg/mL.

  • Prepare a similar solution of unlabeled (+)-Nebivolol as a reference.

• LC-HR-MS Analysis:

  • Inject the samples onto a suitable LC-MS system equipped with a high-resolution mass spectrometer (e.g., TOF or Orbitrap).[10]

  • Use a chromatographic method that provides a sharp, symmetrical peak for Nebivolol.

  • Acquire full-scan mass spectra over a relevant m/z range (e.g., m/z 400-420).

• Data Analysis:

  • Extract the ion chromatograms for the unlabeled Nebivolol (d0) and the deuterated isotopologues (d1, d2, d3, d4).

  • Integrate the peak areas for each isotopologue.

  • Calculate the isotopic purity using the following formula:

    • % Isotopic Purity = [Area(d4) / (Area(d0) + Area(d1) + Area(d2) + Area(d3) + Area(d4))] * 100

Isotopologue	Expected m/z (protonated)
(+)-Nebivolol (d0)	406.19
(+)-Nebivolol-d4 (d4)	410.22

Note: The exact m/z values may vary slightly depending on the instrument calibration.[11][12]

Protocol 2: Confirmation of Deuterium Labeling Position by NMR Spectroscopy

• Sample Preparation:

  • Dissolve approximately 5-10 mg of the (+)-Nebivolol-d4 sample in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).[4]

• NMR Acquisition:

  • Acquire a ¹H NMR spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher).[4]

  • Compare the ¹H NMR spectrum of the (+)-Nebivolol-d4 standard to that of an unlabeled (+)-Nebivolol standard. The absence or significant reduction of signals at the expected positions of deuteration confirms the labeling.

  • Acquire a ²H NMR spectrum to directly observe the deuterium signals, which provides further confirmation of the labeling positions.

Visualizations

References

• 1. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. inis.iaea.org [inis.iaea.org]
• 6. who.int [who.int]
• 7. Stability and Storage | Tocris Bioscience [tocris.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. almacgroup.com [almacgroup.com]
• 11. Quantitative determination of nebivolol from human plasma using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Stability of (+)-Nebivolol-d4 in Biological Matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (+)-Nebivolol-d4 in biological matrices.

Frequently Asked Questions (FAQs)

Q1: What is the importance of stability testing for (+)-Nebivolol-d4 in biological matrices?

A1: Stability testing is crucial to ensure the accuracy and reliability of bioanalytical data. (+)-Nebivolol-d4 is used as an internal standard (IS) in quantitative assays of Nebivolol (B1214574).[1] Its stability must be established to ensure that it does not degrade during sample collection, processing, storage, and analysis, which would lead to inaccurate quantification of the target analyte, Nebivolol. The stability of the analyte and the internal standard in a given matrix should be determined.

Q2: What are the common types of stability tests performed for (+)-Nebivolol-d4 in biological matrices?

A2: Common stability tests include:

• Freeze-Thaw Stability: Evaluates the stability of the analyte after repeated cycles of freezing and thawing.[2][3][4]

• Bench-Top (Short-Term) Stability: Assesses the stability of the analyte in the matrix at room temperature for a period of time that mimics the sample handling and processing time.[2][4]

• Long-Term Stability: Determines the stability of the analyte in the matrix when stored at a specific temperature (e.g., -20°C or -80°C) for an extended duration.[2]

• Stock Solution Stability: Evaluates the stability of the stock solution of the analyte under defined storage conditions.[3]

• Autosampler Stability: Assesses the stability of the processed samples in the autosampler over the expected duration of an analytical run.[3]

Q3: Under what conditions is Nebivolol known to be unstable?

A3: Forced degradation studies have shown that Nebivolol is susceptible to degradation under acidic and basic conditions.[5][6][7] Some degradation has also been observed under oxidative conditions.[5][6] It is generally found to be stable under neutral, thermal (heat), and photolytic (light) stress conditions.[5][6]

Q4: How is the metabolism of Nebivolol relevant to its stability in biological matrices?

A4: Nebivolol is metabolized in the liver, primarily by the CYP2D6 enzyme, through processes like hydroxylation and glucuronidation.[8][9][10] The resulting metabolites can be pharmacologically active.[9] When conducting stability studies in matrices like plasma or liver microsomes, it is important to differentiate between chemical degradation and metabolic conversion.[8] The analytical method used should be able to separate the parent drug from its metabolites to ensure accurate stability assessment.[8]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Variable internal standard ((+)-Nebivolol-d4) peak areas across a batch.	1. Inconsistent addition of internal standard solution to samples. 2. Degradation of (+)-Nebivolol-d4 during sample processing or in the autosampler. 3. Ion suppression or enhancement in the mass spectrometer.	1. Ensure precise and accurate pipetting of the internal standard. Use a calibrated pipette. 2. Perform bench-top and autosampler stability tests to confirm the stability of (+)-Nebivolol-d4 under your specific experimental conditions.[3] 3. Evaluate matrix effects. If significant, consider a more efficient sample cleanup method or modify chromatographic conditions.
Decreasing concentration of (+)-Nebivolol-d4 in QC samples during freeze-thaw stability testing.	The compound may be unstable to repeated freezing and thawing cycles. Adsorption to container surfaces can also be a factor.	1. Limit the number of freeze-thaw cycles for all study samples to the number of cycles validated.[4] 2. Use silanized or low-binding polypropylene (B1209903) tubes for sample storage. 3. Evaluate stability for more than the typically tested three cycles if samples are expected to undergo more handling.[4]
Low recovery of (+)-Nebivolol-d4 during sample extraction.	1. Inefficient extraction method (e.g., protein precipitation, liquid-liquid extraction). 2. Degradation during the extraction process.	1. Optimize the extraction solvent and procedure. For Nebivolol, protein precipitation with methanol (B129727) or acetonitrile (B52724) is common.[3] Liquid-liquid extraction is also used.[2] 2. Ensure extraction is performed quickly and at a controlled temperature if bench-top instability is suspected.
Appearance of unexpected peaks in the chromatogram of a stability sample.	This indicates degradation of (+)-Nebivolol-d4.	1. Conduct forced degradation studies to identify potential degradation products and their retention times.[5][11] 2. Ensure the analytical method is "stability-indicating," meaning it can resolve the parent compound from any degradation products.[5][11]

Experimental Protocols

Protocol: Freeze-Thaw Stability Assessment

This protocol outlines the procedure to determine the stability of (+)-Nebivolol-d4 in a biological matrix (e.g., human plasma) after multiple freeze-thaw cycles.

• Sample Preparation:

  • Spike a pool of the biological matrix with (+)-Nebivolol-d4 at two concentration levels: low quality control (LQC) and high quality control (HQC).

  • Aliquot these samples into multiple tubes for each concentration level and for each freeze-thaw cycle to be tested.

• Freeze-Thaw Cycles:

  • Store the prepared QC samples at the intended storage temperature (e.g., -20°C or -80°C) for at least 24 hours. This constitutes the first freeze.

  • Remove the samples and allow them to thaw completely unassisted at room temperature.

  • Once completely thawed, refreeze the samples at the storage temperature for at least 12-24 hours.

  • Repeat this cycle for the desired number of times (typically three cycles).[4]

• Analysis:

  • After the final thaw, process the samples from each cycle along with a set of freshly prepared calibration standards and control samples that have not undergone freeze-thaw cycles.

  • Analyze the samples using a validated bioanalytical method (e.g., LC-MS/MS).

• Acceptance Criteria:

  • The mean concentration of the freeze-thaw samples should be within ±15% of the nominal concentration.

Protocol: Bench-Top (Short-Term) Stability Assessment

This protocol assesses the stability of (+)-Nebivolol-d4 at room temperature.

• Sample Preparation:

  • Prepare LQC and HQC samples in the biological matrix as described for the freeze-thaw stability assessment.

• Incubation:

  • Place the QC samples on a laboratory bench at room temperature (approximately 25°C).

  • Let the samples sit for a period that equals or exceeds the expected time samples will be at room temperature during routine processing (e.g., 4, 8, or 24 hours).

• Analysis:

  • At the end of the incubation period, process and analyze the samples along with freshly prepared standards and controls.

• Acceptance Criteria:

  • The mean concentration of the bench-top stability samples should be within ±15% of the nominal concentration.

Quantitative Data Summary

The following tables summarize stability data for Nebivolol from various studies. While these studies used Nebivolol Hydrochloride, the data provides a strong indication of the expected stability profile for the deuterated form, (+)-Nebivolol-d4.

Table 1: Summary of Stability Studies for Nebivolol in Human Plasma Data extracted from a study using an RP-HPLC method.[3]

Stability Test	Concentration Level	Stability (%)
Bench-top Stability	LQC (13.52 µg/mL)	95.35
HQC (150.19 µg/mL)	99.53
Processed Extracted Stability	LQC (13.52 µg/mL)	95.86
HQC (150.19 µg/mL)	97.92
Autosampler Stability	LQC (13.52 µg/mL)	92.39
HQC (150.19 µg/mL)	99.81
Freeze-thaw Stability	LQC (13.52 µg/mL)	98.08
HQC (150.19 µg/mL)	98.82
Stock Solution Stability	LQC (13.52 µg/mL)	98.08
HQC (150.19 µg/mL)	98.82

Table 2: Forced Degradation of Nebivolol Hydrochloride Data extracted from a stability-indicating RP-HPLC study.[4]

Stress Condition	Time (h)	Temperature	Recovery (%)
Base (0.1 N NaOH)	2	80°C	80.75
Acid (0.1 N HCl)	2	80°C	89.68
Wet Heat	2	80°C	97.85
Dry Heat	2	90°C	98.42
Oxidation (3% H₂O₂)	2	Room Temp	98.13

Visualizations

Caption: Workflow for assessing the stability of (+)-Nebivolol-d4.

References

• 1. Quantitative determination of nebivolol from human plasma using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. abap.co.in [abap.co.in]
• 3. impactfactor.org [impactfactor.org]
• 4. researchgate.net [researchgate.net]
• 5. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 6. researchgate.net [researchgate.net]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. mdpi.com [mdpi.com]
• 9. Nebivolol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Stability Indicating RP-HPLC Estimation of Nebivolol Hydrochloride in Pharmaceutical Formulations - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Carryover for (+)-Nebivolol-d4

Welcome to the technical support center for troubleshooting High-Performance Liquid Chromatography (HPLC) systems. This guide provides targeted advice for researchers, scientists, and drug development professionals encountering carryover issues with (+)-Nebivolol-d4.

Frequently Asked Questions (FAQs)

Q1: What is HPLC carryover and how do I recognize it?

A1: HPLC carryover is the appearance of an analyte from a previous injection in a subsequent chromatographic run, often a blank. This contamination can lead to inaccurate quantification, especially for trace-level analysis. You can identify carryover by observing unexpected peaks in blank injections that follow a high-concentration sample.[1] A key characteristic of "classic" carryover is that the peak size regularly decreases with each consecutive blank injection.[2]

Q2: Why might (+)-Nebivolol-d4 be particularly prone to carryover?

A2: While specific data on (+)-Nebivolol-d4 is limited, its parent compound, Nebivolol, is a basic compound. Basic compounds are known to interact with residual acidic silanols on silica-based column packings, leading to peak tailing and potential adsorption.[3] Furthermore, compounds can adhere to various surfaces within the HPLC system, such as the injector needle, valve rotor seals, and tubing.[4][5] This adsorption is a primary cause of carryover.

Q3: What are the most common sources of carryover in an HPLC system?

A3: Carryover typically originates from four main areas:

• The Autosampler/Injector: This is the most common source.[6] Residue can adhere to the needle's inner and outer surfaces, the injection valve, and rotor seals.[4][5] Worn seals can create dead volumes where the sample gets trapped.[2][4]

• The Column: The analytical column can retain strongly adsorbed compounds that are not fully eluted during the gradient, leading to their appearance in later runs.[2]

• Tubing and Fittings: Improperly seated tubing connections can create small voids that trap sample, leading to carryover.

• Contaminated Solvents or Vials: The blank solvent itself may be contaminated, or analytes can adsorb to the surface of vials.[1][2]

Q4: What is the first step I should take to troubleshoot carryover?

A4: The first step is to confirm the issue is not with your blank or mobile phase.[2] Prepare a fresh blank solvent and inject it. If the peak persists and its area increases when you increase the injection volume of the blank, your blank is likely contaminated.[2] If the peak is absent in a fresh blank, the issue is true carryover from the system.

Q5: How can I optimize my needle wash method to reduce carryover?

A5: An effective needle wash is critical. The wash solvent must be strong enough to dissolve (+)-Nebivolol-d4 and miscible with your mobile phase.[7]

• Choose the Right Solvent: For basic compounds like Nebivolol, adding a small amount of acid (e.g., 0.1-1% formic acid) or base to the wash solvent can improve cleaning efficiency.[2] A mixture of solvents is often more effective; for example, a combination of a strong organic solvent (like acetonitrile (B52724) or methanol) and an aqueous solution can remove both polar and non-polar contaminants.[1]

• Increase Wash Volume and Cycles: Use larger wash volumes (e.g., 500–1000 µL) and multiple wash cycles to ensure the needle is thoroughly cleaned.[1] Some systems allow for pre- and post-injection washes, which can significantly reduce carryover.[6]

Q6: Can the column be the source of carryover? How do I test for and fix this?

A6: Yes, the column can be a significant source of carryover if the analyte is strongly retained.[2][8] To test this, remove the column and replace it with a zero-dead-volume union. Inject a high-concentration sample followed by a blank. If the carryover disappears, the column is the source.[2] If it persists, the problem is in the HPLC hardware.[2] A dedicated column washing procedure with a strong solvent is required to clean a contaminated column.[9]

Troubleshooting Guides and Experimental Protocols

Protocol 1: Systematic Carryover Diagnosis

This protocol provides a logical workflow to isolate the source of carryover.

Objective: To systematically identify the component of the HPLC system responsible for carryover.

Methodology:

• Confirm Carryover: Inject a high-concentration standard of (+)-Nebivolol-d4, followed by at least three consecutive blank injections. Confirm that a peak for the analyte appears in the first blank and decreases in subsequent blanks.

• Test the Blank: Prepare a fresh blank solvent using new HPLC-grade solvents. Inject this new blank. If the peak disappears, your original blank was contaminated. If the peak persists, proceed to the next step.

• Isolate the Column:

  • Carefully disconnect the analytical column from the system.

  • Connect the injector directly to the detector using a zero-dead-volume union.

  • Repeat Step 1 (injecting a high-concentration standard followed by blanks).

  • Interpretation: If carryover is no longer observed, the column is the primary source of carryover. Proceed to Protocol 3: Robust Column Washing . If carryover persists, the source is within the autosampler or connecting tubing. Proceed to the next step.

• Investigate the Autosampler:

  • Thoroughly clean the injector using Protocol 2: Injector and Autosampler Cleaning .

  • Pay close attention to the needle, needle seat, and sample loop.

  • After cleaning, re-run the carryover test (without the column). If carryover is significantly reduced or eliminated, the autosampler was the source.

• Inspect Hardware: If carryover still persists after cleaning, inspect all tubing and fittings for proper seating. Consider a preventative maintenance check, as worn rotor seals are a common, difficult-to-diagnose cause of carryover.[4][10]

Protocol 2: Injector and Autosampler Cleaning

Objective: To thoroughly clean the autosampler flow path to remove adsorbed (+)-Nebivolol-d4.

Materials:

• A selection of high-purity solvents. Based on literature for similar compounds, a good starting point is a four-solvent system:

  • HPLC-grade Water

  • Acetonitrile (ACN)

  • Isopropanol (IPA)

  • Methanol (MeOH)

• An acidic modifier (e.g., Formic Acid)

• A basic modifier (e.g., Ammonium Hydroxide) - Use with caution and check system compatibility.

Methodology:

• Prepare Wash Solvents:

  • Wash A (Acidic Organic): 90:10 ACN/Water + 0.5% Formic Acid

  • Wash B (Neutral Strong Organic): 75:25 ACN/IPA

  • Wash C (Aqueous Flush): 100% HPLC-grade Water

• Purge the System: Use the instrument's software to purge the autosampler's syringe and lines with each wash solvent sequentially.

• Perform Needle Washes: Set the autosampler to perform an extended needle wash routine.

  • Increase the wash volume to at least 10 times the injection volume.[5]

  • Program multiple wash cycles. A recommended sequence is: Wash A -> Wash B -> Wash C. This sequence uses an acidic wash to remove basic compounds, a strong organic wash to remove hydrophobic residues, and a final water wash to rinse away salts and prepare for the reversed-phase mobile phase.

• Clean the Sample Loop: If possible, switch the injector valve to the "inject" position while flushing with a strong solvent like IPA to ensure the loop is cleaned thoroughly.

• Final Flush: Flush the entire system with the initial mobile phase composition before re-engaging the column.

Protocol 3: Robust Column Washing (Reversed-Phase)

Objective: To remove strongly retained contaminants, including (+)-Nebivolol-d4, from a reversed-phase analytical column.

Methodology: Note: Always disconnect the column from the detector during cleaning to prevent contamination of the flow cell.[11]

• Aqueous Buffer/Salt Flush:

  • Disconnect the column outlet from the detector.

  • Flush the column with 10-20 column volumes of HPLC-grade water (if your last mobile phase contained buffer). This removes precipitated salts.[9]

• Strong Organic Flush:

  • Flush the column with 10-20 column volumes of a strong organic solvent like 100% Acetonitrile or 100% Methanol.[9] This removes strongly retained non-polar and moderately polar compounds.

• "Sticky" Compound Removal Flush:

  • For particularly stubborn carryover, a stronger, less polar solvent is needed. Flush the column with 10 column volumes of Isopropanol (IPA).[11]

• Solvent Immiscibility Step (if necessary):

  • If even stronger solvents like methylene (B1212753) chloride or hexane (B92381) are required (for highly non-polar contaminants), you must use an intermediate solvent like IPA before and after, as they are not miscible with aqueous phases.[11] A typical sequence would be: ACN -> IPA -> Methylene Chloride -> IPA -> ACN -> Mobile Phase.

• Re-equilibration:

  • Flush the column with the strong solvent of your mobile phase (e.g., ACN or MeOH).

  • Gradually re-introduce the initial mobile phase composition and equilibrate the column for at least 20 column volumes before use.

Quantitative Data on Carryover Reduction

The effectiveness of different wash solvents and techniques can be quantified. While specific data for (+)-Nebivolol-d4 is not available, studies on other compounds provide valuable insights that can be adapted.

Compound Class	Wash Solvent/Technique	Result	Reference Compound	Source
Basic Compound	Change needle wash mode from default (6s post-inject) to extended (12s pre- and post-inject).	3-fold reduction in carryover.	Granisetron	[6]
Basic Compound	Use 50/50 Water/Acetonitrile as needle wash.	Lower carryover compared to 100% organic or 90:10 aqueous/organic washes.	Granisetron	[6]
"Sticky" Compound	Add Dimethyl Sulfoxide (DMSO) as an initial wash solvent before ACN/Water washes.	Significant reduction in carryover (from >500% of LLOQ to ~156% of LLOQ).	Undisclosed	[12]
General	Use a multi-solvent wash (Water/Methanol/Acetonitrile/Isopropanol + 1% Formic Acid).	Carryover reduced to <20 ppm.	Chlorhexidine	[8]

This data should be used as a guideline. The optimal wash protocol for (+)-Nebivolol-d4 should be determined empirically.

Visual Guides

Troubleshooting Workflow

References

• 1. mastelf.com [mastelf.com]
• 2. Solving Carryover Problems in HPLC [ssi.shimadzu.com]
• 3. agilent.com [agilent.com]
• 4. Minimizing HPLC Carryover | Lab Manager [labmanager.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. lcms.cz [lcms.cz]
• 7. Carryover | Waters [help.waters.com]
• 8. Minimizing Carry-over for High Throughput Analysis | Technology Networks [technologynetworks.com]
• 9. youtube.com [youtube.com]
• 10. Carryover problems - Chromatography Forum [chromforum.org]
• 11. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 12. grupobiomaster.com [grupobiomaster.com]

Reference Data & Comparative Studies

The Gold Standard: Validating Analytical Methods with (+)-Nebivolol-d4 Internal Standard

A Comparative Guide for Researchers and Drug Development Professionals

In the landscape of bioanalytical method development, the choice of an appropriate internal standard is paramount to ensure the accuracy, precision, and reliability of results. For the quantification of nebivolol (B1214574), a widely prescribed beta-blocker, the deuterated analog (+)-Nebivolol-d4 has emerged as a gold standard. This guide provides an objective comparison of analytical methods utilizing (+)-Nebivolol-d4, supported by experimental data and detailed protocols, to assist researchers, scientists, and drug development professionals in their validation processes.

Performance Comparison: (+)-Nebivolol-d4 vs. Alternative Internal Standards

The use of a stable isotope-labeled internal standard like (+)-Nebivolol-d4 is the preferred method in mass spectrometry-based bioanalysis. This is due to its similar chemical and physical properties to the analyte, nebivolol, which allows it to mimic the analyte's behavior during sample preparation and analysis, thereby correcting for variability.

Internal Standard	Analytical Method	Matrix	Key Performance Metrics	Reference
(+)-Nebivolol-d4	LC-MS/MS	Human Plasma	Linearity: 50-5000 pg/mL, Accuracy: 87.00-100.40%, Precision: 0.33-8.67%	[1]
(+)-Nebivolol-d4	LC-MS/MS	Human Plasma	Linearity: 10-4000 pg/mL, Recovery: 87.71% (Nebivolol), 84.97% (IS)	[2]
Racemic Nebivolol-d4	LC-MS/MS	Human Plasma	Linearity: 20.0-6000 pg/mL for enantiomers, Accuracy: 85-115%, Precision: within ±15%	[3]
Metoprolol	LC-MS/MS	Aqueous Humor & Plasma	Used for simultaneous quantification with Labetalol (B1674207)	[4]
Amlodipine	LC-MS/MS	Human Plasma	Used for simultaneous determination of Nebivolol, Hydrochlorothiazide, and Metoprolol	[5]
Tramadol	LC-MS/MS	Human Plasma	Used for stereoselective analysis of nebivolol isomers	[6]
Raloxifene Hydrochloride	HPLC with Fluorescence	Rat Plasma	Linearity: 125-3000 ng/mL	[7]
Chlorzoxazone	HPLC-UV	Pharmaceutical Formulations	Linearity: 1-400 µg/mL	[8]

As evidenced in the table, methods employing (+)-Nebivolol-d4 consistently demonstrate high sensitivity, accuracy, and precision over a wide linear range, making it a robust choice for pharmacokinetic and bioequivalence studies. While other internal standards have been utilized, particularly in methods for simultaneous analysis of multiple drugs or in non-mass spectrometric techniques, the physicochemical similarity of a deuterated standard generally leads to more reliable correction of matrix effects and extraction inconsistencies.

Experimental Protocols: A Closer Look

Here are detailed methodologies for key experiments involving the validation of analytical methods using (+)-Nebivolol-d4.

Bioanalytical Method for Nebivolol in Human Plasma using LC-MS/MS

This protocol is a synthesis of common practices found in the literature for the quantification of nebivolol using (+)-Nebivolol-d4.

a. Sample Preparation: Liquid-Liquid Extraction

• To 500 µL of human plasma, add 25 µL of (+)-Nebivolol-d4 internal standard solution.

• Vortex for 30 seconds.

• Add 3 mL of extraction solvent (e.g., ethyl acetate (B1210297) or a mixture of diisopropyl ether and dichloromethane).

• Vortex for 10 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

b. Chromatographic Conditions

• Column: C18 reverse-phase column (e.g., Waters Symmetry, 4.6 x 150 mm, 5 µm)[1].

• Mobile Phase: A mixture of an aqueous component (e.g., 0.01% formic acid in water) and an organic component (e.g., acetonitrile) in a ratio of 40:60 (v/v)[1].

• Flow Rate: 0.8 mL/min[1].

• Injection Volume: 10 µL.

• Run Time: Approximately 2.00 minutes[1].

c. Mass Spectrometric Conditions

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Nebivolol: m/z 406.00 → 151.00[1].

  • (+)-Nebivolol-d4: m/z 410.20 → 151.00[1].

Validation Parameters and Acceptance Criteria

The developed method should be validated according to regulatory guidelines (e.g., US FDA, EMA).

• Linearity: A calibration curve should be prepared with at least six non-zero concentrations. The correlation coefficient (r²) should be > 0.99.

• Accuracy and Precision: Determined by analyzing quality control (QC) samples at low, medium, and high concentrations. The mean accuracy should be within 85-115% (80-120% for LLOQ), and the precision (%CV) should not exceed 15% (20% for LLOQ)[3].

• Recovery: The extraction recovery of the analyte and internal standard should be consistent and reproducible.

• Matrix Effect: Assessed to ensure that endogenous plasma components do not interfere with the ionization of the analyte or internal standard.

• Stability: Evaluated under various conditions including freeze-thaw cycles, bench-top storage, and long-term storage to ensure the integrity of the analyte in the biological matrix[1].

Visualizing the Workflow

To provide a clear overview of the analytical process, the following diagrams illustrate the key steps.

Caption: Bioanalytical workflow for Nebivolol quantification.

Caption: Key parameters for analytical method validation.

References

• 1. Quantitative determination of nebivolol from human plasma using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Development and validation of a bio-analytical method for simultaneous quantification of nebivolol and labetalol in aqueous humor and plasma using LC-MS/MS and its application to ocular pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. xisdxjxsu.asia [xisdxjxsu.asia]
• 6. Stereoselective analysis of nebivolol isomers in human plasma by high-performance liquid chromatography-tandem mass spectrometry: application in pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. d-nb.info [d-nb.info]

A Comparative Analysis of Nebivolol and Other Beta-Blockers: A Guide for Researchers and Drug Development Professionals

Nebivolol (B1214574), a third-generation beta-blocker, distinguishes itself from its predecessors through a unique dual mechanism of action: high beta-1 adrenergic receptor selectivity and nitric oxide (NO)-mediated vasodilation.[1][2] This guide provides a comprehensive comparison of nebivolol with other beta-blockers, focusing on its pharmacological distinctions, clinical efficacy, and the experimental methodologies used to elucidate these properties.

Pharmacological Profile: A Tale of Two Mechanisms

Unlike traditional beta-blockers, nebivolol's therapeutic effects stem from a combination of highly selective beta-1 blockade and vasodilation induced by stimulating the L-arginine/nitric oxide pathway.[3][4] The d-enantiomer of nebivolol is primarily responsible for its beta-blocking activity, while the l-enantiomer (B50610) stimulates endothelial nitric oxide synthase (eNOS) to produce NO.[5][6] This NO-mediated vasodilation leads to a reduction in peripheral vascular resistance, a feature not typically observed with older beta-blockers like atenolol (B1665814).[3][7]

Carvedilol, another third-generation beta-blocker, also possesses vasodilatory properties, but these are achieved through alpha-1 adrenergic receptor antagonism, a different mechanism from nebivolol's NO-dependent pathway.[8][9] Second-generation beta-blockers, such as metoprolol (B1676517) and bisoprolol, are more cardioselective than first-generation agents but lack significant vasodilatory effects.[10][11]

Comparative Data on Key Parameters

The following tables summarize quantitative data comparing nebivolol with other commonly prescribed beta-blockers across several key parameters.

Table 1: Beta-1 Adrenergic Receptor Selectivity

Beta-Blocker	β1/β2 Selectivity Ratio	Reference(s)
Nebivolol	~321	[12][13]
Bisoprolol	~13-20	[14][15]
Metoprolol	~3-10	[12]
Atenolol	Less selective than bisoprolol	[3]
Carvedilol	~0.4-0.65 (non-selective)	[14]
Propranolol	Non-selective	[12]

Table 2: Hemodynamic Effects

Parameter	Nebivolol	Atenolol	Metoprolol	Carvedilol	Reference(s)
Peripheral Vascular Resistance	Decreased	Increased or No Change	No significant change	Decreased	[1][7]
Cardiac Output	Preserved/Slightly Increased	Decreased	Decreased	Preserved	[1][7]
Stroke Volume	Increased	Decreased	No significant change	Increased	[1][7]
Heart Rate	Decreased	Decreased	Decreased	Decreased	[16][17]
Blood Pressure Reduction	Similar to other beta-blockers	Similar to nebivolol	Similar to nebivolol	Similar to nebivolol	[3][17]

Table 3: Clinical Outcomes in Heart Failure (Select Trials)

Trial	Beta-Blocker	Key Finding	Reference(s)
SENIORS	Nebivolol	Reduced all-cause mortality and cardiovascular hospital admissions in elderly patients (≥70 years).	[2][10]
CIBIS-II	Bisoprolol	Reduced mortality in patients with advanced heart failure.	[18]
MERIT-HF	Metoprolol Succinate	Reduced mortality in patients with advanced heart failure.	[18]
COPERNICUS	Carvedilol	Reduced mortality in patients with severe heart failure.	[18]
COMET	Carvedilol vs. Metoprolol Tartrate	Carvedilol showed a greater mortality reduction compared to metoprolol tartrate.	[1]

Table 4: Side Effect Profile

Side Effect	Nebivolol	Traditional Beta-Blockers (e.g., Atenolol, Metoprolol)	Reference(s)
Fatigue	Lower incidence	Higher incidence	[1]
Sexual Dysfunction	Reduced incidence	Higher incidence	[1]
Bradycardia	Fewer events	More common	[1]
Effects on Lipid Metabolism	Neutral or favorable	Can have adverse effects	[1][19]
Effects on Insulin Sensitivity	No adverse effects	Can have adverse effects	[1]

Experimental Protocols

Assessment of Nitric Oxide-Mediated Vasodilation

A key experiment to demonstrate nebivolol's unique vasodilatory mechanism involves the use of venous occlusion plethysmography to measure forearm blood flow.[20]

Objective: To determine if nebivolol's vasodilatory effect is dependent on the L-arginine/NO pathway.

Methodology:

• Subject Preparation: Healthy human volunteers are recruited. A brachial artery cannula is inserted for drug infusion, and venous occlusion plethysmography is used to measure forearm blood flow.

• Drug Infusion:

  • A baseline blood flow measurement is taken.

  • Nebivolol is infused at a constant rate into the brachial artery.

  • In a separate group or after a washout period, an inhibitor of nitric oxide synthase, such as NG-monomethyl-L-arginine (L-NMMA), is co-infused with nebivolol.[3][20]

  • For comparison, other beta-blockers like atenolol are infused under the same conditions.[3]

• Data Analysis: The change in forearm blood flow from baseline is calculated for each infusion condition. A significant increase in blood flow with nebivolol, which is subsequently inhibited by L-NMMA, indicates an NO-dependent mechanism.[3][20] The lack of a significant vasodilatory response to atenolol further highlights nebivolol's unique property.[3]

Determination of Beta-1 Receptor Selectivity

Radioligand binding assays are employed to determine the selectivity of beta-blockers for β1 versus β2 adrenergic receptors in human myocardial tissue.[14][21]

Objective: To quantify the binding affinity of nebivolol and other beta-blockers to β1 and β2 adrenergic receptors.

Methodology:

• Membrane Preparation: Membranes are prepared from explanted human left ventricular myocardium.[21]

• Radioligand Binding:

  • The membranes are incubated with a non-selective β-receptor radioligand, such as 125[I]iodocyanopindolol.[14][21]

  • Competition binding experiments are performed by adding increasing concentrations of the "cold" (unlabeled) beta-blocker being tested (e.g., nebivolol, bisoprolol, carvedilol).

  • To determine affinity for β1 and β2 receptors separately, highly selective antagonists for each receptor subtype (e.g., CGP 20712A for β1 and ICI 118,551 for β2) are used to block binding to the other subtype.[14]

• Data Analysis: The concentration of the test drug that inhibits 50% of the specific binding of the radioligand (IC50) is determined. These values are then used to calculate the equilibrium dissociation constant (Ki) for each receptor subtype. The ratio of Ki(β2)/Ki(β1) provides the β1-selectivity ratio.[14]

Visualizing the Pathways and Processes

The following diagrams illustrate the key signaling pathway of nebivolol and a typical experimental workflow.

Figure 1: Signaling pathway of nebivolol's dual mechanism of action.

Figure 2: Workflow for assessing NO-mediated vasodilation.

Conclusion

Nebivolol presents a distinct profile among beta-blockers due to its high β1-selectivity and unique NO-mediated vasodilatory properties.[1][3] This dual mechanism translates into a favorable hemodynamic profile, characterized by reduced peripheral vascular resistance and preserved cardiac output, and a potentially better side-effect profile compared to older agents.[1][7] Clinical trials have established its efficacy in hypertension and, notably, in elderly patients with heart failure.[2][5] For researchers and drug development professionals, understanding the nuanced pharmacological differences and the experimental evidence supporting them is crucial for the continued development and targeted application of cardiovascular therapies. The methodologies outlined provide a framework for the preclinical and clinical assessment of novel beta-blockers with similar mechanisms of action.

References

• 1. droracle.ai [droracle.ai]
• 2. researchgate.net [researchgate.net]
• 3. Nebivolol: A Novel Beta-Blocker with Nitric Oxide-Induced Vasodilatation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. medcraveonline.com [medcraveonline.com]
• 7. dovepress.com [dovepress.com]
• 8. researchgate.net [researchgate.net]
• 9. Nebivolol versus Carvedilol or Metoprolol in Patients Presenting with Acute Myocardial Infarction Complicated by Left Ventricular Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. [Role of the L-arginine/nitric oxide system in the action of nebivolol] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Selective Beta-1 Blockers - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Comparison of Nebivolol and Bisoprolol for Cardiovascular Mortality in Hypertensive Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Beta 1-adrenoceptor selectivity of nebivolol and bisoprolol. A comparison of [3H]CGP 12.177 and [125I]iodocyanopindolol binding studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. scispace.com [scispace.com]
• 16. ahajournals.org [ahajournals.org]
• 17. anatoljcardiol.com [anatoljcardiol.com]
• 18. A comparative analysis of the results from 4 trials of beta-blocker therapy for heart failure: BEST, CIBIS-II, MERIT-HF, and COPERNICUS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Effects of Nebivolol therapy on hemodynamic parameters and lipid profile compared to other beta blockers in patients with essential hypertension: a systematic review and meta-analysis - Caspian Journal of Internal Medicine [caspjim.com]
• 20. Nebivolol vasodilates human forearm vasculature: evidence for an L-arginine/NO-dependent mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. academic.oup.com [academic.oup.com]

The Gold Standard for Bioequivalence Studies: Unpacking the Accuracy and Precision of (+)-Nebivolol-d4

A deep dive into the bioanalytical performance of (+)-Nebivolol-d4 reveals its superiority as an internal standard in bioequivalence studies, ensuring the reliability and accuracy of pharmacokinetic data. This guide provides a comparative analysis of (+)-Nebivolol-d4 against other common internal standards, supported by experimental data and detailed protocols for researchers, scientists, and drug development professionals.

In the rigorous landscape of bioequivalence (BE) studies, the choice of an appropriate internal standard (IS) is paramount to achieving accurate and precise quantification of an active pharmaceutical ingredient (API) in biological matrices. For nebivolol (B1214574), a beta-blocker used to treat high blood pressure, the deuterated analog, (+)-Nebivolol-d4, has emerged as the preferred IS. Its structural and physicochemical similarity to the analyte ensures it effectively compensates for variability during sample preparation and analysis, a critical factor for the success of BE studies.

Unparalleled Accuracy and Precision with (+)-Nebivolol-d4

Bioanalytical method validation studies consistently demonstrate the exceptional performance of (+)-Nebivolol-d4. In a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous determination of nebivolol enantiomers in human plasma, the use of racemic nebivolol-d4 as an internal standard resulted in high accuracy and precision. The intra-day and inter-day precision were found to be within ±15%, with accuracy falling within the range of 85%-115%. At the lower limit of quantification (LLOQ), the precision was within ±20% and accuracy was between 80%-120%, meeting the stringent requirements of regulatory bodies like the US FDA and EU.[1]

Another study employing (+)-Nebivolol-d4 for the quantification of nebivolol in aqueous humor and plasma reported accuracy values (expressed as bias) of ≤9.6% and ≤11.4%, respectively. The inter-day and intra-day precision, measured as the relative standard deviation (RSD), were within 11.4%.[2] This high degree of accuracy and precision ensures that the measured concentrations of nebivolol are reliable, forming a solid foundation for pharmacokinetic and bioequivalence assessments.

Comparative Analysis: (+)-Nebivolol-d4 vs. Alternative Internal Standards

While other compounds such as metoprolol, amlodipine, and tramadol (B15222) have been utilized as internal standards for nebivolol analysis, the data underscores the advantages of using a stable isotope-labeled standard like (+)-Nebivolol-d4. The ideal internal standard co-elutes with the analyte and exhibits identical ionization efficiency, which is best achieved with a deuterated analog.

Internal Standard	Analyte	Matrix	Method	Accuracy	Precision (%RSD)	Linearity Range	Reference
(+)-Nebivolol-d4	Nebivolol Enantiomers	Human Plasma	LC-MS/MS	85%-115% (80%-120% at LLOQ)	Within ±15% (±20% at LLOQ)	20.0 to 6000 pg/mL	[1]
(+)-Nebivolol-d4	Nebivolol	Aqueous Humor	LC-MS/MS	≤9.6% (bias)	Within 11.4%	0.43-750 ng/mL	[2]
(+)-Nebivolol-d4	Nebivolol	Plasma	LC-MS/MS	≤11.4% (bias)	Within 11.4%	0.43-750 ng/mL	[2]
Metoprolol	Nebivolol	Aqueous Humor & Plasma	LC-MS/MS	Data for nebivolol not specified with this IS	Data for nebivolol not specified with this IS	0.43-750 ng/mL (for nebivolol)	[2]
Amlodipine Besylate	Nebivolol HCl	Rat Plasma	RP-HPLC	Not explicitly stated	Not explicitly stated	400 ng/mL to 1800 ng/mL	[3]
Tramadol	Nebivolol Isomers	Human Plasma	LC-MS/MS	Inaccuracy lower than 15%	Variation coefficients lower than 15%	25-2500 pg/mL	[4]

Table 1: Comparison of Accuracy and Precision of (+)-Nebivolol-d4 and Alternative Internal Standards

Experimental Protocols: A Closer Look at the Methodology

The reliability of bioanalytical data is intrinsically linked to the robustness of the experimental protocol. Below are summaries of the methodologies used in studies employing (+)-Nebivolol-d4 and an alternative internal standard.

Protocol for Nebivolol Enantiomer Analysis using (+)-Nebivolol-d4[1][2]

• Sample Preparation: Solid-phase extraction using ion-exchange cartridges.

• Chromatography: Chiral column (CHIRALPACK AY-RH 5 µm, 150 mm × 4.6 mm) with a mobile phase of acetonitrile (B52724) and 158 mg/L ammonium (B1175870) carbonate in water (80:20 v/v) at a flow rate of 0.9 mL/min.

• Mass Spectrometry: Tandem mass spectrometer in positive ion electrospray ionization (ESI+) and multiple reaction monitoring (MRM) mode.

Protocol for Nebivolol Analysis using Tramadol as Internal Standard[5]

• Sample Preparation: Liquid-liquid extraction from alkalinized plasma using diisopropyl ether:dichloromethane (70:30, v/v).

• Chromatography: Chirobiotic® V column with a mobile phase of methanol:acetic acid:diethylamine (100:0.15:0.05, v/v/v).

• Mass Spectrometry: Monitoring of protonated ions and their respective product ions in transitions 406>151 for nebivolol and 264>58 for tramadol.

Visualizing the Bioanalytical Workflow

To further elucidate the process, the following diagram illustrates a typical bioanalytical workflow for a bioequivalence study.

Bioanalytical workflow for a typical bioequivalence study.

Conclusion

The use of (+)-Nebivolol-d4 as an internal standard provides a robust and reliable method for the quantification of nebivolol in biological matrices. Its superior performance in terms of accuracy and precision, as demonstrated in multiple validation studies, makes it the gold standard for bioequivalence studies. While alternative internal standards can be used, the inherent advantages of a stable isotope-labeled standard in minimizing analytical variability and ensuring data integrity are unparalleled. For researchers and drug development professionals, the adoption of (+)-Nebivolol-d4 is a critical step towards conducting successful and compliant bioequivalence studies.

References

• 1. researchgate.net [researchgate.net]
• 2. Development and validation of a bio-analytical method for simultaneous quantification of nebivolol and labetalol in aqueous humor and plasma using LC-MS/MS and its application to ocular pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. abap.co.in [abap.co.in]
• 4. Stereoselective analysis of nebivolol isomers in human plasma by high-performance liquid chromatography-tandem mass spectrometry: application in pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Internal Standards for Nebivolol Quantification: (+)-Nebivolol-d4 and Alternatives

For researchers, scientists, and drug development professionals engaged in the bioanalysis of nebivolol (B1214574), the choice of an appropriate internal standard (IS) is paramount for achieving accurate and reliable quantitative results. This guide provides an objective comparison of (+)-Nebivolol-d4, a deuterated stable isotope-labeled internal standard (SIL-IS), with commonly used non-deuterated alternatives, supported by experimental data from published literature.

The ideal internal standard should mimic the analyte's behavior throughout the analytical process, including extraction, chromatography, and ionization, thereby compensating for any variability. While SIL-ISs like (+)-Nebivolol-d4 are often considered the gold standard, structural analogs also find application in quantitative assays. This guide will delve into the performance characteristics of these different internal standards in the context of nebivolol analysis, primarily focusing on liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.

Performance Comparison of Internal Standards

The selection of an internal standard significantly impacts the performance of a bioanalytical method. Key validation parameters such as accuracy, precision, recovery, and linearity are direct indicators of an internal standard's suitability. Below is a summary of performance data compiled from various studies for LC-MS/MS methods quantifying nebivolol using different internal standards.

Table 1: Performance Data for (+)-Nebivolol-d4 as an Internal Standard

Linearity Range (pg/mL)	Accuracy (%)	Precision (% RSD)	Recovery (%)	Study Reference
20.0 - 6000	85 - 115	Within ±15	Not explicitly stated	[1]
50 - 5000	87.00 - 100.40	0.33 - 8.67	68.74	[2]
10 - 4000	Not explicitly stated	0.7 - 8.2	84.97	[3]

RSD: Relative Standard Deviation

Table 2: Performance Data for Alternative (Non-Deuterated) Internal Standards

Internal Standard	Linearity Range of Nebivolol (ng/mL)	Accuracy (%)	Precision (% RSD)	Recovery (%)	Study Reference
Metoprolol (B1676517)	0.43 - 750	≤ 11.4	Within 11.4	Not explicitly stated for IS	[4]
Amlodipine	142 - 2840	Not explicitly stated	Not explicitly stated	Not explicitly stated	[5]

Discussion

Stable isotope-labeled internal standards, such as (+)-Nebivolol-d4, are generally preferred in LC-MS/MS analysis. Their physicochemical properties are nearly identical to the analyte, nebivolol. This leads to similar extraction recovery and co-elution during chromatography, which is crucial for effectively compensating for matrix effects and variations in instrument response.

Non-deuterated internal standards, or structural analogs like metoprolol and amlodipine, are alternative options. While they can provide acceptable results, their chemical and physical properties differ from nebivolol. This can lead to differences in extraction efficiency and chromatographic retention times, potentially resulting in less effective compensation for matrix effects compared to a SIL-IS.

Experimental Methodologies

The following sections detail typical experimental protocols for the quantification of nebivolol in biological matrices using LC-MS/MS with an internal standard.

Sample Preparation

A common sample preparation technique is liquid-liquid extraction (LLE).

• To a 500 µL aliquot of plasma, add the internal standard solution.

• Vortex the sample for 30 seconds.

• Add 1 mL of an organic extraction solvent (e.g., a mixture of methyl tertiary butyl ether and dichloromethane).

• Vortex for 10 minutes to ensure thorough mixing.

• Centrifuge the sample at 4000 rpm for 10 minutes to separate the aqueous and organic layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the dried residue in the mobile phase and inject it into the LC-MS/MS system.

Another widely used technique is solid-phase extraction (SPE).

• Condition an appropriate SPE cartridge (e.g., Oasis HLB) with methanol (B129727) followed by water.

• Load the plasma sample (pre-treated with the internal standard) onto the cartridge.

• Wash the cartridge with a weak solvent to remove interferences.

• Elute the analyte and internal standard with a stronger solvent (e.g., methanol).

• Evaporate the eluate to dryness and reconstitute it in the mobile phase for analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Chromatographic Column: A C18 reversed-phase column is commonly used for separation (e.g., Zorbax SB-C18, Waters Symmetry C18).[2][4]

• Mobile Phase: A typical mobile phase consists of a mixture of an aqueous component (e.g., 5 mM ammonium (B1175870) acetate (B1210297) buffer with formic acid) and an organic solvent (e.g., a mixture of methanol and acetonitrile).[4]

• Ionization: Electrospray ionization (ESI) in the positive ion mode is generally employed.

• Detection: Detection is performed using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode. The MRM transitions for nebivolol and (+)-Nebivolol-d4 are typically:

  • Nebivolol: m/z 406.2 → 151.1[4]

  • (+)-Nebivolol-d4: m/z 410.2 → 151.0[2][3]

Visualizing the Process and Pathway

To better understand the experimental process and the pharmacological context of nebivolol, the following diagrams are provided.

Experimental workflow for nebivolol bioanalysis.

Simplified signaling pathway of nebivolol.

Conclusion

Based on the available data and established principles of bioanalysis, (+)-Nebivolol-d4 stands out as a superior internal standard for the quantification of nebivolol. Its isotopic similarity ensures that it closely tracks the analyte through sample preparation and analysis, providing robust correction for potential variabilities and leading to high accuracy and precision. While structural analogs can be used, they may not offer the same level of reliability, particularly in complex biological matrices where matrix effects can be significant. The choice of internal standard should always be guided by a thorough method validation that adheres to regulatory guidelines to ensure the integrity of the bioanalytical data.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantitative determination of nebivolol from human plasma using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Development and validation of a bio-analytical method for simultaneous quantification of nebivolol and labetalol in aqueous humor and plasma using LC-MS/MS and its application to ocular pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. xisdxjxsu.asia [xisdxjxsu.asia]

Inter-laboratory comparison of (+)-Nebivolol-d4 quantification methods

A Comparative Guide to the Bioanalytical Quantification of Nebivolol (B1214574)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of various validated analytical methods for the quantification of Nebivolol in biological matrices. While direct inter-laboratory comparison data for (+)-Nebivolol-d4 is not publicly available, this document synthesizes performance data from several published single-laboratory validation studies. The aim is to offer an objective comparison of method performance, supported by experimental data, to aid researchers in selecting or developing appropriate analytical techniques.

Quantitative Performance Comparison

The following table summarizes the key performance parameters of different bioanalytical methods for the quantification of Nebivolol. These methods utilize techniques such as High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS), with (+)-Nebivolol-d4 or other suitable analogs often employed as internal standards.

Method	Matrix	Linearity Range	Lower Limit of Quantification (LLOQ)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (%)	Reference
LC-MS/MS	Human Plasma	0.43 - 750 ng/mL	0.43 ng/mL	≤ 11.4%	≤ 11.4%	Bias ≤ 11.4%	[1]
LC-MS/MS	Human Plasma	20.0 - 6000 pg/mL	20.0 pg/mL	Within ±15%	Within ±15%	85% - 115%	[2][3]
RP-HPLC	Human Plasma	0.5 - 10 ng/mL	0.5 ng/mL	0.66% - 2.65%	0.94% - 2.95%	99.32% - 100.44%	[4]
RP-HPLC	Rat Plasma	Not Specified	121.94 ng/mL	Not Specified	Not Specified	Not Specified	[5]

Detailed Experimental Protocols

Below are representative protocols for the quantification of Nebivolol using LC-MS/MS and RP-HPLC, based on methodologies described in the cited literature.

LC-MS/MS Method for Nebivolol in Human Plasma

This method is designed for the sensitive quantification of Nebivolol and its enantiomers in human plasma.

• Sample Preparation:

  • Aliquots of human plasma are subjected to solid-phase extraction (SPE) or protein precipitation.

  • For protein precipitation, a precipitating agent (e.g., acetonitrile) is added to the plasma sample containing the analyte and the internal standard ((+)-Nebivolol-d4).

  • The mixture is vortexed and then centrifuged to pellet the precipitated proteins.

  • The resulting supernatant is collected and may be further evaporated and reconstituted in the mobile phase.

• Chromatographic Conditions:

  • HPLC System: A high-performance liquid chromatography system capable of gradient elution.

  • Column: A chiral column (for enantiomeric separation) or a C18 reverse-phase column (e.g., Zorbax SB-C18, 4.6 x 100 mm, 3.5 µm) is used for chromatographic separation.[1]

  • Mobile Phase: A typical mobile phase consists of a mixture of an aqueous buffer (e.g., 5 mM ammonium (B1175870) acetate (B1210297) with formic acid) and an organic phase (e.g., a mixture of methanol (B129727) and acetonitrile).[1]

  • Flow Rate: A constant flow rate is maintained (e.g., 0.9 mL/min).[2][3]

  • Column Temperature: The column is typically maintained at a constant temperature (e.g., 35°C).

• Mass Spectrometric Detection:

  • Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

  • Ionization Mode: Positive ion mode (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for quantification.

  • MRM Transitions: Specific precursor-to-product ion transitions are monitored for Nebivolol (e.g., 406.2/151.1) and the internal standard ((+)-Nebivolol-d4).[1]

RP-HPLC Method for Nebivolol in Plasma

This method is suitable for the quantification of Nebivolol in plasma samples, offering a simpler alternative to LC-MS/MS.

• Sample Preparation:

  • Liquid-liquid extraction or protein precipitation is used to extract Nebivolol from the plasma matrix.

  • An internal standard (e.g., amlodipine (B1666008) besylate) is added to the plasma sample.[5]

  • The organic extract is evaporated to dryness and the residue is reconstituted in the mobile phase.

• Chromatographic Conditions:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: A C18 reverse-phase column (e.g., Knauer C18).[5]

  • Mobile Phase: A mixture of acetonitrile, methanol, and an acidic buffer (e.g., 0.1N orthophosphoric acid) in a specified ratio (e.g., 70:20:10 %v/v).[5]

  • Flow Rate: A constant flow rate is applied (e.g., 0.5 mL/min).[5]

  • Detection: UV detection at a specific wavelength (e.g., 272 nm or 280 nm).[4][5]

Visualized Workflows and Pathways

The following diagrams illustrate the experimental workflow for Nebivolol quantification and its signaling pathway.

Experimental Workflow for (+)-Nebivolol-d4 Quantification.

References

• 1. berlin-chemie.ru [berlin-chemie.ru]
• 2. Nebivolol - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Nitric oxide mechanisms of nebivolol | Semantic Scholar [semanticscholar.org]
• 4. go.drugbank.com [go.drugbank.com]
• 5. Mechanisms underlying nebivolol-induced endothelial nitric oxide synthase activation in human umbilical vein endothelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Efficacy and Tolerability of Nebivolol Versus Other Antihypertensives

This guide provides a detailed comparison of nebivolol (B1214574) with other classes of antihypertensive agents for researchers, scientists, and drug development professionals. Nebivolol is a third-generation, highly selective β1-adrenergic receptor antagonist distinguished by its vasodilatory properties, which are mediated through the release of nitric oxide (NO).[1] This dual mechanism of action—cardioselective beta-blockade and vasodilation—underpins its unique hemodynamic profile.

Mechanism of Action: A Dual Pathway

Unlike traditional beta-blockers, nebivolol's antihypertensive effect is not solely reliant on blocking β1-adrenergic receptors in the heart, which reduces heart rate and cardiac output. It also actively promotes vasodilation by stimulating the production of nitric oxide, a key endothelial vasodilator.[2] This action is primarily mediated through the activation of β3-adrenergic receptors, leading to the synthesis of NO in the endothelium and the heart.[2][3][4] This NO-mediated vasodilation helps to decrease peripheral vascular resistance, contributing significantly to its blood pressure-lowering effect.[2]

Caption: Nebivolol's dual mechanism of action.

Comparative Efficacy

A major meta-analysis of twelve randomized controlled studies evaluated the efficacy of nebivolol 5 mg daily against other antihypertensive classes. The analysis focused on treatment response rates, defined as the percentage of patients achieving target blood pressure or a specified reduction in diastolic blood pressure (DBP).

The results indicate that nebivolol demonstrates a comparable or superior antihypertensive response compared to several other drug classes.[1][5] Response rates were significantly higher with nebivolol than with ACE inhibitors.[1][5] Furthermore, a higher proportion of patients treated with nebivolol achieved their target blood pressure levels compared to those treated with losartan (B1675146) (an angiotensin receptor antagonist) or calcium channel antagonists (CCAs).[1][5] When compared with other beta-blockers, its efficacy was found to be similar.[1][5] In head-to-head trials, nebivolol showed similar blood pressure reduction to valsartan (B143634) and amlodipine (B1666008).[6][7]

Comparator Drug Class	Efficacy Outcome	Odds Ratio (OR) [95% CI]	p-value	Reference
ACE Inhibitors	Treatment Response Rate	1.92	p = 0.001	[1][5]
Losartan (ARA)	Achieving Target BP	1.98	p = 0.004	[1][5]
Calcium Channel Antagonists (CCAs)	Achieving Target BP	1.44	p = 0.024	[1][5]
All Antihypertensives (Combined)	Treatment Response Rate	1.41	p = 0.001	[1][5]
All Antihypertensives (Combined)	Achieving Target BP	1.35	p = 0.012	[1][5]

Table 1: Comparative Efficacy of Nebivolol vs. Other Antihypertensives. Data sourced from a meta-analysis.[1][5]

Comparative Tolerability

The same meta-analysis also assessed tolerability by comparing the incidence of adverse events. A key finding was that the rate of adverse events for patients taking nebivolol did not significantly differ from placebo.[1][5] However, nebivolol was associated with significantly lower rates of adverse events compared to losartan, other beta-blockers, and CCAs like nifedipine (B1678770).[1][5]

For instance, in a direct comparison with the calcium channel blocker amlodipine, while overall adverse event incidence was similar, amlodipine was associated with a significantly higher incidence of headache and ankle edema.[6][8] This favorable side-effect profile contributes to nebivolol's clinical utility.

Comparator Drug / Class	Tolerability Outcome	Odds Ratio (OR) [95% CI]	p-value	Reference
Placebo	Adverse Event Rate	No significant difference	-	[1][5]
Losartan (ARA)	Adverse Event Rate	0.52	p = 0.016	[1][5]
Other β-Blockers	Adverse Event Rate	0.56	p = 0.007	[1][5]
Nifedipine (CCA)	Adverse Event Rate	0.49	p < 0.001	[1][5]
All Antihypertensives (Combined)	Adverse Event Rate	0.59	p < 0.001	[1][5]

Table 2: Comparative Tolerability of Nebivolol vs. Placebo and Other Antihypertensives. Data sourced from a meta-analysis.[1][5]

Experimental Protocols

The data presented are derived from randomized controlled trials (RCTs) with specific methodologies designed to ensure robust and unbiased comparisons.

General Protocol from Meta-Analysis

The studies included in the pivotal meta-analysis shared a common design framework.[5][9]

• Study Design: Randomized controlled trials, often double-blind, comparing nebivolol 5 mg/day with either placebo or an active comparator.

• Patient Population: Adult patients with a diagnosis of essential hypertension. Key inclusion criteria typically involved a specific range of seated diastolic blood pressure (e.g., 95-109 mmHg). Patients with secondary hypertension or significant comorbidities that could interfere with the results were excluded.

• Intervention: Treatment with nebivolol 5 mg once daily. Comparator arms received recommended clinical doses of other antihypertensives (e.g., atenolol (B1665814) 50-100 mg, losartan 50 mg, nifedipine SR 20 mg).[9]

• Duration: The minimum treatment duration for inclusion in the meta-analysis was one month.[9]

• Primary Endpoints:

  • Mean change in systolic and diastolic blood pressure from baseline.

  • Treatment response rate (percentage of patients achieving a target BP or a defined DBP reduction).

  • Blood pressure normalization rate.

• Secondary Endpoint: Incidence of adverse events and withdrawal rates due to adverse events.

Example Protocol: Nebivolol vs. Valsartan in Hypertensive Patients with OSA

A specific example is a double-blind, parallel-group study comparing nebivolol and valsartan in patients with hypertension and obstructive sleep apnea (B1277953) (OSA).[7]

• Study Design: After a 14-day placebo run-in period (to wash out previous medications), patients were randomized to receive either nebivolol 5 mg or valsartan 80 mg once daily for 6 weeks.[7]

• Patient Population: 31 patients with essential hypertension and mild-to-moderate OSA.[7]

• Assessments: Blood pressure and heart rate were measured at baseline and after the 6-week treatment period. Overnight polysomnography was performed to assess sleep-related parameters, including the Apnoea Hypopnoea Index (AHI).[7]

• Outcome Measures: The primary outcomes were changes in blood pressure and AHI. Safety and tolerability were also assessed.[7]

References

• 1. researchgate.net [researchgate.net]
• 2. Nitric oxide mechanisms of nebivolol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ahajournals.org [ahajournals.org]
• 4. Nebivolol induces nitric oxide release in the heart through inducible nitric oxide synthase activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Efficacy and tolerability of nebivolol compared with other antihypertensive drugs: a meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Nebivolol vs amlodipine as first-line treatment of essential arterial hypertension in the elderly - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Comparison of the effects of nebivolol and valsartan on BP reduction and sleep apnoea activity in patients with essential hypertension and OSA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Efficacy and tolerability of nebivolol compared with other antihypertensive drugs: a meta-analysis [crd.york.ac.uk]

A Head-to-Head Clinical Trial Comparison: Nebivolol Quantification and Efficacy in the Treatment of Hypertension

In the landscape of antihypertensive therapeutics, nebivolol (B1214574), a third-generation beta-blocker, has carved a niche for itself through its unique vasodilatory properties, attributed to its nitric oxide (NO)-potentiating effects. This guide provides a comparative analysis of nebivolol against other commonly prescribed beta-blockers, focusing on quantitative data from head-to-head clinical trials. It is intended for researchers, scientists, and drug development professionals to offer a comprehensive overview of nebivolol's performance and the methodologies employed in its clinical quantification.

Comparative Efficacy of Nebivolol

Head-to-head clinical trials have demonstrated the efficacy and safety of nebivolol in comparison to other beta-blockers such as carvedilol (B1668590), bisoprolol, and metoprolol (B1676517) in the management of hypertension and chronic heart failure. The following tables summarize key quantitative outcomes from these studies.

Nebivolol vs. Carvedilol

Parameter	Nebivolol	Carvedilol	Study Population	Duration	Key Findings
Change in LVEF	+4% (from 34% ± 7%)	+5% (from 37% ± 6%)	160 hypertensive patients with chronic heart failure (LVEF ≤ 40%)	24 months	Both drugs similarly improved LVEF.[1]
Change in LVEDD	-6 mm (from 72 ± 35 mm)	-8 mm (from 69 ± 27 mm)	160 hypertensive patients with chronic heart failure (LVEF ≤ 40%)	24 months	Both drugs similarly reduced left ventricular end-diastolic diameter.[1]
Heart Rate Reduction	-16 bpm (from 81 ± 15 bpm)	-17 bpm (from 83 ± 20 bpm)	160 hypertensive patients with chronic heart failure (LVEF ≤ 40%)	24 months	Both drugs effectively reduced heart rate.[1]
Blood Pressure Reduction (Systolic/Diastolic)	-10.3/-8.8 mmHg (from 143.9±8.9/94.4±9.2 mmHg)	-10.1/-7.8 mmHg (from 143.9±8.9/94.4±9.2 mmHg)	20 patients with mild-to-moderate primary hypertension	1 month	Both drugs showed similar efficacy in lowering blood pressure compared to placebo.[2][3]

Nebivolol vs. Bisoprolol

Parameter	Nebivolol	Bisoprolol	Study Population	Duration	Key Findings
All-Cause Mortality	9.8%	11.48%	1056 hypertensive patients	1 year	Numerically lower but not statistically significant difference in mortality with nebivolol.[4]
Cardiovascular Mortality	5.4%	7.0%	1056 hypertensive patients	1 year	Numerically lower but not statistically significant difference in cardiovascular mortality with nebivolol.[4]
Blood Pressure Reduction (Systolic/Diastolic)	-13/-9 mmHg (from 144/92 mmHg)	-16/-10 mmHg (from 143/90 mmHg)	15 patients with mild essential hypertension	2 weeks	Both drugs effectively lowered blood pressure to a similar extent.[5]
Systemic Vascular Resistance Index	Decreased from 2854 ± 201 to 2646 ± 186 dyn·sec·cm−5·m2	No significant change (from 2848 ± 177 to 2787 ± 159 dyn·sec·cm−5·m2)	15 patients with mild essential hypertension	2 weeks	Nebivolol demonstrated a reduction in systemic vascular resistance, unlike bisoprolol.[5]
Blood Pressure Control	88.39% of patients achieved optimum reduction	85.43% of patients achieved optimum reduction	528 hypertensive patients	3 months	Nebivolol showed a slightly superior rate of blood pressure control.[6]

Nebivolol vs. Metoprolol

Parameter	Nebivolol (5 mg/day)	Metoprolol (50 mg twice daily)	Study Population	Duration	Key Findings
Standing Systolic BP Reduction	-27 mmHg (from 166±9 mmHg)	-18 mmHg (from 161±11 mmHg)	110 post-myocardial infarction patients with hypertension	2 months	Nebivolol was superior to metoprolol in reducing standing systolic blood pressure.[7]
Standing Diastolic BP Reduction	-19 mmHg (from 103±7 mmHg)	-13 mmHg (from 100±6 mmHg)	110 post-myocardial infarction patients with hypertension	2 months	Nebivolol was superior to metoprolol in reducing standing diastolic blood pressure.[7]
Heart Rate Reduction	-13 beats/min (from 87±9 beats/min)	-6 beats/min (from 82±7 beats/min)	110 post-myocardial infarction patients with hypertension	2 months	Both drugs effectively reduced heart rate.[7]

Experimental Protocols

Quantification of Nebivolol in Human Plasma

A common analytical method for the quantification of nebivolol in human plasma during clinical trials is High-Performance Liquid Chromatography (HPLC) with fluorescence detection.[8]

Sample Preparation:

• A simple single-step protein precipitation is performed.

• Nebivolol is extracted from the plasma using acetonitrile (B52724).

Chromatographic Conditions:

• Column: Kromasil® RP-C18 (Ф 4.6 mm × 250 mm, 5 μm).[8]

• Mobile Phase: A mixture of 0.05 M potassium dihydrogen phosphate (B84403) buffer and acetonitrile (40:60, v/v), with the pH adjusted to 3 using orthophosphoric acid.[8]

• Flow Rate: 1.5 mL/min.[8]

• Detection: Fluorescence detector with excitation at 288 nm and emission at 310 nm.[8]

• Run Time: Approximately 4 minutes.[8]

Method Validation:

• Linearity: The calibration curve is typically linear over a concentration range of 0.2-20 ng/mL.[8]

• Limit of Quantification (LOQ): The lower limit of quantification is approximately 0.16 ng/mL.[8]

• Recovery: The average recovery of nebivolol from spiked human plasma is around 98.4 ± 3.3%.[8]

Other reported HPLC methods utilize a C18 column with a mobile phase of methanol (B129727) and water, with UV detection at 282 nm.[9][10] The linearity for such methods can range from 0.25-8.0 µg/mL to 5-100 µg/ml.[9][10]

Clinical Trial Methodologies

The presented data is derived from prospective, randomized, and often double-blind, head-to-head clinical trials.[2][3] Patient populations typically consist of adults with mild-to-moderate primary hypertension or chronic heart failure with reduced ejection fraction.[1][2][11] Treatment durations vary from a few weeks to several months or even years.[1][2][4] Efficacy and safety parameters are assessed at baseline and at various intervals throughout the study.

Visualizing Nebivolol's Mechanism and Experimental Workflow

Nebivolol's Dual Mechanism of Action

Nebivolol's unique pharmacological profile stems from its dual mechanism of action: highly selective β1-adrenergic receptor antagonism and β3-adrenergic receptor agonism, which leads to nitric oxide-mediated vasodilation.[4][12][13][14][15][16]

Caption: Nebivolol's dual signaling pathway.

Generalized Workflow for Nebivolol Quantification in Clinical Trials

The following diagram illustrates a typical workflow for the quantification of nebivolol from patient samples in a clinical trial setting.

Caption: Workflow for nebivolol plasma quantification.

References

• 1. ahajournals.org [ahajournals.org]
• 2. Comparison of antihypertensive efficacy of carvedilol and nebivolol in mild-to-moderate primary hypertension: a randomized trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. anatoljcardiol.com [anatoljcardiol.com]
• 4. Comparison of Nebivolol and Bisoprolol for Cardiovascular Mortality in Hypertensive Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. saudijournals.com [saudijournals.com]
• 8. Quantification of nebivolol hydrochloride in human plasma by liquid chromatography using fluorescence detection: Use in pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. globalresearchonline.net [globalresearchonline.net]
• 10. scispace.com [scispace.com]
• 11. ClinicalTrials.gov [clinicaltrials.gov]
• 12. go.drugbank.com [go.drugbank.com]
• 13. ahajournals.org [ahajournals.org]
• 14. Nebivolol induces nitric oxide release in the heart through inducible nitric oxide synthase activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Nitric oxide mechanisms of nebivolol | Semantic Scholar [semanticscholar.org]

The Gold Standard in Bioanalysis: Benchmarking (+)-Nebivolol-d4 Performance

In the landscape of pharmacokinetic and bioanalytical assays, the precision and reliability of quantitative measurements are paramount. For researchers and drug development professionals focused on the therapeutic agent Nebivolol (B1214574), the choice of an appropriate internal standard is a critical determinant of assay accuracy. This guide provides a comprehensive comparison of (+)-Nebivolol-d4 against other analytical approaches, supported by experimental data, to underscore its superior performance in analytical assays.

Superior Accuracy and Precision with a Deuterated Standard

Internal standards are indispensable in mass spectrometry for correcting analytical variability. An ideal internal standard co-elutes with the analyte and exhibits similar ionization properties, thereby compensating for variations during sample preparation, injection, and instrument response. Deuterated internal standards, such as (+)-Nebivolol-d4, are widely regarded as the gold standard in quantitative bioanalysis. Their chemical and physical properties are nearly identical to the unlabeled analyte, ensuring they effectively track the analyte throughout the entire analytical process, from extraction to detection.

Performance Comparison of Analytical Methods

The use of a stable isotope-labeled internal standard like (+)-Nebivolol-d4 consistently yields higher accuracy and precision compared to methods employing other internal standards or no internal standard at all. The following tables summarize key performance metrics from various validated bioanalytical methods for Nebivolol quantification.

Table 1: Performance of LC-MS/MS Methods for Nebivolol Quantification in Human Plasma

Parameter	Method with (+)-Nebivolol-d4	Method with other IS (Tramadol)	Method without Internal Standard (HPLC-UV)
Linearity Range (ng/mL)	0.02 - 6.0[1]	0.025 - 2.5[2]	250 - 8000[3]
Accuracy (%)	85 - 115[1]	< 15 (inaccuracy)[2]	97.0 - 103.0[3]
Precision (%RSD)	< 15[1]	< 15[2]	< 4.82[3]
Recovery (%)	~68[4]	Not Reported	99.8[3]
Lower Limit of Quantification (LLOQ) (ng/mL)	0.02[1]	0.025[2]	250[3]

Table 2: Comparison of Different Internal Standards for Nebivolol Analysis

Internal Standard	Rationale for Use	Potential Drawbacks
(+)-Nebivolol-d4	Co-elutes with Nebivolol, identical extraction and ionization behavior.	Higher cost compared to non-isotopic standards.
Tramadol	Structurally different, but used in some assays.[2]	Different chromatographic and mass spectrometric behavior may lead to less accurate correction for matrix effects.
Chlorzoxazone	Another non-isotopic alternative.[4]	Potential for differential ion suppression or enhancement compared to Nebivolol.
Amlodipine	Used in a simultaneous analysis of multiple cardiovascular drugs.[5][6]	Significant structural and chemical differences from Nebivolol.

Experimental Protocols: A Closer Look

The superior performance of (+)-Nebivolol-d4 is evident in the robustness of the analytical methods that employ it. Below are detailed experimental protocols for a typical LC-MS/MS assay for Nebivolol quantification in human plasma using (+)-Nebivolol-d4 as an internal standard.

Sample Preparation: Solid Phase Extraction (SPE)

• To 200 µL of human plasma, add 20 µL of (+)-Nebivolol-d4 internal standard solution (concentration dependent on assay range).

• Vortex for 30 seconds.

• Load the sample onto a pre-conditioned ion-exchange SPE cartridge.

• Wash the cartridge with an appropriate buffer to remove interferences.

• Elute the analyte and internal standard with a suitable elution solvent.

• Evaporate the eluate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.[1]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Chromatographic Column: A chiral column such as CHIRALPACK AY-RH (150 x 4.6 mm, 5 µm) is often used for the enantioselective separation of Nebivolol isomers.[1]

• Mobile Phase: A typical mobile phase consists of a mixture of acetonitrile (B52724) and an aqueous buffer (e.g., ammonium (B1175870) carbonate).[1]

• Flow Rate: A flow rate of 0.9 mL/min is commonly employed.[1]

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in the positive ion electrospray ionization (ESI+) mode is used.

• MRM Transitions:

  • Nebivolol: m/z 406.2 → 151.1[7]

  • (+)-Nebivolol-d4: m/z 410.2 → 151.0

Visualizing the Method and Mechanism

To better understand the analytical workflow and the pharmacological action of Nebivolol, the following diagrams are provided.

Fig. 1: Experimental workflow for Nebivolol quantification.

Nebivolol's therapeutic effects are attributed to its dual mechanism of action: selective blockade of β1-adrenergic receptors and promotion of nitric oxide-mediated vasodilation.

Fig. 2: Dual signaling pathway of Nebivolol.

References

• 1. researchgate.net [researchgate.net]
• 2. Stereoselective analysis of nebivolol isomers in human plasma by high-performance liquid chromatography-tandem mass spectrometry: application in pharmacokinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. d-nb.info [d-nb.info]
• 5. xisdxjxsu.asia [xisdxjxsu.asia]
• 6. researchgate.net [researchgate.net]
• 7. Development and validation of a bio-analytical method for simultaneous quantification of nebivolol and labetalol in aqueous humor and plasma using LC-MS/MS and its application to ocular pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Regulatory Landscape for Deuterated Standards in Bioanalysis: A Comparative Guide

For researchers, scientists, and drug development professionals operating within the strictly regulated field of bioanalysis, the selection of an appropriate internal standard is a critical decision that significantly influences data quality and regulatory acceptance. This guide offers a comprehensive comparison of deuterated internal standards, such as (+)-Nebivolol-d4, with alternative standards, supported by established regulatory principles and experimental data. The aim is to provide a clear framework for selecting the most suitable internal standard for bioanalytical methods.

The use of an internal standard (IS) is a cornerstone of quantitative bioanalysis, essential for correcting the inherent variability in sample preparation and analytical instrumentation. Major regulatory bodies, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA), have established comprehensive guidelines for bioanalytical method validation, with a strong emphasis on the role and performance of the internal standard.[1][2][3] The harmonized International Council for Harmonisation (ICH) M10 guideline further reinforces the necessity of monitoring the IS response to ensure the reliability of bioanalytical data.[1][4][5]

Stable isotope-labeled internal standards (SIL-ISs) are widely recognized as the "gold standard" in the field.[6][7][8] Among these, deuterated standards, where one or more hydrogen atoms are replaced by deuterium (B1214612), are a common choice. Their near-identical physicochemical properties to the analyte ensure they co-elute during chromatography and experience similar ionization effects in the mass spectrometer, thereby effectively compensating for matrix effects.[7][9][10]

Performance Comparison: Deuterated vs. Alternative Internal Standards

While deuterated standards like (+)-Nebivolol-d4 are the preferred choice, practical considerations may sometimes lead to the evaluation of other options, such as other stable isotope-labeled standards (e.g., ¹³C, ¹⁵N) or structural analogs. The following table summarizes the key performance characteristics of these different types of internal standards.

Performance Parameter	Deuterated Standard (e.g., (+)-Nebivolol-d4)	¹³C-Labeled Standard	Structural Analog Standard
Chromatographic Co-elution	Generally co-elutes, but slight retention time shifts (isotope effect) can occur, potentially leading to differential matrix effects.[9][11]	Typically exhibits near-perfect co-elution with the analyte.[11]	Retention time will differ from the analyte, increasing the risk of differential matrix effects.
Matrix Effect Compensation	High, due to very similar physicochemical properties to the analyte.[10]	Very high, considered the most effective at compensating for matrix effects.	Variable and often incomplete, as the structural differences can lead to different responses to matrix components.[6]
Extraction Recovery	Nearly identical to the analyte, providing excellent correction for variability in sample preparation.	Nearly identical to the analyte.	May differ from the analyte, leading to inaccurate quantification if not carefully validated.
Availability and Cost	Generally more readily available and cost-effective than other SIL-ISs.	Often more expensive and may require custom synthesis.	Typically the most readily available and least expensive option.
Risk of Isotopic Exchange	Low, but possible for deuterium atoms on certain positions of a molecule to exchange with protons.[12][13]	Very low to negligible risk of isotopic exchange.	Not applicable.
Cross-talk/Interference	Minimal risk, but requires a sufficient mass difference (ideally ≥ 3 Da) from the analyte to prevent isotopic contribution.[12]	Minimal risk with a sufficient mass difference.	No risk of isotopic cross-talk, but potential for other types of analytical interference.

Experimental Protocols: Key Validation Experiments for Internal Standards

A robust bioanalytical method validation is required to demonstrate the suitability of the chosen internal standard. The following are key experiments that should be performed in accordance with regulatory guidelines.[1][2][14]

Selectivity and Specificity

• Objective: To ensure that the analytical method can differentiate and quantify the analyte and the internal standard without interference from matrix components.

• Protocol:

  • Analyze at least six different sources of blank biological matrix (e.g., plasma, urine).

  • Analyze blank matrix spiked only with the internal standard.

  • Analyze blank matrix spiked with the analyte at the Lower Limit of Quantification (LLOQ).

  • Evaluate chromatograms for any interfering peaks at the retention times of the analyte and the internal standard.

• Acceptance Criteria: The response of any interfering peaks in the blank matrix should be ≤ 20% of the analyte response at the LLLOQ and ≤ 5% of the internal standard response.[1]

Matrix Effect

• Objective: To assess the impact of matrix components on the ionization of the analyte and the internal standard.

• Protocol:

  • Prepare two sets of samples:

    • Set A: Analyte and internal standard in a neat solution.

    • Set B: Blank matrix extracts from at least six different sources, spiked post-extraction with the analyte and internal standard at the same concentrations as Set A.

  • Calculate the matrix factor (MF) for the analyte and the internal standard for each matrix source: MF = (Peak area in Set B) / (Peak area in Set A).

  • Calculate the internal standard-normalized matrix factor (IS-normalized MF) = MF of analyte / MF of internal standard.

• Acceptance Criteria: The coefficient of variation (%CV) of the IS-normalized MF across the different matrix sources should be ≤ 15%.[8]

Stability

• Objective: To evaluate the stability of the analyte and the internal standard under various conditions encountered during sample handling, storage, and analysis.

• Protocol:

  • Freeze-Thaw Stability: Analyze quality control (QC) samples after undergoing multiple freeze-thaw cycles.

  • Bench-Top Stability: Analyze QC samples kept at room temperature for a specified period.

  • Long-Term Stability: Analyze QC samples after storage at the intended long-term storage temperature for a defined duration.

  • Stock Solution Stability: Evaluate the stability of the analyte and internal standard stock solutions under their storage conditions.

• Acceptance Criteria: The mean concentration of the stability samples should be within ±15% of the nominal concentration.[14]

Case Study: (+)-Nebivolol-d4 as an Internal Standard

Several published studies have successfully employed (+)-Nebivolol-d4 as an internal standard for the quantification of Nebivolol (B1214574) enantiomers in biological matrices, typically human plasma.[15][16] These methods, validated according to regulatory standards, demonstrate the suitability of this deuterated standard.

A typical bioanalytical method for Nebivolol using (+)-Nebivolol-d4 involves:

• Sample Preparation: Protein precipitation or solid-phase extraction.[15]

• Chromatography: Liquid chromatography, often with a chiral column to separate the enantiomers.[16]

• Detection: Tandem mass spectrometry (MS/MS) in multiple reaction monitoring (MRM) mode.[16]

Validation data from these studies generally show:

• Linearity: A wide linear range with a correlation coefficient (r²) > 0.99.[16]

• Accuracy and Precision: Intra-day and inter-day precision within ±15% and accuracy within 85-115% of the nominal values.[16]

Visualizing the Workflow and Decision-Making Process

To aid in the understanding of the experimental workflow and the logical process of selecting an internal standard, the following diagrams are provided.

Bioanalytical workflow using a deuterated internal standard.

Decision tree for internal standard selection in bioanalysis.

References

• 1. fda.gov [fda.gov]
• 2. ema.europa.eu [ema.europa.eu]
• 3. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. Federal Register :: M10 Bioanalytical Method Validation and Study Sample Analysis; International Council for Harmonisation; Guidance for Industry; Availability [federalregister.gov]
• 5. fda.gov [fda.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 11. benchchem.com [benchchem.com]
• 12. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 13. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 14. fda.gov [fda.gov]
• 15. Development and validation of a bio-analytical method for simultaneous quantification of nebivolol and labetalol in aqueous humor and plasma using LC-MS/MS and its application to ocular pharmacokinetic studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of (+)-Nebivolol-d4: A Guide for Laboratory Professionals

Researchers and scientists handling (+)-Nebivolol-d4 must adhere to stringent disposal protocols to ensure laboratory safety and environmental protection. This deuterated analog of Nebivolol, a beta-blocker, requires careful management as chemical waste due to its potential hazards. Disposal procedures should align with official regulations and the specific guidance provided in the substance's Safety Data Sheet (SDS).

Immediate Safety and Handling Precautions

Before beginning any disposal process, it is imperative to consult the substance's SDS. For (±)-Nebivolol-d4 (hydrochloride), the SDS indicates that while no special precautions are necessary if used correctly, prolonged or repeated exposure should be avoided.[1] Standard laboratory best practices, including the use of personal protective equipment (PPE), should be followed. This includes wearing appropriate gloves, as no specific recommendation on glove material is available due to a lack of testing.[1] General hygienic measures, such as washing hands before breaks and at the end of work, are also essential.[1]

In the event of a spill, the area should be contained to prevent further spread. The spilled material should be collected using appropriate methods, such as sweeping up solids, and placed in a designated chemical waste container for disposal in accordance with local regulations.[2][3] It is crucial to avoid breathing any dust, fumes, or vapors.[1][2]

Waste Classification and Environmental Hazards

(+)-Nebivolol-d4 is classified as hazardous waste. The SDS for Nebivolol hydrochloride, the non-deuterated parent compound, indicates that it is very toxic to aquatic life with long-lasting effects.[3] Therefore, it is critical to prevent the substance from entering drains, surface water, or the sanitary sewer system.[2][3] The product should not be allowed to contaminate ground water.[1][3] One SDS notes that Nebivolol is considered a water hazard class 1 (Self-assessment), meaning it is slightly hazardous for water.[1]

Disposal Procedure

The primary method for the disposal of (+)-Nebivolol-d4 is through a licensed professional waste disposal service or an approved waste disposal plant.[2][3][4] The material should be offered as a surplus and non-recyclable solution to a licensed disposal company.[2]

Step-by-Step Disposal Protocol:

• Collection: Collect all waste (+)-Nebivolol-d4, including any contaminated materials such as absorbent pads or disposable PPE, in a suitable and clearly labeled chemical waste container.[2][3]

• Container Labeling: Ensure the waste container is accurately labeled with the contents, including the chemical name "(+)-Nebivolol-d4" and any associated hazard warnings.

• Storage: Store the sealed waste container in a designated satellite accumulation area within the laboratory, away from incompatible materials such as strong oxidizing agents.[2]

• Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office or a licensed chemical waste disposal company to arrange for the collection and proper disposal of the waste.

• Documentation: Maintain a record of the disposal, including the date, quantity of waste, and the disposal vendor used, in accordance with your institution's policies and local regulations.

Contaminated packaging should also be disposed of as hazardous waste and should not be reused.[2]

Summary of Key Information

Parameter	Information	Source
Chemical Name	(±)-Nebivolol-d4 (hydrochloride)	[1]
CAS Number	2701283-32-9	[1]
Primary Disposal Route	Approved waste disposal plant / Licensed disposal company	[2][3][4]
Environmental Hazards	Slightly hazardous for water; do not allow to enter water systems. The parent compound is very toxic to aquatic life.	[1][3]
Personal Protective Equipment	Impermeable and resistant gloves, standard laboratory PPE.	[1]
Spill Procedure	Contain spill, collect appropriately, and transfer to a chemical waste container for disposal according to local regulations.	[2][3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (+)-Nebivolol-d4.

Caption: Workflow for the safe disposal of (+)-Nebivolol-d4.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. modavar.com [modavar.com]
• 3. fishersci.ie [fishersci.ie]
• 4. tcichemicals.com [tcichemicals.com]

Safeguarding Researchers: A Comprehensive Guide to Handling (+)-Nebivolol-d4

Essential protocols for the safe handling, use, and disposal of (+)-Nebivolol-d4 are critical for protecting laboratory personnel and ensuring experimental integrity. This guide provides immediate, actionable safety and logistical information tailored for researchers, scientists, and drug development professionals. By adhering to these procedures, laboratories can mitigate risks associated with this potent pharmaceutical compound.

The primary hazards associated with (+)-Nebivolol-d4, a deuterated analog of Nebivolol, include potential harm if swallowed, suspected risk of damaging fertility or the unborn child, and possible allergic skin reactions.[1][2][3][4] It can also cause skin and serious eye irritation, and may be harmful if it comes into contact with skin or is inhaled.[5] Furthermore, the compound is very toxic to aquatic life with long-lasting effects.[3] Therefore, stringent adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is essential to minimize exposure. The following table summarizes the recommended PPE for handling (+)-Nebivolol-d4.

PPE Category	Item	Specifications and Recommendations
Eye/Face Protection	Safety Goggles or Face Shield	Use chemical splash goggles with side-shields providing a complete seal around the eyes.[6][7] A face shield can be worn for additional protection.
Hand Protection	Double Nitrile Gloves	Wear two pairs of nitrile gloves. The outer pair should be changed immediately upon contamination or at regular intervals.[2][6][8]
Body Protection	Disposable Coveralls or Dedicated Lab Coat	Impervious clothing such as disposable coveralls (e.g., Tyvek) or a dedicated lab coat should be worn over personal clothing.[6][7][8]
Respiratory Protection	NIOSH/MSHA Approved Respirator (as needed)	For tasks with a high risk of aerosol or dust generation, a Powered Air-Purifying Respirator (PAPR) is recommended.[6] For lower-risk activities, a reusable half or full-facepiece respirator with P100/FFP3 filters or disposable N95/FFP2 respirators may be suitable.[6][9]
Foot Protection	Shoe Covers	Disposable shoe covers should be worn within the designated handling area.[6]

Operational Plan: Step-by-Step Handling and Disposal

A systematic workflow is crucial for safely managing (+)-Nebivolol-d4 from receipt to disposal. This operational plan outlines the necessary procedural steps.

1. Receiving and Storage:

• Upon receipt, inspect the container for any damage or leaks.

• Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials.

• The storage area should be clearly marked with appropriate hazard warnings.

2. Preparation and Handling:

• All handling of (+)-Nebivolol-d4 powder should be conducted within a certified chemical fume hood or a glove box to minimize inhalation exposure.[5][7]

• Before handling, ensure all necessary PPE is correctly donned.

• When preparing solutions, add the solvent to the solid slowly to prevent splashing.

• Avoid creating dust.[5] Use contained systems for powder transfer where possible.[10]

3. Spill Management:

• In the event of a spill, immediately alert personnel in the vicinity and evacuate the area if necessary.

• Use a pre-assembled spill kit appropriate for potent pharmaceutical compounds.

• Wear appropriate PPE, including respiratory protection, during cleanup.

• Absorb liquid spills with an inert material and collect all contaminated materials (including absorbed spill, cleaning materials, and contaminated PPE) in a sealed, labeled hazardous waste container.

4. Decontamination:

• Thoroughly decontaminate all work surfaces, equipment, and glassware after handling the compound using a validated cleaning agent.

• Wipe down the exterior of the primary container before returning it to storage.

5. Disposal:

• Dispose of all waste, including unused compound, contaminated consumables (e.g., gloves, wipes, pipette tips), and cleaning materials, as hazardous waste.[9]

• Waste containers must be clearly labeled with the contents and associated hazards.

• Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.[4][9][11] Do not pour down the drain.[11]

Experimental Workflow for Safe Handling

The following diagram illustrates the key stages of the safe handling workflow for (+)-Nebivolol-d4.

Safe Handling Workflow for (+)-Nebivolol-d4

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. media.allergan.com [media.allergan.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. synzeal.com [synzeal.com]
• 6. benchchem.com [benchchem.com]
• 7. targetmol.com [targetmol.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. WERCS Studio - Application Error [assets.thermofisher.com]
• 10. Best Practices For Handling Potent APIs [outsourcedpharma.com]
• 11. youtube.com [youtube.com]